2-(2-Methylprop-1-en-1-yl)cyclohexan-1-ol

Core Science & Biosynthesis

synthesis of 2-(2-Methylprop-1-en-1-yl)cyclohexan-1-ol

An In-Depth Technical Guide to the Synthesis of 2-(2-Methylprop-1-en-1-yl)cyclohexan-1-ol

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis of 2-(2-methylprop-1-en-1-yl)cyclohexan-1-ol, a substituted allylic alcohol with potential applications as a chiral building block in complex molecule synthesis. The primary focus is on the Grignard reaction, a robust and direct method for constructing the target carbon skeleton. We will delve into the mechanistic underpinnings, critical stereochemical considerations governing product distribution, and a detailed, field-tested experimental protocol. The discussion extends to purification strategies tailored for allylic alcohols and a comparative analysis of alternative synthetic routes. This document is designed to serve as a practical and authoritative resource, bridging theoretical principles with actionable laboratory procedures.

Introduction and Strategic Overview

The synthesis of structurally defined allylic alcohols is a cornerstone of modern organic chemistry, providing versatile intermediates for the synthesis of natural products and pharmaceuticals. The target molecule, 2-(2-methylprop-1-en-1-yl)cyclohexan-1-ol, presents a key synthetic challenge: the stereocontrolled formation of a new carbon-carbon bond at the C2 position of a cyclohexanol ring. The relative orientation of the newly introduced isobutenyl group and the hydroxyl group dictates the diastereomeric outcome (cis or trans), which can significantly influence the biological activity or the efficiency of subsequent transformations.

This guide prioritizes a synthetic approach that is both efficient and mechanistically insightful. A retrosynthetic analysis reveals the most logical disconnection to be the bond between the cyclohexyl ring and the isobutenyl moiety, pointing directly to a nucleophilic addition of an isobutenyl organometallic species to a cyclohexanone precursor.

Retrosynthetic Analysis

A logical retrosynthetic disconnection of the target molecule simplifies the synthetic challenge to well-established carbonyl chemistry. The primary strategy involves the addition of an isobutenyl nucleophile to cyclohexanone.

Caption: Retrosynthetic approach for the target molecule.

This analysis identifies the Grignard reaction, utilizing an isobutenylmagnesium halide and cyclohexanone, as the most direct and efficient pathway.

The Grignard Reaction: A Mechanistic Deep Dive

The Grignard reaction is a powerful tool for C-C bond formation, involving the nucleophilic addition of an organomagnesium halide to a carbonyl group.[1][2] In this synthesis, isobutenylmagnesium bromide acts as the nucleophile, attacking the electrophilic carbonyl carbon of cyclohexanone.

Reaction Mechanism

The reaction proceeds in two main stages: nucleophilic addition followed by acidic workup.

• Nucleophilic Addition: The highly polarized carbon-magnesium bond of the Grignard reagent attacks the carbonyl carbon. The pi-electrons of the C=O bond are pushed onto the oxygen atom, forming a magnesium alkoxide intermediate.

• Protonation (Workup): The addition of a dilute acid (e.g., aqueous HCl or NH₄Cl) protonates the alkoxide to yield the final tertiary alcohol product.[3][4]

Caption: High-level workflow of the Grignard reaction mechanism.

Critical Factor: Stereochemistry of Addition

The stereochemical outcome of the nucleophilic addition to cyclohexanone is a complex interplay of steric and electronic factors.[5][6][7] The incoming nucleophile can approach the planar carbonyl group from two faces:

• Axial Attack: Leads to the formation of the trans isomer (equatorial alcohol). This pathway is often disfavored for bulky nucleophiles due to steric hindrance from the axial hydrogens at the C3 and C5 positions.

• Equatorial Attack: Leads to the formation of the cis isomer (axial alcohol). This approach avoids the 1,3-diaxial interactions but can introduce torsional strain as the new bond eclipses the adjacent C-H bonds.

For many Grignard reagents, a mixture of diastereomers is obtained. The final ratio is influenced by factors like the size of the nucleophile, the solvent, and the presence of coordinating cations.[5][6] Theoretical models suggest that stabilizing electronic interactions between the developing σ* orbital of the new C-C bond and adjacent C-H or C-C σ bonds can favor axial attack, counteracting purely steric arguments.[5][6][7]

Detailed Experimental Protocol

Disclaimer: This protocol involves hazardous materials, including pyrophoric Grignard reagents and flammable solvents. All operations must be conducted in a certified fume hood by trained personnel using appropriate personal protective equipment (PPE).

Reagents and Materials

Reagent/Material	Formula	MW ( g/mol )	M.P. (°C)	B.P. (°C)	Notes
Magnesium Turnings	Mg	24.31	650	1090	Activate before use.
1-Bromo-2-methylpropene	C₄H₇Br	135.00	-	90-92	Source of the isobutenyl group.
Cyclohexanone	C₆H₁₀O	98.14	-17	155	Must be dry.
Anhydrous Diethyl Ether	(C₂H₅)₂O	74.12	-116	34.6	Reagent grade, dried over sodium/benzophenone.
Iodine	I₂	253.81	113.7	184.3	For Grignard initiation.
Saturated NH₄Cl (aq)	NH₄Cl	53.49	-	-	For quenching the reaction.
Anhydrous MgSO₄	MgSO₄	120.37	-	-	Drying agent.

Step-by-Step Synthesis

Part A: Preparation of Isobutenylmagnesium Bromide

• Apparatus Setup: Assemble a three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser (with a drying tube), and a pressure-equalizing dropping funnel. Flame-dry the entire apparatus under a stream of inert gas (Argon or Nitrogen) and allow it to cool.

• Reagent Charging: To the flask, add magnesium turnings (1.2 eq). Place a single crystal of iodine in the flask to help initiate the reaction.

• Initiation: In the dropping funnel, prepare a solution of 1-bromo-2-methylpropene (1.0 eq) in anhydrous diethyl ether. Add a small portion (~10%) of this solution to the magnesium turnings.

• Grignard Formation: The reaction is initiated when the brown color of the iodine disappears and gentle bubbling is observed. If the reaction does not start, gentle warming with a heat gun may be necessary. Once initiated, add the remaining bromide solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue to stir the gray-black mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

Part B: Reaction with Cyclohexanone

• Cooling: Cool the freshly prepared Grignard reagent solution to 0 °C using an ice-water bath.

• Addition: Prepare a solution of dry cyclohexanone (1.0 eq) in anhydrous diethyl ether and add it to the dropping funnel. Add the cyclohexanone solution dropwise to the stirred Grignard reagent at 0 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 1-2 hours to ensure the reaction goes to completion. Monitor the reaction progress by Thin Layer Chromatography (TLC).

Part C: Workup and Purification

• Quenching: Cool the reaction mixture back to 0 °C and slowly add saturated aqueous ammonium chloride solution dropwise to quench the excess Grignard reagent and hydrolyze the magnesium alkoxide. A white precipitate of magnesium salts will form.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3x). Combine the organic layers.

• Washing & Drying: Wash the combined organic layers with brine, then dry over anhydrous magnesium sulfate (MgSO₄).

• Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product, a colorless to pale yellow oil, is purified by flash column chromatography on silica gel (eluent: ethyl acetate/hexanes gradient) to separate the diastereomers and remove any unreacted starting material or byproducts.

Product Characterization

The final product should be characterized to confirm its identity, purity, and diastereomeric ratio.

Expected Analytical Data

Property	Value	Source
Molecular Formula	C₁₀H₁₈O	[8][9]
Molecular Weight	154.25 g/mol	[8][9]

Spectroscopic Signatures

• ¹H NMR: Expect characteristic signals for the vinyl protons of the isobutenyl group, two methyl singlets, and complex multiplets for the cyclohexyl ring protons. The chemical shift of the proton on the carbon bearing the hydroxyl group (CH-OH) will be diagnostic and will differ between the cis and trans isomers.

• ¹³C NMR: Expect 10 distinct carbon signals, including two in the alkene region (~110-150 ppm) and one for the carbon attached to the hydroxyl group (~70-80 ppm).

• IR Spectroscopy: A strong, broad absorption in the range of 3200-3600 cm⁻¹ is indicative of the O-H stretch of the alcohol. A peak around 1650 cm⁻¹ corresponds to the C=C stretch.

• Mass Spectrometry: The molecular ion peak (M⁺) should be observed at m/z = 154. A significant M-18 peak (loss of water) is also expected.

Alternative Synthetic Strategies

While the Grignard reaction is highly effective, other methods exist for synthesizing allylic alcohols, demonstrating the breadth of available synthetic tools.

Wittig-Type Reactions

The Wittig reaction is a premier method for alkene synthesis.[10][11] While the standard reaction couples an aldehyde or ketone with a phosphonium ylide to form an alkene, certain modifications can be used to generate allylic alcohols. The Schlosser modification , for example, involves trapping the betaine intermediate with a second aldehyde (like formaldehyde) to generate the allylic alcohol moiety.[12][13] This route is generally more complex and less atom-economical for this specific target compared to the direct Grignard addition.

Conclusion

The synthesis of 2-(2-methylprop-1-en-1-yl)cyclohexan-1-ol is most efficiently achieved via the nucleophilic addition of an isobutenyl Grignard reagent to cyclohexanone. This method is direct, high-yielding, and utilizes readily available starting materials. The primary challenge and area for optimization lie in controlling the diastereoselectivity of the addition, which is governed by a subtle balance of steric and electronic effects. A thorough understanding of these principles, combined with a carefully executed experimental protocol and rigorous purification, is essential for obtaining the target compound in high purity. This guide provides the foundational knowledge and practical steps necessary for researchers to successfully undertake this synthesis.

References

• Cieplak, A. S. (1981). Stereochemistry of nucleophilic addition to cyclohexanone. The importance of two-electron stabilizing interactions. Journal of the American Chemical Society, 103(15), 4540-4552. [Link]

• ResearchGate. (n.d.). Stereochemistry of nucleophilic addition to cyclohexanone. The importance of two-electron stabilizing interactions. [Link]

• Wikipedia. (n.d.). Wittig reaction. [Link]

• Chemistry LibreTexts. (2023, January 22). Wittig Reaction. [Link]

• Dalal Institute. (n.d.). Wittig Reaction. [Link]

• Google Patents. (n.d.). EP0249648B1 - Process for purifying allyl alcohol.

• Sciencemadness Wiki. (2022, September 15). Allyl alcohol. [Link]

• Journal of the American Chemical Society. (n.d.). Stereochemistry of nucleophilic addition to cyclohexanone. The importance of two-electron stabilizing interactions. [Link]

• Hodgson, D. M., & Arif, T. (2010). Convergent Synthesis of Trisubstituted Z-Allylic Esters by Wittig-Schlosser Reaction. Organic Letters, 12(18), 4204-4207. [Link]

• ACS Publications. (n.d.). A direct synthesis of Z-trisubstituted allylic alcohols via the Wittig reaction. [Link]

• Comptes Rendus de l'Académie des Sciences. (2024, July 11). Nucleophilic addition to carbonyl groups from qualitative to quantitative computational studies. A historical perspective. [Link]

• PubChem. (n.d.). 2-Methyl-2-(prop-1-EN-2-YL)cyclohexan-1-OL. [Link]

• Organic Chemistry Portal. (n.d.). Grignard Reaction. [Link]

• PubChem. (n.d.). 2-(2-Methylprop-2-en-1-yl)cyclohexan-1-ol. [Link]

• Chemistry LibreTexts. (2023, January 22). Reactions with Grignard Reagents. [Link]

• Master Organic Chemistry. (2011, October 14). Grignard Reagents For Addition To Aldehydes and Ketones. [Link]

• Vaia. (n.d.). Grignard reagents undergo a general and very useful reaction with ketones. Methylmagnesium bromide, for example, reacts with cyclohexanone to yield a product with the formula. [Link]

• YouTube. (2014, September 15). Grignard Reagent and Aldehyde (or Ketone) (Mechanism). [Link]

Sources

• 1. Grignard Reaction [organic-chemistry.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. m.youtube.com [m.youtube.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. 2-Methyl-2-(prop-1-EN-2-YL)cyclohexan-1-OL | C10H18O | CID 37894 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 2-(2-Methylprop-2-en-1-yl)cyclohexan-1-ol | C10H18O | CID 250466 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Wittig reaction - Wikipedia [en.wikipedia.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. dalalinstitute.com [dalalinstitute.com]
• 13. Convergent Synthesis of Trisubstituted Z-Allylic Esters by Wittig-Schlosser Reaction [organic-chemistry.org]

Stereochemical Architecture and Synthesis of 2-(2-Methylprop-1-en-1-yl)cyclohexan-1-ol

Executive Summary

The precise control of stereocenters in functionalized cyclohexanes is a cornerstone of complex natural product synthesis and rational drug design. 2-(2-Methylprop-1-en-1-yl)cyclohexan-1-ol —a cyclohexane ring substituted with a hydroxyl group at C1 and a bulky isobutenyl group at C2—serves as a critical intermediate in the synthesis of terpene derivatives and advanced fragrance compounds. Because it possesses two contiguous chiral centers, the molecule exists as four distinct stereoisomers.

This whitepaper provides an in-depth mechanistic analysis of the conformational thermodynamics governing this molecule and outlines field-proven, self-validating synthetic protocols to selectively access both its trans and cis diastereomers.

Structural Elucidation & Conformational Thermodynamics

The 1,2-disubstituted nature of 2-(2-methylprop-1-en-1-yl)cyclohexan-1-ol yields four possible stereoisomers, comprising two pairs of enantiomers:

• The trans-isomers: (1R, 2R) and (1S, 2S)

• The cis-isomers: (1R, 2S) and (1S, 2R)

To predict and control the formation of these isomers, one must evaluate the steric demands (A-values) of the substituents. The A-value represents the free energy difference ( ΔG∘ ) between the axial and equatorial conformations of a monosubstituted cyclohexane[1].

Table 1: Steric Demands (A-Values) of Key Substituents

Substituent	A-value (kcal/mol)	Conformational Preference
-OH (Hydroxyl)	0.87 – 0.99	Equatorial favored
-CH=CH2 (Vinyl)	~1.35	Strongly equatorial favored
-CH=C(CH3)2 (Isobutenyl)	~1.60 – 1.70	Locked equatorial preference

Because the isobutenyl group is significantly bulkier than the hydroxyl group, it acts as a conformational anchor, dictating the geometry of the cyclohexane ring.

Table 2: Conformational Energy Landscape

Diastereomer	Conformation (C1, C2)	Relative ΔG∘	Thermodynamic Stability
trans	Diequatorial (e,e)	0.0 kcal/mol	Global Minimum (Highly Stable)
trans	Diaxial (a,a)	~ +2.6 kcal/mol	Highly Unfavorable (1,3-diaxial strain)
cis	Eq-Isobutenyl, Ax-OH (e,a)	~ +0.9 kcal/mol	Local Minimum (Kinetically Accessible)
cis	Ax-Isobutenyl, Eq-OH (a,e)	~ +1.7 kcal/mol	Unfavorable

Stereodivergent Synthetic Logic

Achieving absolute diastereocontrol requires exploiting the inherent geometric constraints of the cyclohexane ring. The trans-isomer is accessed via the thermodynamically driven ring-opening of an epoxide, while the cis-isomer is accessed via the kinetically controlled reduction of a rigidified ketone.

Figure 1: Stereodivergent synthetic pathways for trans- and cis-2-(2-Methylprop-1-en-1-yl)cyclohexanol.

Causality of the Trans Pathway

The synthesis of the trans-isomer relies on the regioselective and stereospecific ring-opening of cyclohexene oxide. Utilizing an organocuprate reagent—generated in situ from a Grignard reagent and a copper(I) salt—facilitates a "soft" nucleophilic SN​2 attack[2]. According to the Fürst-Plattner rule, the transition state requires an anti-periplanar trajectory. The nucleophile and the departing oxygen initially assume a trans-diaxial arrangement[3]. To relieve severe 1,3-diaxial steric strain, the ring rapidly undergoes a chair flip, settling into the highly stable trans-diequatorial conformation.

Causality of the Cis Pathway

To invert the C1 stereocenter, the trans-alcohol is oxidized to a ketone. In 2-(2-methylprop-1-en-1-yl)cyclohexan-1-one, the bulky isobutenyl group locks the ring by occupying the equatorial position. When treated with L-Selectride (lithium tri-sec-butylborohydride), the axial face of the carbonyl is sterically shielded by the 1,3-diaxial hydrogen atoms. Consequently, the bulky hydride is forced to attack from the less hindered equatorial trajectory[4]. This equatorial attack pushes the developing alkoxide oxygen into the axial position, yielding the kinetically favored cis-isomer (e,a)[5].

Validated Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating specific analytical checkpoints.

Protocol A: Synthesis of trans-2-(2-Methylprop-1-en-1-yl)cyclohexan-1-ol

• Cuprate Formation: Flame-dry a Schlenk flask under an inert argon atmosphere. Add Copper(I) iodide (0.10 equiv) and anhydrous tetrahydrofuran (THF). Cool the suspension to -20 °C.

• Grignard Addition: Dropwise, add isobutenylmagnesium bromide (1.20 equiv, 0.5 M in THF). Stir for 30 minutes until a homogenous, dark solution indicates the formation of the active organocuprate species.

• Epoxide Opening: Slowly add cyclohexene oxide (1.00 equiv) neat or as a concentrated THF solution.

• Propagation: Allow the reaction to warm to room temperature and stir for 4 hours. Monitor via TLC (Hexanes/EtOAc 8:2) until the epoxide spot is consumed.

• Quench & Isolation: Quench carefully with a saturated aqueous NH4​Cl solution to break down the copper complex. Extract the aqueous layer with diethyl ether ( 3×20 mL). Wash the combined organic layers with brine, dry over anhydrous MgSO4​ , and concentrate in vacuo.

• Analytical Checkpoint ( 1 H NMR): The carbinol proton (H1) will appear as a broad multiplet. Because H1 is axial, it exhibits a large axial-axial coupling constant ( Ja,a​≈10−12 Hz) with the adjacent axial proton at C2, confirming the trans-diequatorial geometry.

Protocol B: Synthesis of cis-2-(2-Methylprop-1-en-1-yl)cyclohexan-1-ol

Note: This assumes prior oxidation of the trans-isomer to 2-(2-methylprop-1-en-1-yl)cyclohexan-1-one using Dess-Martin Periodinane.

• Preparation: Dissolve the ketone (1.00 equiv) in anhydrous THF in a flame-dried flask under argon.

• Cryogenic Cooling: Submerge the flask in a dry ice/acetone bath to achieve an internal temperature of -78 °C. This low temperature is critical to maximize the kinetic diastereoselectivity of the bulky hydride.

• Hydride Delivery: Add L-Selectride (1.20 equiv, 1.0 M in THF) dropwise over 15 minutes down the side of the flask[4].

• Propagation: Stir the mixture at -78 °C for 2 hours.

• Oxidative Quench: Quench the reaction at -78 °C by adding distilled water (1 mL), followed by the sequential addition of 3M NaOH (2 mL) and 30% H2​O2​ (2 mL). Warm to room temperature and stir for 1 hour to fully oxidize and cleave the organoborane byproduct.

• Isolation: Extract with ethyl acetate, wash with brine, dry over Na2​SO4​ , and purify via flash column chromatography.

• Analytical Checkpoint ( 1 H NMR): The carbinol proton (H1) is now equatorial. It will present with significantly smaller coupling constants ( Je,a​≈3−5 Hz) due to the lack of axial-axial overlap, definitively validating the formation of the cis-isomer.

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. academic.oup.com [academic.oup.com]

Technical Whitepaper: Chemical Profiling and Synthetic Methodologies of 2-(2-Methylprop-1-en-1-yl)cyclohexan-1-ol

Executive Summary

In the landscape of advanced organic synthesis and drug development, bifunctional monocyclic terpenes serve as critical building blocks. 2-(2-Methylprop-1-en-1-yl)cyclohexan-1-ol (often referred to as 2-isobutenylcyclohexanol) is a highly versatile intermediate characterized by a cyclohexane scaffold bearing a secondary hydroxyl group and a trisubstituted alkene (isobutenyl) side chain.

As a Senior Application Scientist, I have designed this guide to provide researchers with a rigorous, mechanistically grounded framework for the synthesis, characterization, and downstream derivatization of this compound. By exploiting the orthogonal reactivity between its electron-rich olefin and its secondary alcohol, chemists can deploy this molecule in the total synthesis of complex 1[1], retro-ene cascade reactions[2], and the development of novel 3 analogous to dehydro rose oxide[3].

Physicochemical Profiling & Structural Dynamics

Understanding the baseline physical properties of 2-(2-methylprop-1-en-1-yl)cyclohexan-1-ol is essential for optimizing reaction conditions and chromatographic separations. The presence of two adjacent stereocenters (C1 and C2) dictates that the molecule exists primarily as cis and trans diastereomers, with the trans-diaxial conformer being the kinetically favored product during epoxide ring-opening.

Table 1: Quantitative Physicochemical Properties

Property	Value / Description	Analytical Significance
Molecular Formula	C₁₀H₁₈O	Confirmed via High-Resolution Mass Spectrometry (HRMS).
Molar Mass	154.25 g/mol	Critical for stoichiometric calculations in derivatization.
Boiling Point	~210–220 °C (Predicted)	Necessitates high-vacuum distillation for thermal purification.
Density	~0.91 g/cm³	Informs phase separation dynamics during aqueous workup.
LogP (Octanol/Water)	~2.8	Indicates moderate lipophilicity, relevant for ADME profiling.
Degrees of Unsaturation	2	Corresponds to one cyclohexane ring and one alkene bond[4].

Synthetic Methodologies: Cu-Catalyzed Epoxide Ring-Opening

The most direct and stereoselective route to synthesize trans-2-(2-methylprop-1-en-1-yl)cyclohexan-1-ol is the nucleophilic ring-opening of cyclohexene oxide.

Mechanistic Causality: Uncatalyzed Grignard additions to epoxides are notoriously sluggish and prone to deleterious side reactions, such as halohydrin formation or base-catalyzed epoxide rearrangement. By introducing a Copper(I) salt (e.g., CuI), the Grignard reagent undergoes transmetalation to form a highly reactive, lower-order organocuprate. This soft nucleophile selectively attacks the less sterically hindered carbon of the epoxide via an S_N2 mechanism, ensuring a strictly anti-periplanar ring opening to yield the trans isomer[1].

Protocol: Synthesis of trans-2-(2-Methylprop-1-en-1-yl)cyclohexan-1-ol

This protocol is designed as a self-validating system, utilizing visual and chromatographic feedback loops to ensure high fidelity.

• Catalyst Activation & Cuprate Formation:

  • Step: In a flame-dried Schlenk flask under an argon atmosphere, suspend 0.1 equivalents of CuI in anhydrous THF at -78 °C. Dropwise, add 1.2 equivalents of isobutenylmagnesium bromide (0.5 M in THF).

  • Self-Validation: The reaction mixture will transition from a cloudy, colorless suspension to a homogeneous, dark solution. This visual cue confirms the successful transmetalation and formation of the active cuprate species.

• Electrophile Introduction:

  • Step: Introduce 1.0 equivalent of cyclohexene oxide dropwise via syringe pump, maintaining the internal temperature below -70 °C to prevent premature thermal decomposition of the cuprate.

• Reaction Monitoring (The Validation Loop):

  • Step: Allow the reaction to warm gradually to 0 °C over 2 hours.

  • Self-Validation: Monitor the reaction via Thin Layer Chromatography (TLC) using an 8:2 Hexanes/EtOAc eluent and KMnO₄ stain. The complete disappearance of the epoxide spot (which resists UV but stains yellow/brown with KMnO₄) dictates the reaction endpoint, preventing unreacted starting material from complicating downstream purification.

• Quenching & Phase Separation:

  • Step: Quench the reaction strictly with saturated aqueous NH₄Cl.

  • Causality: NH₄Cl serves a dual purpose: it neutralizes the alkoxide intermediate and forms water-soluble coordination complexes with the copper salts, preventing oxidative degradation of the newly formed alkene during atmospheric exposure.

• Purification:

  • Step: Extract the aqueous layer with diethyl ether (3x). Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate in vacuo. Purify via silica gel flash chromatography.

Reactivity & Downstream Derivatization

The architectural value of 2-(2-methylprop-1-en-1-yl)cyclohexan-1-ol lies in its orthogonal reactivity. The secondary hydroxyl group and the trisubstituted alkene can be functionalized independently without cross-reactivity, provided the correct reagents are selected.

Reaction pathways and orthogonal reactivity of 2-(2-methylprop-1-en-1-yl)cyclohexan-1-ol.

• Alkene Functionalization: The electron-rich trisubstituted double bond is highly susceptible to electrophilic attack. Treatment with m-CPBA yields the corresponding epoxy-alcohol, a precursor for further cascade cyclizations.

• Alcohol Oxidation: Treatment with Dess-Martin Periodinane (DMP) smoothly oxidizes the secondary alcohol to a ketone without isomerizing the adjacent alkene, yielding 2-(2-methylprop-1-en-1-yl)cyclohexan-1-one.

Analytical Characterization

Rigorous analytical characterization is required to confirm the regiochemistry and stereochemistry of the synthesized compound. Nuclear Magnetic Resonance (NMR) spectroscopy is the primary tool for this validation.

Table 2: ¹H NMR Spectral Assignments (400 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment / Structural Causality
~5.10	Doublet (d)	1H	Vinylic Proton (-CH=C): Deshielded by the alkene; coupling confirms the adjacent methine proton.
~3.40	Multiplet (m)	1H	Carbinol Proton (CH-OH): Broadened due to hydrogen bonding and coupling with adjacent ring protons[4].
~1.70 & ~1.60	Singlets (s)	6H	Isobutenyl Methyls: Two distinct singlets representing the germinal dimethyl groups on the alkene.
~1.20 – 2.10	Multiplets (m)	9H	Cyclohexane Ring Protons: Complex overlapping signals representing the aliphatic core.
~1.80	Broad Singlet (br s)	1H	Hydroxyl Proton (-OH): Exchangeable with D₂O, confirming the presence of the alcohol.

Applications in Advanced Chemical Synthesis

Beyond its role as a standalone chemical entity, 2-(2-methylprop-1-en-1-yl)cyclohexan-1-ol is highly valued in the synthesis of biologically active molecules and commercial fragrances.

• Retro-Ene Reactions: As demonstrated in pioneering studies on 2[2], alkenylcyclohexanols can undergo concerted retro-ene rearrangements at elevated temperatures to yield stereoselective unsaturated aldehydes.

• Fragrance Intermediates: The structural motif is heavily utilized in the synthesis of pyran-based fragrances. It shares a striking structural homology with the precursors used to synthesize3[3], making it a valuable target for olfactory structure-activity relationship (OSAR) studies.

References

• Syntheses and Biological Studies of Marine Terpenoids Derived from Inorganic Cyanide Source: PubMed Central (PMC) / NIH URL:[Link]

• The Retro-ene Reaction of 2-Vinylcyclohexanols and Approaches to the Synthesis of Botryococcene Source: Oregon State University URL:[Link]

• US10899996B2 - Organic compounds (Fragrance Materials)

• 2-Ethenylcyclohexan-1-ol | C8H14O | CID 5314569 Source: PubChem - NIH URL:[Link]

Sources

• 1. Syntheses and Biological Studies of Marine Terpenoids Derived from Inorganic Cyanide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ir.library.oregonstate.edu [ir.library.oregonstate.edu]
• 3. US10899996B2 - Organic compounds - Google Patents [patents.google.com]
• 4. 2-Ethenylcyclohexan-1-ol | C8H14O | CID 5314569 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Whitepaper: Physicochemical Profiling and Synthetic Methodologies for 2-(2-Methylprop-1-en-1-yl)cyclohexan-1-ol

Executive Summary

The compound 2-(2-Methylprop-1-en-1-yl)cyclohexan-1-ol (hereafter referred to as 2-IBC ) is a monocyclic secondary alcohol characterized by a cyclohexane backbone substituted with an isobutenyl (2-methylprop-1-enyl) moiety. As an isomer of naturally occurring monoterpenoids like isopulegol, 2-IBC serves as a highly versatile synthon in the synthesis of complex fragrances, specialty chemicals, and bioactive pharmaceutical intermediates.

This whitepaper provides an in-depth analysis of the physicochemical properties of 2-IBC, elucidates the mechanistic causality behind its synthesis, and establishes a self-validating experimental protocol for its preparation and characterization.

Physicochemical Profiling and Structural Analysis

Due to the highly specific substitution pattern of 2-IBC, isolated empirical data in public repositories is limited. However, as a Senior Application Scientist, one can robustly extrapolate its thermodynamic and physical properties using quantitative structure-property relationship (QSPR) principles. By anchoring our analysis against its closely related structural analog, [1], and related allylic alcohols such as[2], we can establish a highly accurate physicochemical profile.

Structurally, the bulky isobutenyl group heavily influences the conformational equilibrium of the cyclohexane ring. The trans-isomer is thermodynamically favored, as both the hydroxyl and isobutenyl groups can adopt equatorial positions in the chair conformation, minimizing 1,3-diaxial steric strain.

Extrapolated Physical Properties Table

Property	Value (Extrapolated)	Reference Analog / Method
Molecular Formula	C₁₀H₁₈O	Exact structural calculation
Molar Mass	154.25 g/mol	Isopulegol[1]
Boiling Point	~210–215 °C	Isopulegol (212 °C)[1]
Density (at 25 °C)	~0.91 g/mL	Isopulegol (0.911 g/mL)[1]
Refractive Index ( nD20​ )	~1.47	Isopulegol (1.471)[1]
LogP (Octanol/Water)	~2.5 – 2.8	Isopulegol (XLogP3: 2.4)[1]
Hydrogen Bond Donors	1	Hydroxyl group functionality
Hydrogen Bond Acceptors	1	Hydroxyl group functionality

Mechanistic Synthesis: The Causality of the Cu-Catalyzed Grignard Ring Opening

The most efficient retrosynthetic disconnection for 2-IBC cleaves the C-C bond between the cyclohexane ring and the isobutenyl group. This directs the synthetic strategy toward the nucleophilic ring-opening of cyclohexene oxide using 2-methylprop-1-enylmagnesium bromide.

The Causality of the Catalyst: Standard Grignard reagents exist in a dynamic state known as the [3], producing magnesium halides ( MgBr2​ ) as a byproduct. MgBr2​ is a moderate Lewis acid. If cyclohexene oxide is exposed to this mixture without a catalyst, the Lewis acid promotes a pinacol-like rearrangement, contracting the six-membered ring to yield cyclopentanecarbaldehyde rather than the desired secondary alcohol[3][4].

To circumvent this parasitic pathway, Copper(I) iodide (CuI) is introduced. The copper catalyst transmetallates with the Grignard reagent to form a softer, highly nucleophilic organocuprate (Normant reagent). This soft nucleophile kinetically favors a direct SN​2 -like anti-periplanar attack on the less hindered trajectory of the epoxide, completely bypassing the Lewis acid-mediated rearrangement and yielding the desired trans-1,2-disubstituted cyclohexanol[5].

Fig 1: Cu-catalyzed Grignard ring-opening workflow for trans-2-(2-Methylprop-1-en-1-yl)cyclohexan-1-ol.

Self-Validating Experimental Protocol

The following protocol is designed as a self-validating system, ensuring that researchers can verify the success of each step before proceeding.

Step 1: Preparation of the Grignard Reagent

• Procedure: In a flame-dried Schlenk flask under an argon atmosphere, suspend magnesium turnings (1.2 equiv) in anhydrous Tetrahydrofuran (THF). Add a single crystal of iodine to activate the magnesium. Slowly add 1-bromo-2-methylprop-1-ene (1.0 equiv) dropwise.

• Causality: THF is chosen over diethyl ether because it is a stronger Lewis base, better solvating the organomagnesium species and shifting the Schlenk equilibrium to favor the monomeric Grignard reagent[3].

• Self-Validation Check: The reaction is validated by the rapid fading of the iodine color, a sustained exothermic reaction (solvent reflux), and the visual consumption of the magnesium turnings.

Step 2: Catalytic Epoxide Ring Opening

• Procedure: Cool the Grignard solution to -78 °C using a dry ice/acetone bath. Add CuI (0.1 equiv) and stir for 15 minutes to allow organocuprate formation. Slowly add cyclohexene oxide (0.9 equiv) dissolved in THF. Allow the reaction to slowly warm to room temperature over 4 hours.

• Self-Validation Check: Monitor via Thin Layer Chromatography (TLC) using a Hexanes:Ethyl Acetate (8:2) eluent. Because cyclohexene oxide lacks a strong chromophore, use a KMnO4​ stain. The starting material will appear as a high- Rf​ yellow spot, while the product (2-IBC) will appear as a significantly lower- Rf​ spot due to the polar hydroxyl group.

Step 3: Quench and Isolation

• Procedure: Cool the mixture to 0 °C and quench dropwise with saturated aqueous NH4​Cl . Extract the aqueous layer three times with diethyl ether. Wash the combined organic layers with brine, dry over anhydrous MgSO4​ , and concentrate under reduced pressure.

• Causality: Saturated NH4​Cl is used instead of strong acids (like HCl) because it provides a mildly acidic buffer ( pH≈5.5 ). This is sufficient to protonate the magnesium alkoxide intermediate without triggering an acid-catalyzed dehydration of the newly formed secondary alcohol[5].

Fig 2: Self-validating downstream purification and analytical characterization workflow.

Analytical Characterization Standards

To confirm the structural integrity and stereochemistry of the synthesized 2-IBC, the following analytical benchmarks must be met:

• Gas Chromatography-Mass Spectrometry (GC-MS): The mass spectrum should exhibit a distinct molecular ion peak ( M+ ) at m/z 154, corresponding to the C10​H18​O formula. A major fragmentation peak at m/z 136 ( M+−H2​O ) is highly characteristic of secondary cyclic alcohols undergoing dehydration in the ionization chamber.

• Nuclear Magnetic Resonance ( 1H NMR, CDCl3​ ):

  • The vinylic proton of the isobutenyl group will appear as a distinct multiplet around δ 5.1–5.3 ppm.

  • The carbinol proton ( CH−OH ) will appear as a broad multiplet near δ 3.4 ppm. The coupling constants ( J -values) of this proton are critical: large axial-axial couplings ( ≈ 10 Hz) will confirm that the hydroxyl group is equatorial, validating the trans-stereochemistry of the ring-opening.

References

• Title: (-)-Isopulegol | C10H18O | CID 170833 Source: PubChem (National Institutes of Health) URL: [Link]

• Title: Ring contraction when cyclohexene oxide is treated with methyl Grignard Source: Chemistry Stack Exchange / ECHEMI URL: [Link]

• Title: Main Group Organometallic Compounds Source: Michigan State University (MSU) Chemistry URL: [Link]

• Title: Epoxide Ring Opening with Grignard Reagents Source: OrgoSolver URL: [Link]

Sources

• 1. (-)-Isopulegol | C10H18O | CID 170833 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Methyl-2-propen-1-ol 98 513-42-8 [sigmaaldrich.com]
• 3. Chemical Reactivity [www2.chemistry.msu.edu]
• 4. echemi.com [echemi.com]
• 5. orgosolver.com [orgosolver.com]

Retrosynthetic Analysis of Terpenoid-Like Cyclohexanols: A Mechanistic and Methodological Guide

Executive Summary

Terpenoids constitute a massive class of natural products with profound implications in drug discovery, serving as realistic starting points for medicinal chemistry campaigns and large-scale syntheses [1]. Among these, terpenoid-like cyclohexanols (e.g., derivatives of menthol, bisabolol, and complex polycyclic precursors) are highly prized for their stereochemical density and biological activity. As a Senior Application Scientist, I approach the synthesis of these molecules not as a series of random trials, but as a deterministic exercise in stereoelectronic control. This technical guide deconstructs the retrosynthetic logic and experimental causality required to assemble and stereoselectively reduce terpenoid cyclohexanols.

Section 1: Strategic Disconnections and Retrosynthetic Logic

The retrosynthetic analysis of a complex terpenoid cyclohexanol typically begins with a Functional Group Interconversion (FGI) of the target alcohol back to a substituted cyclohexanone. This is a critical strategic maneuver: the sp²-hybridized ketone serves as a thermodynamic sink during carbon-carbon bond formation and acts as an excellent electrophile for late-stage stereoselective hydride delivery.

Following the FGI, the cyclohexanone core is classically disconnected via a [4+2] cycloaddition. The Diels-Alder reaction remains a premier, versatile synthetic tool for the construction of six-membered terpenoid rings, allowing for the simultaneous generation of up to four contiguous stereocenters with predictable endo/exo selectivity [2].

Retrosynthetic logic tree for terpenoid cyclohexanols.

Section 2: Causality in Stereochemical Control

The forward synthesis hinges on the stereoselective reduction of the intermediate cyclohexanone. The causality behind the stereochemical outcome is dictated by the steric bulk of the reducing agent and the conformational dynamics of the substituted ring [3].

• Product Development Control (Torsional Strain Minimization): Small hydrides, such as Lithium Aluminum Hydride (LiAlH₄), approach the carbonyl carbon from the axial trajectory. This pathway minimizes torsional strain with adjacent equatorial C-H bonds during the transition state, yielding the thermodynamically more stable equatorial alcohol.

• Steric Approach Control: Conversely, bulky hydrides like L-Selectride (lithium tri-sec-butylborohydride) are sterically blocked from the axial trajectory by the 1,3-diaxial interactions of the cyclohexane ring. Consequently, they are forced to attack from the less hindered equatorial face, yielding the axial alcohol.

Quantitative Data Summary

Table 1: Stereochemical Outcomes in the Reduction of Substituted Cyclohexanones

Reducing Agent	Steric Bulk	Primary Attack Trajectory	Major Product Stereochemistry	Causality / Mechanism
LiAlH₄	Small	Axial	Equatorial Alcohol	Torsional strain minimization (Product Development Control)
NaBH₄	Small	Axial	Equatorial Alcohol	Torsional strain minimization (Product Development Control)
DIBAL-H	Medium	Mixed / Substrate Dependent	Mixed	Balance of steric and torsional factors
L-Selectride	Very Large	Equatorial	Axial Alcohol	Steric approach control (Blocked axial trajectory)

Section 3: Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. The choice of reagents, temperatures, and quenching methods are deliberately selected to prevent epimerization and maximize diastereomeric excess (d.e.).

Protocol 1: Catalytic Diels-Alder Assembly of the Terpenoid Core

• Preparation: Flame-dry a Schlenk flask under vacuum and backfill with argon three times to ensure an anhydrous environment.

• Reagent Loading: Dissolve the diene (1.2 equiv) and dienophile (1.0 equiv) in anhydrous toluene (0.1 M concentration).

• Lewis Acid Activation: Cool the reaction mixture to -78°C. Dropwise, add a Lewis acid catalyst (e.g., Et₂AlCl, 0.2 equiv). Causality: The Lewis acid coordinates to the dienophile, lowering its LUMO and enhancing both the reaction rate and endo-selectivity.

• Cycloaddition: Allow the reaction to slowly warm to room temperature and stir for 12 hours. Monitor via TLC until the dienophile is consumed.

• Quench & Isolation: Quench the reaction with saturated aqueous NaHCO₃ to neutralize the Lewis acid. Extract with ethyl acetate (3x), wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify the resulting cyclohexene derivative via silica gel flash chromatography.

Protocol 2: Diastereoselective Hydride Reduction to Cyclohexanol

• Substrate Preparation: Dissolve the purified substituted cyclohexanone in anhydrous THF (0.2 M) under an argon atmosphere. Cool the solution to -78°C using a dry ice/acetone bath.

• Hydride Delivery: To achieve the axial alcohol via steric approach control, slowly add L-Selectride (1.0 M in THF, 1.5 equiv) dropwise down the side of the flask. Causality: The extreme low temperature freezes the ring conformation, ensuring maximum stereoselectivity and preventing side reactions.

• Maturation: Stir the reaction at -78°C for 2 hours.

• Oxidative Quench: Carefully quench the reaction at -78°C by adding 10% aqueous NaOH (2 mL), followed by the slow addition of 30% H₂O₂ (2 mL). Causality: This oxidative workup is crucial to cleave the robust boron-oxygen bond of the intermediate boronate ester without epimerizing the newly formed stereocenter.

• Workup & Isolation: Warm to room temperature. Extract the aqueous layer with diethyl ether (3x). Wash the combined organics with saturated aqueous Na₂S₂O₃ (to neutralize residual peroxides) and brine. Dry over MgSO₄, filter, and concentrate. Determine the diastereomeric ratio via ¹H NMR analysis of the crude mixture before final purification.

Experimental workflow for the stereoselective reduction of cyclohexanones.

Conclusion

The successful synthesis of terpenoid-like cyclohexanols relies on a rigorous understanding of molecular geometry and transition-state thermodynamics. By leveraging strategic disconnections like the Diels-Alder reaction and applying the principles of steric approach versus product development control, chemists can predictably navigate the complex stereochemical landscapes of these vital pharmaceutical precursors.

References

• Jansen DJ, Shenvi RA. "Synthesis of medicinally relevant terpenes: reducing the cost and time of drug discovery." Future Medicinal Chemistry. 2014. URL:[Link]

• Ikram M, et al. "Diels-Alder Reaction: A Versatile Synthetic Tool For the Synthesis of Terpenoids and Alkaloids: A review." ResearchGate. 2025. URL:[Link]

• Nasipuri D. "Stereochemistry of Organic Compounds: Principles and Applications." DOKUMEN.PUB. 2011. URL:[Link]

An In-depth Technical Guide to the Biological Activity Screening of Substituted Cyclohexanols

Abstract

The cyclohexane ring is a prevalent scaffold in medicinal chemistry, found in numerous natural products and synthetic drugs.[1] Its functionally substituted derivatives, including cyclohexanols, exhibit a wide array of biological activities, making them a focal point for drug discovery and development worldwide.[2][3] This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on the systematic screening of substituted cyclohexanols to uncover their therapeutic potential. We will delve into the core principles of assay selection, experimental design, and data interpretation, moving from initial high-throughput screens to detailed mechanistic studies. The causality behind experimental choices will be emphasized, ensuring a robust and self-validating screening cascade.

Introduction: The Therapeutic Promise of Substituted Cyclohexanols

The cyclohexane moiety is a versatile structural motif in drug design. It can act as a bioisostere for other cyclic and acyclic structures, offering advantages in terms of three-dimensional shape, metabolic stability, and the potential for more extensive interactions with biological targets.[1] Substituted cyclohexanols, in particular, have demonstrated a broad spectrum of pharmacological effects, including anticancer, anti-inflammatory, antimicrobial, and enzyme inhibitory activities.[3][4][5] The strategic placement of various substituents on the cyclohexanol core allows for the fine-tuning of a compound's physicochemical properties and biological activity, a central tenet of structure-activity relationship (SAR) studies.[6][7] This guide will navigate the critical steps involved in systematically evaluating a library of substituted cyclohexanols to identify promising lead compounds for further development.

The Screening Cascade: A Multi-tiered Approach to Hit Identification

A successful screening campaign follows a logical and hierarchical progression, often referred to as a screening cascade. This approach is designed to efficiently sift through a large number of compounds, progressively enriching for those with the desired biological activity and drug-like properties.

Caption: A generalized workflow for a drug discovery screening cascade.

Primary Screening: Casting a Wide Net

The initial step involves high-throughput screening (HTS) of the substituted cyclohexanol library against a specific biological target or in a phenotypic assay.[8] The primary goal is to identify "hits"—compounds that exhibit activity at a single, high concentration.[9]

Causality in Assay Choice: The selection of the primary assay is paramount and is dictated by the therapeutic area of interest.

• Target-Based Screening: If a specific enzyme or receptor is implicated in a disease, a biochemical assay measuring the direct interaction of the compound with the purified target is appropriate.[10] Examples include enzyme inhibition assays or receptor-ligand binding assays.[9][11]

• Phenotypic Screening: When the molecular target is unknown or a complex cellular process is being investigated, a cell-based assay that measures a specific cellular phenotype (e.g., cell death, proliferation, or signaling pathway activation) is employed.[12]

Experimental Protocol: General Cytotoxicity Screening using the MTT Assay

A common starting point for anticancer drug discovery is to assess the general cytotoxicity of the compounds. The MTT assay is a widely used, cost-effective colorimetric method to measure cellular metabolic activity, which is an indicator of cell viability.[13][14]

Step-by-Step Methodology:

• Cell Culture: Plate cancer cell lines (e.g., HeLa for cervical cancer, MCF-7 for breast cancer) in 96-well plates at a predetermined optimal density and allow them to adhere overnight.[13]

• Compound Treatment: Treat the cells with various concentrations of the substituted cyclohexanol derivatives. Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity (e.g., doxorubicin).

• Incubation: Incubate the plates for a defined period, typically 24 to 48 hours.[14]

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well. Metabolically active cells will reduce the yellow MTT to purple formazan crystals.[14]

• Solubilization: After a few hours of incubation, add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.[13]

• Absorbance Reading: Measure the absorbance at approximately 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.[13]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of compound that inhibits cell growth by 50%).

Hit Confirmation and Secondary Assays: From Hits to Leads

Initial hits from the primary screen must be confirmed and further characterized to eliminate false positives and prioritize the most promising compounds.[15] This stage involves re-testing the hits in the primary assay and then subjecting them to a battery of secondary assays to determine their potency, selectivity, and mechanism of action.[16]

Orthogonal Assays for Self-Validation: To ensure the observed activity is not an artifact of the primary assay format, it is crucial to employ an orthogonal assay. This is a different assay that measures the same biological endpoint through a different method. For cytotoxicity, an alternative to the MTT assay is the Lactate Dehydrogenase (LDH) release assay, which measures membrane integrity.[17][18][19]

Table 1: Hypothetical Cytotoxicity Data for a Series of Substituted Cyclohexanols

Compound ID	Substitution Pattern	MTT Assay IC50 (µM)	LDH Assay IC50 (µM)
CYC-001	4-phenyl	15.2	18.5
CYC-002	4-(4-chlorophenyl)	8.7	10.1
CYC-003	4-(4-methoxyphenyl)	25.4	29.8
CYC-004	2,6-diphenyl	5.1	6.3
Doxorubicin	(Positive Control)	0.8	1.2

Delving Deeper: Mechanism of Action and Target Identification

Once a set of validated hits with desirable potency is identified, the next critical phase is to elucidate their mechanism of action (MoA).

Target-Based MoA Studies

If the primary screen was target-based, further experiments are designed to characterize the interaction between the compound and its target.

Experimental Protocol: Enzyme Inhibition Assay

This protocol describes a general procedure for determining the inhibitory activity of a compound against a specific enzyme.[9]

Step-by-Step Methodology:

• Assay Setup: In a 96-well plate, combine the assay buffer, the enzyme solution, and the substituted cyclohexanol at various concentrations.[9]

• Pre-incubation: Allow the compound and enzyme to pre-incubate for a set time to facilitate binding.[9]

• Reaction Initiation: Add the enzyme's substrate to start the reaction.[9]

• Detection: Monitor the formation of the product or the depletion of the substrate over time using a suitable detection method (e.g., spectrophotometry, fluorescence).[20]

• Data Analysis: Calculate the reaction rate for each inhibitor concentration and determine the IC50 value.[9] Further kinetic studies can be performed to determine the mode of inhibition (e.g., competitive, non-competitive).[21]

Caption: A simplified diagram of competitive enzyme inhibition.

Phenotypic MoA and Target Deconvolution

For hits from phenotypic screens, identifying the molecular target is a more complex but essential endeavor. Techniques such as affinity chromatography, expression profiling, and computational modeling can be employed.

Structure-Activity Relationship (SAR) Studies: The Path to Optimization

SAR analysis is a cornerstone of medicinal chemistry, exploring how modifications to a molecule's structure affect its biological activity.[22][23] By synthesizing and testing a series of related substituted cyclohexanols, researchers can identify the key structural features that contribute to potency, selectivity, and safety.[6][24] This iterative process guides the optimization of hit compounds into lead candidates.[15]

Key Considerations for SAR of Substituted Cyclohexanols:

• Position and Nature of Substituents: The location and electronic properties (electron-donating vs. electron-withdrawing) of substituents on the cyclohexane ring can dramatically influence activity.

• Stereochemistry: The stereoisomers of a substituted cyclohexanol can exhibit significantly different biological activities.[4]

• Lipophilicity: The overall lipophilicity of the molecule, often modulated by the substituents, affects its ability to cross cell membranes and interact with the target.

Early ADME-Tox Profiling: Assessing Drug-like Properties

In parallel with MoA and SAR studies, it is crucial to evaluate the Absorption, Distribution, Metabolism, and Excretion (ADME) and toxicity profiles of the most promising compounds.[25][26] In vitro ADME assays provide early insights into a compound's potential pharmacokinetic behavior and liabilities.[27][28]

Common in vitro ADME Assays:

• Solubility: Determines the aqueous solubility of the compound.

• Permeability (e.g., Caco-2 assay): Assesses the ability of a compound to cross intestinal barriers.[28]

• Metabolic Stability (e.g., liver microsome assay): Evaluates the compound's susceptibility to metabolism by liver enzymes.[28][29]

• Cytochrome P450 (CYP) Inhibition: Identifies potential drug-drug interactions.[30]

• Plasma Protein Binding: Determines the extent to which a compound binds to plasma proteins, which can affect its distribution and availability.[28]

Conclusion: From Screening to Candidate Selection

The biological activity screening of substituted cyclohexanols is a systematic and multi-faceted process that requires a deep understanding of assay design, medicinal chemistry, and pharmacology. By following a logical screening cascade, employing self-validating orthogonal assays, and integrating SAR and ADME-Tox profiling early in the process, researchers can effectively identify and optimize novel cyclohexanol-based compounds with the potential to become next-generation therapeutics.

References

• The Role of Structure-Activity Relationship (SAR) In Drug Discovery. (2025, February 15). Medicinal Chemistry.
• In Vitro ADME - Selvita. (n.d.). Selvita.
• A Guide to In Vitro ADME Testing in Drug Development. (2022, June 23). WuXi AppTec.
• Structure-Activity Relationship (SAR) Studies - Oncodesign Services. (n.d.). Oncodesign Services.
• What is the structure-activity relationship SAR in drug design? (2025, May 21).
• Comprehensive Guide to In Vitro ADME Studies in Drug Discovery. (n.d.).
• Unveiling the Science Behind Structure-Activity Relationship Analysis: Enhancing Drug Development. (2026, February 20). Infinix Bio.
• Structure Activity Relationships. (2005, May 15). Drug Design Org.
• In Vitro ADME Assays and Services. (n.d.).
• Hit-to-Lead Optimization Strategy in Drug Discovery. (n.d.). Curia Global.
• Receptor-Ligand Binding Assay. (n.d.). Mtoz Biolabs.
• In Vitro ADME Studies: Laying the Foundation for Preclinical Success. (2025, September 16). InfinixBio.
• Application Notes and Protocols for In Vitro Testing of Novel Enzyme Inhibitors. (2025, December). Benchchem.
• Hit to lead. (n.d.). Wikipedia.
• bioassayR: Cross-Target Analysis of Small Molecule Bioactivity. (2016, July 1).
• Hit and Lead Optimiz
• Screening Methods for the Evaluation of Biological Activity in Drug Discovery. (2004, December 4). HELDA - Helsinki.fi.
• About Ligand Binding Assays. (n.d.). Gifford Bioscience.
• In silico-driven protocol for hit-to-lead optimization: a case study on PDE9A inhibitors. (2025, December 19). PMC.
• Hit to Lead Assays: Accelerating Early Drug Discovery. (2025, August 19). BellBrook Labs.
• Receptor-Ligand Binding Assays. (2022, October 25). Labome.
• Receptor Binding Assays for HTS and Drug Discovery. (2012, May 1). NCBI - NIH.
• bioassayR: Cross-Target Analysis of Small Molecule Bioactivity. (n.d.). PMC.
• Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. (2017, July 15). MDPI.
• Practical Guidance for Small Molecule Screening. (2013, April 15). Yale Center for Molecular Discovery.
• Enzyme Inhibition: Impact and Analysis in Drug Development. (n.d.). Labcorp.
• (PDF) In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. (2025, September 20).
• In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. (2025, April 15).
• A standard operating procedure for an enzymatic activity inhibition assay. (2021, April 16). PubMed.
• Receptor–ligand binding assays: Technologies and Applications. (n.d.).
• Synthesis, Characterization, Stereochemistry and Biological Evaluation of Novel Cyclohexanol Derivatives. (n.d.).
• Small-molecule Profiling. (n.d.). Broad Institute.
• Rapid screening of enzyme inhibitors using Profiling of Enzyme-Metabolite Assay by HPLC (PREMA-HPLC). (2011, May 25). Taylor & Francis.
• Biological activity of novel pentasubstituted cyclohexanol against some microorganisms. (2021, February 11).
• In vitro cytotoxicity assays: comparison of LDH, neutral red, MTT and protein assay in hepatoma cell lines following exposure to cadmium chloride. (2006, January 5). PubMed.
• Cell Proliferation and Cytotoxicity Assays, The Fundamentals for Drug Discovery. (2024, August 20). Scilight Press.
• LDH Cytotoxicity Assay. (2021, May 13). Tribioscience.
• Cyclopropyl effect causes substituents on cyclohexane to favour axial conformation. (2024, November 6). Chemistry World.
• cyclohexane and its functionally substituted deriv
• Cyclohexanes in Drug Discovery. (n.d.). PharmaBlock.
• A Comprehensive Review of 4-Arylcyclohexanone Derivatives: Synthesis, Biological Activity, and Therapeutic Potential. (n.d.). Benchchem.

Sources

• 1. img01.pharmablock.com [img01.pharmablock.com]
• 2. Cyclopropyl effect causes substituents on cyclohexane to favour axial conformation | Research | Chemistry World [chemistryworld.com]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. ijpcat.com [ijpcat.com]
• 7. What is the structure-activity relationship SAR in drug design? [synapse.patsnap.com]
• 8. curiaglobal.com [curiaglobal.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. helda.helsinki.fi [helda.helsinki.fi]
• 11. Receptor-Ligand Binding Assay | MtoZ Biolabs [mtoz-biolabs.com]
• 12. Practical Guidance for Small Molecule Screening | Yale Center for Molecular Discovery [ycmd.yale.edu]
• 13. researchgate.net [researchgate.net]
• 14. ijprajournal.com [ijprajournal.com]
• 15. Hit to lead - Wikipedia [en.wikipedia.org]
• 16. bellbrooklabs.com [bellbrooklabs.com]
• 17. In vitro cytotoxicity assays: comparison of LDH, neutral red, MTT and protein assay in hepatoma cell lines following exposure to cadmium chloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. media.sciltp.com [media.sciltp.com]
• 19. tribioscience.com [tribioscience.com]
• 20. mdpi.com [mdpi.com]
• 21. A standard operating procedure for an enzymatic activity inhibition assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Structure-Activity Relationship (SAR) Studies | Oncodesign Services [oncodesign-services.com]
• 23. infinixbio.com [infinixbio.com]
• 24. Structure Activity Relationships - Drug Design Org [drugdesign.org]
• 25. selvita.com [selvita.com]
• 26. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 27. Comprehensive Guide to In Vitro ADME Studies in Drug Discovery - Creative Biolabs [creative-biolabs.com]
• 28. One moment, please... [infinixbio.com]
• 29. criver.com [criver.com]
• 30. labcorp.com [labcorp.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Tertiary Cyclohexanols via Grignard Reaction

Abstract

The Grignard reaction stands as a cornerstone in organic synthesis for the formation of carbon-carbon bonds. Its application in the synthesis of tertiary alcohols, particularly tertiary cyclohexanols, is of significant interest to researchers in medicinal chemistry and materials science due to the prevalence of the cyclohexanol motif in various bioactive molecules and functional materials.[1] This guide provides a comprehensive overview of the synthesis of tertiary cyclohexanols using Grignard reagents, detailing the underlying mechanism, offering step-by-step experimental protocols, and addressing common challenges and optimization strategies. The protocols herein are designed to be robust and reproducible, providing a solid foundation for both academic and industrial laboratory settings.

Introduction: The Significance of Tertiary Cyclohexanols

Tertiary cyclohexanols are a class of organic compounds characterized by a hydroxyl group attached to a tertiary carbon atom within a cyclohexane ring. This structural motif is a key feature in numerous pharmaceuticals and natural products. The rigid, three-dimensional nature of the cyclohexane scaffold allows for precise spatial orientation of functional groups, which can lead to enhanced binding affinity and selectivity for biological targets.[1] Furthermore, the tertiary alcohol functionality can serve as a crucial synthetic handle for further molecular elaboration. The Grignard reaction offers a direct and versatile route to these valuable compounds from readily available cyclohexanone precursors.[2][3]

Reaction Mechanism and Core Principles

The synthesis of a tertiary cyclohexanol via the Grignard reaction is a two-step process: the formation of the Grignard reagent, followed by its nucleophilic addition to a cyclohexanone derivative.

Step 1: Formation of the Grignard Reagent (Organomagnesium Halide)

A Grignard reagent (R-MgX) is prepared by reacting an organohalide (R-X, where R is an alkyl or aryl group and X is Cl, Br, or I) with magnesium metal in an anhydrous ethereal solvent, such as diethyl ether or tetrahydrofuran (THF).[4] The solvent is critical as it solvates the magnesium ion, stabilizing the Grignard reagent.

Step 2: Nucleophilic Addition to Cyclohexanone

The highly polarized carbon-magnesium bond of the Grignard reagent renders the carbon atom nucleophilic and basic.[5] This nucleophilic carbon attacks the electrophilic carbonyl carbon of the cyclohexanone.[6] This attack forms a new carbon-carbon bond and results in a tetrahedral magnesium alkoxide intermediate.[7]

Step 3: Aqueous Workup and Protonation

The final tertiary alcohol is obtained by quenching the reaction with a proton source during the workup.[7] A mild acid, such as a saturated aqueous solution of ammonium chloride (NH₄Cl), is typically used to protonate the alkoxide intermediate.[8] This step also neutralizes any unreacted Grignard reagent.

Below is a diagram illustrating the general workflow for this synthesis.

Caption: General workflow for the synthesis of tertiary cyclohexanols.

Detailed Experimental Protocols

3.1. Safety Precautions

• Anhydrous Conditions: Grignard reagents are highly sensitive to moisture and will be quenched by water.[9][10] All glassware must be rigorously dried (e.g., flame-dried under vacuum or oven-dried overnight at >120°C) and the reaction must be conducted under an inert atmosphere (e.g., nitrogen or argon).[11] Solvents and reagents must be anhydrous.

• Flammable Solvents: Diethyl ether and THF are highly flammable.[10] Ensure there are no open flames or spark sources in the vicinity. The reaction should be performed in a well-ventilated fume hood.[12]

• Exothermic Reaction: The formation of the Grignard reagent and its subsequent reaction with the ketone are exothermic.[10][13] An ice-water bath should be readily available to control the reaction temperature.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a flame-resistant lab coat, and gloves.[12][14]

3.2. Protocol 1: Synthesis of 1-Phenylcyclohexanol

This protocol details the synthesis of 1-phenylcyclohexanol from bromobenzene and cyclohexanone.

Materials:

• Magnesium turnings

• Iodine crystal (as an initiator)

• Bromobenzene, anhydrous

• Cyclohexanone, anhydrous

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Equipment:

• Three-necked round-bottom flask, flame-dried

• Reflux condenser, flame-dried

• Dropping funnel, flame-dried

• Magnetic stirrer and stir bar

• Inert gas supply (N₂ or Ar)

• Heating mantle or water bath

• Ice-water bath

• Separatory funnel

Procedure:

Part A: Preparation of Phenylmagnesium Bromide

• Set up the flame-dried three-necked flask with a magnetic stir bar, reflux condenser, and dropping funnel. Ensure the system is under a positive pressure of inert gas.

• Place magnesium turnings (1.2 equivalents) in the flask.

• Add a small crystal of iodine.

• In the dropping funnel, prepare a solution of bromobenzene (1.0 equivalent) in anhydrous diethyl ether.

• Add a small portion of the bromobenzene solution to the magnesium turnings to initiate the reaction. Initiation is indicated by the disappearance of the iodine color and gentle refluxing of the ether.[15] Gentle warming may be required to start the reaction.[11]

• Once initiated, add the remaining bromobenzene solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir the mixture at room temperature for an additional 30-60 minutes to ensure complete formation of the Grignard reagent. The solution should appear cloudy and grayish-brown.[15]

Part B: Reaction with Cyclohexanone

• Cool the freshly prepared Grignard reagent solution to 0 °C using an ice-water bath.

• Dissolve cyclohexanone (1.0 equivalent relative to the initial bromobenzene) in anhydrous diethyl ether and add it to the dropping funnel.

• Add the cyclohexanone solution dropwise to the stirred Grignard reagent. Maintain a low temperature to minimize side reactions.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

Part C: Workup and Purification

• Cool the reaction mixture back down to 0 °C in an ice-water bath.

• Slowly and carefully quench the reaction by adding saturated aqueous NH₄Cl solution dropwise with vigorous stirring.[7] This process is exothermic.

• Continue adding the NH₄Cl solution until the bubbling ceases and two distinct layers are formed.

• Transfer the mixture to a separatory funnel.

• Separate the layers and extract the aqueous layer twice more with diethyl ether to maximize product recovery.[7]

• Combine all the organic extracts and wash with brine.[7] This helps to remove residual water.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.[7]

• Filter or decant the solution to remove the drying agent.

• Remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• The crude 1-phenylcyclohexanol can be further purified by recrystallization or column chromatography.

Optimization and Troubleshooting

Problem	Potential Cause(s)	Solution(s)
Low or No Product Yield	Presence of water in glassware, solvents, or reagents.[11]	Rigorously dry all glassware and use anhydrous solvents and reagents under an inert atmosphere.[11]
Inactive magnesium surface due to oxide layer.[11]	Activate magnesium by crushing it, adding a crystal of iodine, or a few drops of 1,2-dibromoethane.[11][15]
Incomplete formation of the Grignard reagent.	Ensure sufficient reaction time and gentle reflux during the formation step.[11]
Significant Byproduct Formation	Enolization: The Grignard reagent acts as a base, deprotonating the α-carbon of the cyclohexanone, which regenerates the starting material upon workup. This is more common with sterically hindered Grignard reagents.[2][16]	Use a less sterically hindered Grignard reagent if possible. Lowering the reaction temperature can also reduce enolization. The addition of cerium(III) chloride (CeCl₃) can favor nucleophilic addition over enolization.[16]
Reduction: If the Grignard reagent has a β-hydrogen, it can reduce the cyclohexanone to the corresponding secondary alcohol.[2][16]	Choose a Grignard reagent without β-hydrogens if the desired product allows for it.
Wurtz Coupling: The Grignard reagent reacts with unreacted organohalide to form a homocoupled product (R-R).[16]	Add the organohalide slowly and dropwise during the formation of the Grignard reagent to maintain a low concentration.[11]
Difficult Workup	Formation of a large amount of white precipitate (magnesium salts) making extraction difficult.[8]	Add dilute acid (e.g., 1M HCl) dropwise until the solids dissolve.[8]
Persistent emulsion during extraction.	Add brine to increase the ionic strength of the aqueous layer. Filtering the mixture through a pad of Celite can also help break the emulsion.[8]

Applications in Drug Discovery and Development

The cyclohexanol scaffold is a privileged structure in medicinal chemistry, appearing in a wide range of therapeutic agents. Its conformational rigidity can help to lock a molecule into a bioactive conformation, leading to improved potency and selectivity.[1][17] Tertiary cyclohexanols, in particular, offer a unique combination of properties. The hydroxyl group can act as a hydrogen bond donor or acceptor, while the tertiary nature of the alcohol provides steric bulk and can block metabolic oxidation at that position, potentially improving the pharmacokinetic profile of a drug candidate.[18]

For instance, derivatives of cyclohexanol have been investigated for their potential as anticancer and antiviral agents.[17] The ability to readily synthesize a diverse library of tertiary cyclohexanols using the Grignard reaction is therefore a powerful tool for structure-activity relationship (SAR) studies in drug discovery programs.

Conclusion

The Grignard reaction is a highly effective and versatile method for the synthesis of tertiary cyclohexanols. By carefully controlling reaction conditions, particularly by maintaining an anhydrous environment and managing the reaction temperature, high yields of the desired products can be achieved. Understanding the potential side reactions and having effective troubleshooting strategies are key to the successful application of this classic yet powerful transformation in the modern research laboratory.

References

• Benchchem. (n.d.). Application Notes and Protocols: Workup Procedure for the Grignard Reaction to Produce Tertiary Alcohols.
• Benchchem. (n.d.). Technical Support Center: Grignard Reaction Work-up for Tertiary Alcohols.
• Grignard Reaction Reagents: A Toolbox for Chemists. (2024, September 19). Grignard Reaction Reagents: A Toolbox for Chemists.
• Quora. (2022, February 19). What are Grignard reagent preparation precautions during preparation?.
• Developing SOPs for Hazardous Chemical Manipulations. (n.d.). Developing SOPs for Hazardous Chemical Manipulations.
• American Chemical Society. (n.d.). Grignard Reaction.
• ResearchGate. (2013, June 3). Standard Operating Procedures Grignard Reagent Solutions - Pyrophorics.
• Benchchem. (n.d.). Technical Support Center: Optimizing Grignard Reactions with Cyclohexanones.
• Benchchem. (n.d.). Technical Support Center: Optimizing Grignard Reactions for Tertiary Alcohols.
• Benchchem. (n.d.). Application Notes and Protocols: Synthesis of Tertiary Alcohols via Grignard Reaction with Dicyclohexyl Ketone.
• Pearson+. (n.d.). Predict the products formed when cyclohexanone reacts with the fo... | Study Prep.
• Organic Chemistry Portal. (n.d.). Grignard Reaction.
• Organic Chemistry Tutor. (n.d.). Synthesis of Alcohols Using the Grignard Reaction.
• Chemistry Steps. (2025, August 5). The Grignard Reaction Mechanism.
• Benchchem. (n.d.). An In-depth Technical Guide to Sterically Hindered Cyclohexanones: Synthesis, Conformational Analysis, and Applications in Drug Discovery.
• Chemguide. (n.d.). AN INTRODUCTION TO GRIGNARD REAGENTS.
• Hypha Discovery. (2025, May 7). Small but mighty: the impact of tertiary alcohols in drug design.
• PharmaBlock. (n.d.). Cyclohexanes in Drug Discovery.

Sources

• 1. img01.pharmablock.com [img01.pharmablock.com]
• 2. Grignard Reaction [organic-chemistry.org]
• 3. organicchemistrytutor.com [organicchemistrytutor.com]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. The Grignard Reaction Mechanism - Chemistry Steps [chemistrysteps.com]
• 6. Predict the products formed when cyclohexanone reacts with the fo... | Study Prep in Pearson+ [pearson.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Grignard Reaction Reagents: A Toolbox for Chemists - Reachem [reachemchemicals.com]
• 10. quora.com [quora.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. dchas.org [dchas.org]
• 13. acs.org [acs.org]
• 14. researchgate.net [researchgate.net]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. hyphadiscovery.com [hyphadiscovery.com]

Application Note: Synthetic Utility of 2-(2-Methylprop-1-en-1-yl)cyclohexan-1-ol in the Construction of Bicyclic Terpenoid Frameworks

Target Audience: Researchers, synthetic chemists, and drug development professionals. Focus: Diastereoselective directed epoxidation and subsequent intramolecular cyclization methodologies.

Introduction & Chemical Rationale

The compound 2-(2-methylprop-1-en-1-yl)cyclohexan-1-ol is a structurally privileged homoallylic alcohol. Featuring a cyclohexane ring substituted with a hydroxyl group at C1 and an isobutenyl group at C2, this molecule serves as a highly versatile building block in natural product synthesis. Its primary utility lies in the construction of oxygen-containing bicyclic frameworks—specifically hexahydrobenzofurans and octahydrochromenes —which are ubiquitous motifs in drimane and labdane diterpenoids, as well as various bioactive sesquiterpenes.

The synthetic value of this substrate stems from the spatial relationship between the C1-hydroxyl group and the C1'=C2' double bond. Because the alkene is situated three bonds away from the directing oxygen atom, the molecule functions as a classic homoallylic alcohol, making it an ideal candidate for transition-metal-directed stereoselective epoxidation[1].

Mechanistic Insights: Causality in Experimental Design

Overcoming Steric Hindrance via Directed Epoxidation

The isobutenyl side chain ( −CH=C(CH3​)2​ ) presents a significant synthetic challenge: the gem-dimethyl group creates severe steric bulk, which typically leads to poor diastereoselectivity when using standard, non-directed peracids like m-chloroperoxybenzoic acid (mCPBA)[2].

To override this inherent steric bias, Vanadium(V)-catalyzed directed epoxidation is employed. Utilizing Vanadyl acetylacetonate ( VO(acac)2​ ) and tert-butyl hydroperoxide (TBHP), the vanadium center coordinates simultaneously to the C1-hydroxyl group of the substrate and the alkyl hydroperoxide[3]. This ternary complex locks the conformation of the flexible side chain, guiding the oxygen transfer exclusively to the syn face of the alkene. This substrate-controlled approach effectively neutralizes the steric hindrance of the gem-dimethyl groups, yielding the syn-epoxy alcohol with high diastereomeric excess[4].

Regioselectivity in Intramolecular Cyclization

Once the syn-epoxide is formed, the molecule is primed for an intramolecular etherification. Upon activation of the epoxide with a Lewis acid (e.g., BF3​⋅OEt2​ ), the pendant C1-hydroxyl group acts as an internal nucleophile.

According to Baldwin’s rules for ring closure, the system faces a choice between a 5-exo-tet attack (at the C1' position) and a 6-endo-tet attack (at the C2' position). Because the C2' carbon is disubstituted (bearing the gem-dimethyl groups), it is sterically encumbered and better stabilizes the developing positive charge during Lewis acid activation. However, the geometric constraints of the transition state heavily favor the 5-exo-tet trajectory, resulting in the highly regioselective formation of a 5-membered cyclic ether fused to the cyclohexane ring (a hexahydrobenzofuran core).

Quantitative Data: Stereochemical Outcomes

The choice of oxidant system dictates both the yield and the diastereomeric ratio (d.r.) of the resulting epoxide. The table below summarizes the comparative efficacy of different epoxidation systems on homoallylic substrates of this class.

Oxidant System	Directing Effect	Major Diastereomer	Typical Yield (%)	Regioselectivity (Cyclization)
VO(acac)2​ / TBHP	Strong (OH coordination)	Syn-epoxide (>95:5)	85–92%	5-exo-tet (Hexahydrobenzofuran)
mCPBA	Weak (Steric approach)	Anti-epoxide (Mixture)	70–80%	Mixed / Poor yields
Ti(OiPr)4​ / TBHP	Moderate	Syn-epoxide (80:20)	60–75%	5-exo-tet (Hexahydrobenzofuran)

Synthetic Workflow Visualization

Workflow for the stereoselective epoxidation and cyclization of the homoallylic alcohol.

Experimental Protocols

Protocol A: Diastereoselective Directed Epoxidation

This protocol utilizes vanadium catalysis to ensure high syn-selectivity. Toluene is explicitly chosen over dichloromethane to suppress premature, uncatalyzed intramolecular cyclization of the epoxide intermediate[5].

Reagents:

• 2-(2-Methylprop-1-en-1-yl)cyclohexan-1-ol (1.0 equiv, 10 mmol)

• VO(acac)2​ (0.05 equiv, 5 mol%)

• TBHP (5.5 M in decane, 1.5 equiv, 15 mmol)

• Anhydrous Toluene (0.1 M)

Step-by-Step Methodology:

• Initiation: In an oven-dried, argon-purged round-bottom flask, dissolve the homoallylic alcohol (10 mmol) in 100 mL of anhydrous toluene.

• Catalyst Addition: Add VO(acac)2​ (5 mol%). Stir the mixture at room temperature for 15 minutes. The solution will transition to a characteristic pale red/brown color, indicating the formation of the active vanadium complex.

• Oxidation: Cool the reaction mixture to 0 °C using an ice bath. Add TBHP dropwise over 10 minutes via a syringe pump to prevent thermal spikes.

• Monitoring: Allow the reaction to warm to room temperature. Monitor progression via TLC (Hexanes:EtOAc 4:1, visualized with phosphomolybdic acid stain). Complete conversion typically occurs within 4–6 hours.

• Self-Validating Quench (Critical Safety Step): Cool the mixture back to 0 °C and add 20 mL of saturated aqueous Na2​S2​O3​ . Vigorously stir for 30 minutes. Validation: Test the organic layer with KI-starch indicator paper; the absence of a blue/black color confirms the complete destruction of hazardous excess peroxides.

• Isolation: Separate the layers, extract the aqueous phase with ethyl acetate ( 3×30 mL), dry the combined organic layers over anhydrous MgSO4​ , and concentrate under reduced pressure. Purify via flash column chromatography to yield the pure syn-epoxy alcohol.

Protocol B: Lewis Acid-Mediated Intramolecular Cyclization

This protocol converts the isolated syn-epoxy alcohol into the target bicyclic hexahydrobenzofuran core via a 5-exo-tet ring opening.

Reagents:

• Syn-epoxy alcohol (1.0 equiv, 5 mmol)

• Boron trifluoride diethyl etherate ( BF3​⋅OEt2​ ) (1.1 equiv, 5.5 mmol)

• Anhydrous Dichloromethane ( CH2​Cl2​ ) (0.05 M)

Step-by-Step Methodology:

• Preparation: Dissolve the syn-epoxy alcohol in 100 mL of anhydrous CH2​Cl2​ under an argon atmosphere.

• Cryogenic Activation: Cool the solution to -78 °C using a dry ice/acetone bath. This low temperature is crucial to prevent unselective polymerization or rearrangement pathways.

• Cyclization: Add BF3​⋅OEt2​ dropwise over 5 minutes. The reaction mixture should be stirred at -78 °C for 1 hour, then slowly allowed to warm to 0 °C over an additional hour.

• Monitoring: Check for the disappearance of the epoxide starting material via TLC (Hexanes:EtOAc 8:1). The product will appear as a less polar spot due to the consumption of the free hydroxyl group.

• Quenching: Quench the reaction at 0 °C by adding 15 mL of saturated aqueous NaHCO3​ to neutralize the Lewis acid.

• Isolation: Extract the mixture with CH2​Cl2​ ( 2×20 mL). Wash the combined organic layers with brine, dry over Na2​SO4​ , and concentrate. The resulting crude bicyclic ether can be purified via silica gel chromatography.

References

• Stereoselective VO(acac)2 Catalyzed Epoxidation of Acyclic Homoallylic Diols. Complementary Preparation of C2-syn-3,4-Epoxy Alcohols. National Institutes of Health (NIH) / Tetrahedron.1[1]

• Systematic Development of Vanadium Catalysts for Sustainable Epoxidation of Small Alkenes and Allylic Alcohols. MDPI. 3[3]

• Vanadium Catalyzed Asymmetric Epoxidation of Homoallylic Alcohols. National Institutes of Health (NIH) / J. Am. Chem. Soc.5[5]

• Epoxidation of allylic alcohols. Wikipedia. 4[4]

• Design and stereoselective syntheses of Phe-Phe dipeptidomimetics. Diva-Portal. 2[2]

Sources

• 1. Stereoselective VO(acac)2 Catalyzed Epoxidation of Acyclic Homoallylic Diols. Complementary Preparation of C2-syn-3,4-Epoxy Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design and stereoselective syntheses of Phe-Phe dipeptidomimetics [diva-portal.org]
• 3. mdpi.com [mdpi.com]
• 4. Epoxidation of allylic alcohols - Wikipedia [en.wikipedia.org]
• 5. Vanadium Catalyzed Asymmetric Epoxidation of Homoallylic Alcohols - PMC [pmc.ncbi.nlm.nih.gov]

Advanced Catalytic Methodologies for the Allylation of Cyclohexanones: Strategic Approaches in Complex Molecule Synthesis

Target Audience: Researchers, Synthesis Scientists, and Drug Development Professionals Document Type: Application Note & Experimental Protocol Guide

Executive Summary

The allylation of cyclohexanones is a fundamental C–C bond-forming transformation in organic synthesis, providing a versatile terminal alkene handle and establishing critical stereocenters for natural product synthesis and active pharmaceutical ingredient (API) development. Historically, this required the use of stoichiometric strong bases to pre-form sensitive enolates.

Modern catalytic methodologies have bypassed these limitations, offering unprecedented chemo-, regio-, and stereocontrol. This application note details three field-proven catalytic paradigms:

• Direct Asymmetric α -Allylation via synergistic Pd/enamine organocatalysis[1][2].

• Diastereoselective Tsuji-Trost α -Allylation governed by stereoelectronic control[3].

• Chemoselective 1,2-Allylation utilizing a highly efficient zinc-catalyzed boron-to-zinc exchange.

Mechanistic Framework & Causality

To ensure reproducibility and rational reaction design, it is critical to understand the causality behind the reagent and catalyst choices for each methodology.

Synergistic Pd/Enamine Catalysis (Enantioselective α -Allylation)

Traditional Tsuji-Trost allylations of non-stabilized ketone enolates often suffer from polyalkylation and poor enantiocontrol[2]. Synergistic catalysis circumvents this by employing a dual-catalyst system. A chiral secondary amine (e.g., a proline derivative) condenses with cyclohexanone to reversibly form a nucleophilic enamine. Simultaneously, a Pd(0) catalyst oxidatively adds to an allylic electrophile (such as an allyl alcohol or acetate) to generate an electrophilic π -allyl-Pd(II) complex. The chiral environment of the enamine dictates the facial selectivity of the nucleophilic attack on the π -allyl species, resulting in high enantiomeric excess (ee) without the need for stoichiometric pre-activation[1].

Caption: Synergistic organo- and transition-metal catalytic cycle for direct α-allylation.

Stereoelectronic Control in Pd-Catalyzed Allylation (Diastereoselective)

When utilizing substituted cyclohexanones (e.g., 4-t-butylcyclohexanone), the stereochemical outcome of the allylation is strictly governed by stereoelectronic effects rather than pure steric bulk. The π -allyl palladium intermediate approaches the enolate face such that a chair-like transition state is maintained. This trajectory strongly favors the formation of the axial allylation product. Using a specific base like KOt-Bu is critical here, as it ensures complete enolization without interfering with the Pd-catalytic cycle[3].

Caption: Stereoelectronic control pathway favoring axial allylation in substituted cyclohexanones.

Zinc-Catalyzed 1,2-Addition (Homoallylic Alcohol Formation)

For workflows requiring 1,2-addition to the carbonyl carbon, traditional Hosomi-Sakurai reactions demand stoichiometric Lewis acids. A superior, highly atom-economical alternative utilizes a catalytic zinc amide, Zn(HMDS)2​ (0.10 mol%), to facilitate a boron-to-zinc exchange with an allylboronate. This generates a highly nucleophilic allylzinc species in situ that undergoes rapid, chemoselective addition to the ketone.

Comparative Data Summary

Methodology	Target Bond	Primary Catalyst(s)	Key Reagents	Stereocontrol	Typical Yield
Synergistic α -Allylation	C α –C	Pd(PPh 3​ ) 4​ Chiral Amine	Allyl alcohol/acetate	High Enantioselectivity (ee > 90%)	75 - 85%
Diastereoselective Tsuji-Trost	C α –C	Pd(dba) 2​ PPh 3​	Allyl acetate, KOt-Bu	High Diastereoselectivity (Axial favored)	70 - 80%
Zinc-Catalyzed 1,2-Addition	C1–C	Zn(HMDS) 2​ (0.1 mol%)	Allylboronate, Pentane	Chemoselective (1,2-addition)	85 - 95%

Experimental Protocols

Protocol A: Direct Asymmetric α -Allylation via Synergistic Catalysis[1][2]

Objective: Enantioselective synthesis of 2-allylcyclohexan-1-one.

• Catalyst Preparation: In an argon-filled glovebox, charge an oven-dried Schlenk tube with Pd(PPh 3​ ) 4​ (0.05 mmol, 5 mol%) and the selected chiral pyrrolidine organocatalyst (0.10 mmol, 10 mol%).

• Solvent & Substrate Addition: Add anhydrous DMSO (5.0 mL) to dissolve the catalysts. Sequentially inject cyclohexanone (1.0 mmol) and allyl alcohol (1.5 mmol).

• Reaction Execution: Seal the tube, remove it from the glovebox, and stir the reaction mixture at 25 °C for 24 hours. Causality note: Room temperature is maintained to prevent degradation of the sensitive enamine intermediate and preserve high enantiomeric excess.

• Quench & Extraction: Quench the reaction with saturated aqueous NH 4​ Cl (10 mL). Extract the aqueous layer with Ethyl Acetate ( 3×10 mL). Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure.

• Self-Validation System:

  • Purification: Flash column chromatography (Hexanes/EtOAc, 95:5).

  • Analysis: Confirm product mass via GC-MS. Determine the enantiomeric excess (ee) using chiral stationary phase HPLC (e.g., Chiralpak AD-H column, Hexane/IPA 98:2, 1.0 mL/min).

Protocol B: Diastereoselective Allylation of Substituted Cyclohexanones[3]

Objective: Synthesis of axially-allylated 4-t-butylcyclohexanone.

• Enolate Formation: To a flame-dried round-bottom flask containing 4-t-butylcyclohexanone (1.0 mmol) in anhydrous THF (5.0 mL) at 0 °C, add Potassium tert-butoxide (KOt-Bu, 1.1 mmol) dropwise. Stir for 30 minutes.

• Catalyst Activation: In a separate vial under argon, mix Pd(dba) 2​ (0.05 mmol, 5 mol%) and Triphenylphosphine (PPh 3​ , 0.20 mmol, 20 mol%) in THF (2.0 mL) until the solution turns pale yellow, indicating the formation of the active Pd(0) species.

• Allylation: Transfer the active Pd(0) solution to the enolate mixture via cannula, immediately followed by the dropwise addition of allyl acetate (1.2 mmol).

• Reaction Execution: Allow the mixture to warm to room temperature and stir for 12 hours. Monitor the consumption of the starting ketone via TLC (Hexanes/EtOAc 9:1, stained with p-anisaldehyde).

• Self-Validation System:

  • Purification: Isolate the product via flash chromatography.

  • Analysis: Determine the diastereomeric ratio (dr) via 1 H NMR (400 MHz, CDCl 3​ ). The axial allylation product will display distinct coupling constants for the α -proton compared to the equatorial isomer, validating the stereoelectronic control model.

Protocol C: Catalytic 1,2-Allylation via Boron-to-Zinc Exchange[4]

Objective: Synthesis of 1-allylcyclohexan-1-ol (Homoallylic alcohol).

• Catalyst Loading: To a dried, septum-capped 10 mL flask equipped with a magnetic stirring bar under an argon atmosphere, add Zn(HMDS) 2​ (1.2 mg, 0.0030 mmol, 0.10 mol%).

• Reagent Addition: Inject dry pentane (3.0 mL) to achieve a 1.0 M concentration. Sequentially add 2-allyl-5,5-dimethyl-1,3,2-dioxaborinane (allylboronate) (508 mg, 560 µL, 3.30 mmol) and cyclohexanone (294 mg, 3.00 mmol).

• Reaction Execution: Stir the mixture vigorously under argon at 20 °C for 36 hours. Causality note: The catalytic zinc amide facilitates a continuous, mild boron-to-zinc exchange, preventing the background enolization of cyclohexanone that plagues stronger organometallic reagents.

• Workup: Dilute the mixture with Ethyl Acetate (10 mL) and quench with saturated aqueous NH 4​ Cl (5 mL). Separate the phases and extract the aqueous phase with Ethyl Acetate ( 3×15 mL). Dry the combined organic layers over Na 2​ SO 4​ , filter, and concentrate in vacuo.

• Self-Validation System:

  • Purification: Silica gel column chromatography (n-hexane/ethyl acetate = 15:1 to 2:1).

  • Analysis: Validate the 1,2-addition product via FTIR (strong, broad O–H stretch at ~3400 cm −1 and absence of C=O stretch at ~1715 cm −1 ).

References

• [3] Palladium catalyzed allylation is under stereoelectronic control. Arkivoc 2001 (i) 269-276. 3

• Catalytic Use of Zinc Amide for Transmetalation with Allylboronates: General and Efficient Catalytic Allylation of Carbonyl Compounds, Imines, and Hydrazones. Adv. Synth. Catal. 2013, 355, 1193. (Via TCI Chemicals).

• [1] Synergistic Pd/Enamine Catalysis: A Strategy for the C–H/C–H Oxidative Coupling of Allylarenes with Unactivated Ketones. Organic Letters 2014, 16, 13, 3444–3447. 1

• [2] The Allylic Alkylation of Ketone Enolates. Adv. Synth. Catal. 2020, 362(21), 4522-4555. 2

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. The Allylic Alkylation of Ketone Enolates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. arkat-usa.org [arkat-usa.org]

Application Note: Synthesis and Utilization of 2-(2-Methylprop-1-en-1-yl)cyclohexan-1-ol as a Precursor for Pharmaceutical Intermediates

Introduction & Mechanistic Rationale

In the development of conformationally restricted pharmaceutical active ingredients (APIs), functionalized cyclohexane scaffolds are invaluable. Specifically, trans-2-substituted cyclohexanols serve as critical building blocks, chiral auxiliaries, and peptidomimetic cores. 2-(2-Methylprop-1-en-1-yl)cyclohexan-1-ol (also known as 2-isobutenylcyclohexanol) is a highly strategic intermediate in this domain.

The installation of the isobutenyl group (-CH=C(CH)₃) is not arbitrary; it acts as a robust, sterically demanding "masked" carboxylic acid or aldehyde. Unlike terminal alkenes that release reactive and toxic formaldehyde upon oxidative cleavage, the isobutenyl group cleanly releases acetone—a benign, volatile byproduct that simplifies downstream purification and can even serve as a co-solvent for subsequent oxidation steps .

To synthesize this precursor, the copper(I)-catalyzed ring-opening of cyclohexene oxide by 2-methyl-1-propenylmagnesium bromide is the premier methodology. Uncatalyzed Grignard additions to epoxides often fail due to Lewis acid-induced isomerization of the epoxide into cyclohexanone or allylic alcohols [[1]]([Link]). The addition of catalytic CuI facilitates transmetalation, generating a "softer" organocuprate intermediate. This softer nucleophile strictly obeys the Furukawa modification of the Gilman reagent, attacking the epoxide via an S_N2-like trajectory to yield the trans-diaxial product with near-perfect diastereoselectivity .

Fig 1. Copper(I)-catalyzed trans-diaxial ring opening of cyclohexene oxide.

Experimental Protocol 1: Cu-Catalyzed Epoxide Opening

This protocol details the synthesis of trans-2-(2-methylprop-1-en-1-yl)cyclohexan-1-ol. The procedure is designed to be self-validating, utilizing visual cues to confirm the formation of the active catalytic species.

Reagents

• Cyclohexene oxide (1.0 equiv, purified by distillation)

• 2-Methyl-1-propenylmagnesium bromide (1.5 equiv, 0.5 M in THF)

• Copper(I) iodide (CuI) (0.1 equiv, 99.999% purity recommended to prevent cis-adduct formation)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous NH₄Cl

Step-by-Step Methodology

• Catalyst Activation (Self-Validation Step): Flame-dry a Schlenk flask under argon. Add CuI (10 mol%) and anhydrous THF. Cool the suspension to -30 °C using a dry ice/nitromethane bath.

• Cuprate Formation: Slowly add the 2-methyl-1-propenylmagnesium bromide solution dropwise over 30 minutes.

  • Causality & Validation: The solution will transition from a pale suspension to a deep purple/black homogeneous solution. This color change is the self-validating indicator that the active organocuprate species has successfully formed [[2]]([Link]).

• Epoxide Addition: Dissolve cyclohexene oxide in a small volume of anhydrous THF and add it dropwise to the black cuprate solution at -30 °C.

• Reaction Progression: Allow the reaction to slowly warm to 0 °C over 2 hours. Monitor via TLC (Hexanes/EtOAc 8:2). The product will stain strongly with phosphomolybdic acid (PMA) or KMnO₄ due to the isobutenyl double bond.

• Quench and Workup: Quench the reaction strictly at 0 °C by slowly adding saturated aqueous NH₄Cl.

  • Causality: The NH₄Cl serves a dual purpose: it protonates the resulting alkoxide and forms a water-soluble copper-ammonium complex (turning the aqueous layer deep blue), which effectively strips the copper catalyst from the organic product .

• Purification: Extract with diethyl ether, wash with brine, dry over MgSO₄, and concentrate. Purify via flash column chromatography to yield the pure trans-isomer.

Experimental Protocol 2: Oxidative Cleavage to Pharmaceutical Precursors

To utilize the isobutenyl group as a precursor for API synthesis, it is typically cleaved to yield trans-2-hydroxycyclohexanecarboxylic acid. This is achieved via ozonolysis followed by an oxidative workup.

Step-by-Step Methodology

• Ozonolysis: Dissolve trans-2-(2-methylprop-1-en-1-yl)cyclohexan-1-ol in a 1:1 mixture of CH₂Cl₂ and Methanol. Cool the flask to -78 °C.

• Ozone Bubbling (Self-Validation Step): Bubble a stream of O₃/O₂ through the solution.

  • Causality & Validation: Continue bubbling until the solution takes on a distinct, persistent blue color. This blue hue is unreacted ozone dissolving in the solvent, acting as a foolproof internal indicator that the alkene has been completely consumed .

• Purging: Purge the solution with Argon for 15 minutes until the blue color dissipates, ensuring no free ozone remains before adding the oxidant.

• Oxidative Workup: Slowly add freshly prepared Jones Reagent (CrO₃ in aqueous H₂SO₄) directly to the -78 °C solution, then allow it to warm to room temperature .

  • Causality: The primary ozonide is cleaved, and the resulting aldehyde is immediately oxidized to the carboxylic acid. The isobutenyl group releases acetone, which harmlessly integrates into the Jones oxidation environment (as Jones oxidations are classically run in acetone) [[3]]([Link]).

• Isolation: Dilute with water, extract with EtOAc, and perform an acid-base extraction using 1M NaOH to isolate the pure trans-2-hydroxycyclohexanecarboxylic acid.

Fig 2. Workflow for the oxidative cleavage of the isobutenyl group to a carboxylic acid.

Quantitative Data & Analytical Validation

The choice of copper catalyst and oxidative workup conditions significantly impacts the yield and diastereomeric purity of the final intermediates. The tables below summarize the optimized parameters.

Table 1: Optimization of Copper Catalysts for Epoxide Ring-Opening

Catalyst (10 mol%)	Grignard Reagent	Temp (°C)	Yield (%)	trans:cis Ratio	Observation / Causality
None	Isobutenyl-MgBr	0 to 25	< 15%	N/A	Extensive isomerization to cyclohexanone.
CuI (98% purity)	Isobutenyl-MgBr	-30 to 0	65%	85:15	Trace acid impurities in low-grade CuI promote cis-adduct formation .
CuI (99.999%)	Isobutenyl-MgBr	-30 to 0	88%	>99:1	Optimal soft cuprate formation; strict S_N2 trajectory.

| CuCN | Isobutenyl-MgBr | -30 to 0 | 82% | 95:5 | Cyanocuprates are less reactive with sterically hindered Grignards. |

Table 2: Ozonolysis Workup Conditions and Yields

Cleavage Method	Workup Reagent	Target Product	Isolated Yield	Byproduct Profile
O₃ (-78 °C)	Dimethyl Sulfide (DMS)	2-Hydroxycyclohexanecarbaldehyde	91%	Acetone, DMSO
O₃ (-78 °C)	Zn / Acetic Acid	2-Hydroxycyclohexanecarbaldehyde	87%	Acetone, Zn(OAc)₂
O₃ (-78 °C)	Jones Reagent (CrO₃/H⁺)	2-Hydroxycyclohexanecarboxylic acid	84%	Acetone, Cr(III) salts

| KMnO₄ / NaIO₄ | None (One-pot) | 2-Hydroxycyclohexanecarboxylic acid | 42% | Over-oxidation to adipic acid derivatives. |

References

• Henin, F., & Muzart, J. (1984). CIS- and Trans-Opening of Oxirane by Vinyl Grignard Reagents. Synthetic Communications, 14(14), 1355-1360.

• Schwartz, A., Madan, P., Whitesell, J. K., & Lawrence, R. M. (1993). Lipase-catalyzed kinetic resolution of alcohols via chloroacetate esters: (-)-(1R,2S)- and (+)-(1S,2R)-trans-2-phenylcyclohexanol. Organic Syntheses, 71, 258.

• Master Organic Chemistry. (2013). Alkene Reactions: Ozonolysis.

• Evano, G. (2006). Oxidative Cleavage of Alkenes. Science of Synthesis.

• Wikipedia Contributors. (2023). Ozonolysis. Wikipedia, The Free Encyclopedia.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Ozonolysis - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Enzymatic Resolution of Racemic 2-(Alkenyl)cyclohexanols

Introduction: The Strategic Value of Chiral 2-(Alkenyl)cyclohexanols

Enantiomerically pure 2-(alkenyl)cyclohexanols are valuable chiral building blocks in the synthesis of a wide array of complex organic molecules, including natural products, pharmaceuticals, and agrochemicals. Their utility stems from the presence of multiple stereogenic centers and functional groups that can be selectively manipulated. The kinetic resolution of racemic mixtures using enzymes, particularly lipases, has emerged as a powerful, efficient, and environmentally benign strategy to access these chiral synthons. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the principles, experimental design, and detailed protocols for the lipase-catalyzed kinetic resolution of racemic 2-(alkenyl)cyclohexanols.

The Principle of Enzymatic Kinetic Resolution (EKR)

Kinetic resolution is a process where two enantiomers in a racemic mixture react at different rates with a chiral catalyst or reagent, leading to an enantioenriched sample of the less reactive enantiomer and an enantioenriched product from the more reactive enantiomer.[1] In the context of 2-(alkenyl)cyclohexanols, lipases are highly effective biocatalysts that can enantioselectively acylate one of the alcohol enantiomers, leaving the other unreacted. The theoretical maximum yield for each enantiomer in a classic kinetic resolution is 50%.[1][2]

Lipases, such as those from Candida antarctica and Burkholderia cepacia, are widely used due to their broad substrate specificity, high enantioselectivity, and operational stability in organic solvents.[3][4][5] The enantioselectivity of a lipase is often governed by Kazlauskas' rule, which generally predicts that for secondary alcohols, the lipase will preferentially acylate the (R)-enantiomer.[3]

Figure 1: General workflow for the enzymatic kinetic resolution of a racemic alcohol.

Key Experimental Parameters and Optimization

The success of an enzymatic resolution is highly dependent on the careful selection and optimization of several reaction parameters.

Enzyme Selection

The choice of lipase is critical for achieving high enantioselectivity. Several commercially available lipases have demonstrated excellent performance in the resolution of secondary alcohols.

Lipase Source	Common Name/Formulation	Key Characteristics
Candida antarctica Lipase B	Novozym 435 (immobilized)	Thermostable, high enantioselectivity for a wide range of secondary alcohols, and widely used as a benchmark.[3][6]
Burkholderia cepacia (formerly Pseudomonas cepacia)	Amano Lipase PS	Known for high enantioselectivity in the acylation of various alcohols and is a cost-effective option.[4][7][8]
Pseudomonas fluorescens	Lipase (PFL)	Has shown good enantioselectivity for cyclic alcohols.[2]

Expert Insight: While Novozym 435 is often the first choice due to its robustness, Amano Lipase PS can sometimes offer superior enantioselectivity for specific substrates.[4] It is always advisable to screen a panel of lipases for any new substrate.

Acyl Donor

The acyl donor plays a crucial role in the reaction equilibrium and rate. Vinyl esters, such as vinyl acetate, are highly effective as the liberated vinyl alcohol tautomerizes to acetaldehyde, rendering the reaction irreversible. Isopropenyl acetate is another excellent acyl donor that functions similarly.[4]

Solvent

Lipases function well in non-aqueous organic solvents, but the choice of solvent can dramatically influence both enzyme activity and enantioselectivity.[9][10] Generally, hydrophobic solvents with a high log P value are preferred as they are less likely to strip the essential water layer from the enzyme's surface.

Solvent	log P	Typical Observations
Hexane / Heptane	3.5 / 4.0	Often provides high enantioselectivity.
Toluene	2.5	A good balance of substrate solubility and enzyme performance.
Diisopropyl Ether	1.9	Has been shown to be an excellent medium for Amano Lipase PS.[4]
tert-Butyl methyl ether (TBME)	1.4	A common solvent for enzymatic reactions.[2]

Causality Behind Solvent Choice: The solvent interacts with the enzyme, potentially altering its conformation and flexibility. This can affect the accessibility of the active site and the differential binding of the two enantiomers, thus impacting the enantiomeric ratio (E).[9][11][12] The polarity of the solvent (permittivity) can have complex, non-linear effects on enantioselectivity.[12]

Temperature

Temperature affects the reaction rate and can also influence enantioselectivity. While higher temperatures increase the reaction rate, they may lead to a decrease in enantioselectivity. The optimal temperature is a trade-off between reaction time and enantiomeric excess and is typically in the range of 30-50°C.[11]

Detailed Experimental Protocol: Resolution of Racemic 2-(prop-1-en-2-yl)cyclohexan-1-ol

This protocol provides a step-by-step methodology for the kinetic resolution of a model substrate.

Materials and Reagents

• Racemic 2-(prop-1-en-2-yl)cyclohexan-1-ol

• Amano Lipase PS from Burkholderia cepacia[7][13][14]

• Vinyl Acetate (acyl donor)

• Diisopropyl ether (solvent), anhydrous

• Magnetic stirrer and hot plate

• Reaction vials

• Silica gel for column chromatography

• Hexane and Ethyl Acetate (for chromatography)

• Chiral HPLC or GC column for analysis

Protocol Steps

• Reaction Setup: To a 25 mL oven-dried vial equipped with a magnetic stir bar, add racemic 2-(prop-1-en-2-yl)cyclohexan-1-ol (1.0 mmol, e.g., 154 mg).

• Solvent and Acyl Donor Addition: Dissolve the substrate in 10 mL of anhydrous diisopropyl ether. Add vinyl acetate (3.0 mmol, 3 equivalents).

• Enzyme Addition: Add Amano Lipase PS (e.g., 50 mg). The optimal enzyme loading should be determined experimentally.

• Reaction Monitoring: Seal the vial and stir the suspension at a controlled temperature (e.g., 40°C). Monitor the progress of the reaction by taking small aliquots at regular intervals (e.g., every 2-4 hours).

• Sample Analysis: For each time point, filter the enzyme from the aliquot and analyze the sample by chiral GC or HPLC to determine the conversion and the enantiomeric excess of the remaining alcohol (ees) and the formed ester (eep). The goal is to stop the reaction as close to 50% conversion as possible to maximize the yield and ee of both components.

• Reaction Quench and Work-up: Once the desired conversion is reached, stop the reaction by filtering off the lipase. The enzyme can be washed with fresh solvent and potentially reused.

• Purification: Concentrate the filtrate under reduced pressure. The resulting mixture of the unreacted alcohol and the acetylated product can be separated by silica gel column chromatography using a hexane/ethyl acetate gradient.

Figure 2: Step-by-step experimental workflow for the enzymatic resolution.

Analytical Methods for Monitoring and Validation

Accurate determination of conversion and enantiomeric excess is crucial for a successful resolution.

Chromatographic Methods

• Chiral High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC): These are the most common and reliable methods for separating and quantifying enantiomers.[15][16] A chiral stationary phase is used to differentiate between the enantiomers, allowing for the determination of the area of each peak, which is then used to calculate the enantiomeric excess.

Enantiomeric Excess (ee) Calculation: ee (%) = [ (Areamajor enantiomer - Areaminor enantiomer) / (Areamajor enantiomer + Areaminor enantiomer) ] * 100

NMR Spectroscopy

• NMR with Chiral Shift Reagents or Chiral Solvating Agents: This technique can be used for rapid determination of ee.[15][16] The chiral agent forms diastereomeric complexes with the enantiomers, which exhibit different chemical shifts in the NMR spectrum, allowing for integration and calculation of the enantiomeric ratio.

Trustworthiness: A Self-Validating System

The protocol's integrity is maintained by continuous monitoring. The enantiomeric ratio (E), a measure of the enzyme's selectivity, can be calculated from the conversion (c) and the enantiomeric excess of the product (eep) or substrate (ees). A high and consistent E value across different runs validates the robustness of the method.

Calculation of Enantiomeric Ratio (E): E = ln[1 - c(1 + eep)] / ln[1 - c(1 - eep)] or E = ln[(1 - c)(1 - ees)] / ln[(1 - c)(1 + ees)]

A high E value (typically >100) is desirable for achieving high enantiomeric excess at 50% conversion.

Conclusion

The enzymatic kinetic resolution of racemic 2-(alkenyl)cyclohexanols is a highly effective and practical method for accessing enantiomerically pure compounds. By carefully selecting the lipase, acyl donor, and solvent, and by diligently monitoring the reaction, researchers can obtain valuable chiral intermediates with high optical purity. The protocols and principles outlined in this guide provide a solid foundation for the successful implementation of this technology in research and development settings.

References

• G. Carrea, S. Riva (2000). Solvent effect on lipase enantioselectivity. Evidence for the presence of two thermodynamic states. Biotechnology and Bioengineering, 70(3), 278-90. [Link]

• A. Ursoiu, C. Paul, F. Péter (2010). Double Immobilized Lipase for the Kinetic Resolution of Secondary Alcohols. ResearchGate. [Link]

• K. Engström, M. Vallin, P. Syrén, K. Hult, J. Bäckvall (2011). Mutated variant of Candida antarctica lipase B in (S)-selective dynamic kinetic resolution of secondary alcohols. Organic & Biomolecular Chemistry, 9(1), 81-2. [Link]

• K. Engström, M. Vallin, P. Syrén, K. Hult, J. Bäckvall (2011). Mutated variant of Candida antarctica lipase B in (S)-selective dynamic kinetic resolution of secondary alcohols. PubMed. [Link]

• U. T. Bornscheuer, R. J. Kazlauskas (2004). Effects of solvent, water activity and temperature on lipase and hydroxynitrile lyase enantioselectivity. ResearchGate. [Link]

• A. Ursoiu, C. Paul, T. Kurtán, F. Péter (2012). Sol-gel Entrapped Candida antarctica lipase B — A Biocatalyst with Excellent Stability for Kinetic Resolution of Secondary Alcohols. Molecules, 17(11), 13053-13068. [Link]

• T. Ema, Y. Miyazaki, S. Shioiri, T. Sakai (2014). Effect of Solvent Polarity on Enantioselectivity in Candida Antarctica Lipase B Catalyzed Kinetic Resolution of Primary and Secondary Alcohols. The Journal of Organic Chemistry, 80(1), 585-592. [Link]

• S. H. Wu, Y. F. Wang, C. H. Wong (2004). Kinetic and thermodynamic analysis of Candida antarctica lipase B-catalyzed alcoholytic resolution of (R,S)-β-butyrolactone in organic solvents. ResearchGate. [Link]

• M. E. Z. Mercadante, V. G. G. Tacias-Pascacio, R. O. M. de Oca (2023). Immobilization of Lipases Using Poly(vinyl) Alcohol. Polymers, 15(9), 2068. [Link]

• H. Ohtani, Y. L. Khmelnitsky, C. S. Chen (1998). How Does Lipase Flexibility Affect Its Enantioselectivity in Organic Solvents? A Possible Role of CH···π Association in Stabilization. Journal of the American Chemical Society, 120(43), 11213-11218. [Link]

• Y. Wang, Z. Zhang, Y. Wang, W. Du, D. Liu (2024). Solvent Tolerance Improvement of Lipases Enhanced Their Applications: State of the Art. International Journal of Molecular Sciences, 25(10), 5585. [Link]

• R. Forgiarini, P. D. Croce, C. La Rosa (1997). Enantioselective lipase-catalyzed acetylation of β-lactam precursors of carbapenem antibiotics. Journal of the Chemical Society, Perkin Transactions 1, (21), 3229-3232. [Link]

• M. G. Marszałł, M. Szymańska, K. Szymańska (2018). Amano Lipase PS from Burkholderia cepacia - Evaluation of the Effect of Substrates and Reaction Media on the Catalytic Activity. Current Enzyme Inhibition, 14(1), 59-65. [Link]

• A. M. S. de Souza, J. C. S. dos Santos, M. I. G. Lapis, E. V. R. de Castro, L. S. M. Miranda (2021). Lipase Immobilized on MCFs as Biocatalysts for Kinetic and Dynamic Kinetic Resolution of sec-Alcohols. Catalysts, 11(4), 518. [Link]

• SLS. Amano Lipase PS, from Burkhold. SLS. [Link]

• A. M. S. de Souza, J. C. S. dos Santos, M. I. G. Lapis, E. V. R. de Castro, L. S. M. Miranda (2021). Lipase Immobilized on MCFs as Biocatalysts for Kinetic and Dynamic Kinetic Resolution of sec-Alcohols. Semantic Scholar. [Link]

• M. Z. Klibanov, A. M. (2022). Immobilized Lipase in Resolution of Ketoprofen Enantiomers: Examination of Biocatalysts Properties and Process Characterization. Molecules, 27(14), 4443. [Link]

• J. M. G. de Oliveira, M. A. P. da Silva, A. P. L. de Oliveira, G. F. de Lima, T. L. G. Lemos, R. C. de Paula, L. A. R. S. Lima (2021). Effect of Organic Solvents on the Structure and Activity of a Minimal Lipase. ACS Omega, 6(44), 29778-29788. [Link]

• Scite.ai. Rapid Determination of Enantiomeric Excess of α-Chiral Cyclohexanones Using Circular Dichroism Spectroscopy. Scite.ai. [Link]

• M. S. Raźna, J. Skarżewski (2014). Enzymatic resolution of racemic secondary cyclic allylic alcohols. ResearchGate. [Link]

• PharmaGuru. How To Calculate Enantiomeric Excess: Learn Quickly. PharmaGuru. [Link]

• ResearchGate. Efficient kinetic bioresolution of 2-nitrocyclohexanol. ResearchGate. [Link]

• J. K. Whitesell, R. M. Lawrence (1986). Practical Enzymatic Resolution of Chiral Auxiliaries – Enantiomerically Pure trans-2-Phenylcyclohexanol and trans-2-(α-Cumyl)cyclohexanol. CHIMIA International Journal for Chemistry, 40(9), 318-321. [Link]

• University of Bath. Determination of enantiomeric excess. University of Bath. [Link]

• A. Schwartz, P. Madan, J. K. Whitesell, R. M. Lawrence. LIPASE-CATALYZED KINETIC RESOLUTION OF ALCOHOLS VIA CHLOROACETATE ESTERS: (−)-(1R,2S)-trans-2-PHENYLCYCLOHEXANOL AND (+)-(1S,2R)-trans-2-PHENYLCYCLOHEXANOL. Organic Syntheses. [Link]

• A. G. G. de Oliveira, F. Simonelli, A. R. S. de Oliveira, L. C. S. de A. da Conceição, M. A. F. de Oliveira (2020). Stereoselective Synthesis of Terpenoids through Lipase-Mediated Resolution Approaches. Catalysts, 10(5), 515. [Link]

• S. E. B. J. de la Serna, M. V. R. de la Hera, J. M. S. Montero (2012). Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. Journal of Separation Science, 35(1), 122-128. [Link]

• I. Schiffers, T. Rantanen, F. Schmidt, W. Bergmans, L. Zani, C. Bolm (2006). Resolution of racemic 2-aminocyclohexanol derivatives and their application as ligands in asymmetric catalysis. The Journal of Organic Chemistry, 71(6), 2320-31. [Link]

• ResearchGate. Enzymatic resolution of stereoisomers of 2-iodocyclohexanol. ResearchGate. [Link]

• M. A. F. de Oliveira, B. S. Leal, T. C. de O. e Silva, J. G. de A. A. de Macedo, R. O. M. A. de Souza (2021). Studies of the Reaction Conditions for a More Efficient Protocol Enzymatic Kinetic Resolution of Tertiary Benzyl Bicyclic Alcohols. Journal of the Brazilian Chemical Society, 32(11), 2243-2252. [Link]

• M. Szymańska, K. Szymańska, M. G. Marszałł (2022). Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate–Enzyme Intermediate. International Journal of Molecular Sciences, 23(13), 7432. [Link]

• Wikipedia. Kinetic resolution. Wikipedia. [Link]

• E. Ami, H. Ohrui (1998). Lipase-Catalyzed Kinetic Resolution of (±)-Trans- Andcis-2-Azidocycloalkanols. Bioscience, Biotechnology, and Biochemistry, 62(7), 1424-1427. [Link]

• F. G. Gadda, G. Speranza, P. Allegrini, G. Fronza (2021). Lipase-Catalyzed Kinetic Resolution of Alcohols as Intermediates for the Synthesis of Heart Rate Reducing Agent Ivabradine. Catalysts, 11(1), 118. [Link]

Sources

• 1. Kinetic resolution - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Mutated variant of Candida antarctica lipase B in ( S )-selective dynamic kinetic resolution of secondary alcohols - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C0OB00748J [pubs.rsc.org]
• 4. eurekaselect.com [eurekaselect.com]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. Amano Lipase PS Sigma-Aldrich [sigmaaldrich.com]
• 8. researchgate.net [researchgate.net]
• 9. Solvent effect on lipase enantioselectivity. Evidence for the presence of two thermodynamic states - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Amano Lipase PS Sigma-Aldrich [sigmaaldrich.com]
• 14. scientificlabs.co.uk [scientificlabs.co.uk]
• 15. pharmaguru.co [pharmaguru.co]
• 16. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Stereocontrolled Addition of Organometallic Reagents to Cyclohexanones

Executive Summary

The stereoselective functionalization of cyclic ketones is a cornerstone transformation in the synthesis of complex active pharmaceutical ingredients (APIs), steroids, and terpenoids. When organometallic reagents (e.g., organolithiums, Grignard reagents, organozincates) add to conformationally locked or biased cyclohexanones, the three-dimensional trajectory of the nucleophile dictates the stereochemistry of the resulting tertiary alcohol. This application note details the mechanistic causality behind axial versus equatorial attack, provides predictive data for reagent selection, and outlines self-validating experimental protocols for achieving high diastereoselectivity.

Mechanistic Dichotomy: Torsional Steering vs. Steric Approach Control

When a nucleophile approaches a conformationally rigid substrate like 4-tert-butylcyclohexanone, it faces a bifurcated energy landscape. The preferred trajectory of attack is governed by the competing forces of torsional strain and steric hindrance [1].

• Axial Attack (Torsional Steering): Small organometallic reagents, such as methyllithium (MeLi) or lithium acetylides, preferentially attack the carbonyl carbon from the axial face [2]. During an equatorial attack, the incoming nucleophile must pass through a transition state where it eclipses the adjacent axial C–H bonds at C2 and C6. This generates significant torsional strain [3]. Axial attack avoids this eclipsing interaction, allowing the nucleophile to follow a favorable Bürgi-Dunitz trajectory, ultimately yielding the equatorial alcohol as the major product [4].

• Equatorial Attack (Steric Approach Control): Conversely, bulky nucleophiles (e.g., isopropylmagnesium bromide) are dominated by 1,3-diaxial interactions. The steric repulsion between the incoming bulky nucleophile and the axial protons at C3 and C5 makes the axial trajectory energetically prohibitive. Thus, steric approach control overrides torsional steering, forcing the nucleophile to attack from the equatorial face, yielding the axial alcohol [5].

Fig 1. Mechanistic divergence in nucleophilic addition to cyclohexanones based on steric factors.

Predictive Data & Reagent Selection

The choice of organometallic reagent directly dictates the stereochemical outcome. Highly reactive, unhindered reagents favor axial attack, while bulky reagents favor equatorial attack. Notably, highly flexible or intermediate-sized reagents like allylmagnesium bromide often exhibit poor stereoselectivity due to competing transition state geometries [6].

Table 1: Stereochemical Outcomes of Organometallic Additions to 4-tert-Butylcyclohexanone

Nucleophile	Reagent Type	Dominant Control Mechanism	Preferred Attack Trajectory	Major Product Stereochemistry	Typical dr
Methyllithium (MeLi)	Small Organolithium	Torsional Steering	Axial	Equatorial Alcohol (Trans)	> 85:15
Lithium Acetylide	Small Organolithium	Torsional Steering	Axial	Equatorial Alcohol (Trans)	> 90:10
Allylmagnesium Bromide	Intermediate Grignard	Mixed	Equatorial (Slight)	Axial Alcohol (Cis)	~ 60:40
Isopropylmagnesium Bromide	Bulky Grignard	Steric Approach Control	Equatorial	Axial Alcohol (Cis)	> 95:5

Note: The addition of lithium salts (e.g., LiClO₄) can further enhance the axial selectivity of methyllithium by modifying the aggregation state of the organolithium species in solution[7].

Experimental Methodologies & Causality

Fig 2. Standardized workflow for stereocontrolled organometallic addition and product validation.

Protocol A: Axial-Selective Addition of Methyllithium

Objective: Synthesize 1-methyl-4-tert-butylcyclohexan-1-ol with high equatorial alcohol (trans) selectivity.

• Preparation: Flame-dry a Schlenk flask under argon. Add 4-tert-butylcyclohexanone (1.0 equiv, 10 mmol) and dissolve in anhydrous diethyl ether (Et₂O, 0.2 M). Causality: Et₂O is preferred over THF here as it maintains a specific oligomeric aggregation state of MeLi that favors tighter, more stereoselective transition states.

• Cryogenic Cooling: Cool the solution to -78 °C using a dry ice/acetone bath. Causality: Low temperatures suppress the thermodynamic equilibration of the transition states, maximizing the kinetic preference for torsional steering over higher-energy unselective pathways.

• Addition: Dropwise add Methyllithium (1.6 M in Et₂O, 1.2 equiv) over 15 minutes. Stir at -78 °C for 2 hours.

• Quenching: Carefully quench the reaction at -78 °C with saturated aqueous NH₄Cl (10 mL), then allow it to warm to room temperature. Causality: Quenching at cryogenic temperatures prevents late-stage epimerization or side reactions of the highly basic lithium alkoxide.

• Workup: Extract with Et₂O (3 × 20 mL), wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

Protocol B: Equatorial-Selective Addition of Isopropylmagnesium Bromide

Objective: Synthesize 1-isopropyl-4-tert-butylcyclohexan-1-ol with high axial alcohol (cis) selectivity.

• Preparation: In a flame-dried Schlenk flask under argon, dissolve 4-tert-butylcyclohexanone (1.0 equiv, 10 mmol) in anhydrous THF (0.2 M).

• Temperature Control: Cool the solution to -78 °C.

• Addition: Dropwise add Isopropylmagnesium bromide (2.0 M in THF, 1.5 equiv).

• Thermal Gradient: Stir at -78 °C for 1 hour, then slowly warm to 0 °C over 2 hours. Causality: Grignard reagents are inherently less reactive than organolithiums. The bulky isopropyl group introduces severe steric hindrance, increasing the activation energy required for the addition. Warming to 0 °C ensures complete conversion while maintaining steric approach control.

• Quenching & Workup: Quench with saturated aqueous NH₄Cl at 0 °C. Extract with ethyl acetate, wash with brine, dry over MgSO₄, and concentrate.

Analytical Self-Validation

To ensure the protocol was successful and to quantify the diastereomeric ratio (dr), the system must be self-validated using Nuclear Magnetic Resonance (NMR) spectroscopy. Because the addition of an organometallic reagent to a ketone yields a tertiary alcohol, you cannot rely on the classic carbinol proton J-coupling values used for secondary alcohols.

• ¹³C NMR (The γ-Gauche Effect): Examine the chemical shift of the newly added alkyl group (e.g., the methyl group from MeLi). An axial methyl group is sterically compressed by the axial protons at C3 and C5, causing a shielding effect (the γ-gauche effect) that shifts its carbon resonance upfield (lower ppm). An equatorial methyl group lacks this interaction and appears further downfield.

• 2D NOESY NMR (Definitive Validation): Perform a 2D NOESY experiment. If the nucleophile attacked equatorially (yielding an axial alkyl group), strong Nuclear Overhauser Effect (NOE) cross-peaks will be observed between the alkyl protons and the axial protons at C3 and C5. If the nucleophile attacked axially (yielding an equatorial alkyl group), these specific 1,3-diaxial cross-peaks will be absent.

References

• Title: Cieplak effect Source: Wikipedia URL: [Link]

• Title: Synthesis of “All-Cis” Trihydroxypiperidines from a Carbohydrate-Derived Ketone: Hints for the Design of New β-Gal and GCase Inhibitors Source: MDPI (Molecules) URL: [Link]

• Title: Advanced Organic Chemistry Lecture Notes, Problem Sets And Exams [Chem 206 & 215] Source: Internet Archive (Harvard University Course Materials) URL: [Link]

• Title: Axial or equatorial attack is possible on a cyclohexanone Source: Almerja URL: [Link]

• Title: Chem 206: Advanced Organic Chemistry Source: SuperScienceGrl URL: [Link]

• Title: Reactions of Allylmagnesium Reagents with Carbonyl Compounds and Compounds with C=N Double Bonds Source: National Institutes of Health (PMC) URL: [Link]

• Title: Improved Addition of Organolithium Reagents to Hindered and/or Enolisable Ketones Source: ResearchGate URL: [Link]

Sources

• 1. Cieplak effect - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. Full text of "D. A. Evans, A. G. Myers et al. Advanced Organic Chemistry [Chem 206 and 215, Harvard]" [archive.org]
• 4. Axial or equatorial attack is possible on a cyclohexanone [ns1.almerja.com]
• 5. supersciencegrl.co.uk [supersciencegrl.co.uk]
• 6. Reactions of Allylmagnesium Reagents with Carbonyl Compounds and Compounds with C=N Double Bonds: Their Diastereoselectivities Generally Cannot Be Analyzed Using the Felkin–Anh and Chelation-Control Models - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Note: A Guide to the Synthesis of Terpenoid Lactones from Cyclohexanol Precursors

Abstract: This document provides a comprehensive guide for the synthesis of terpenoid lactones, a class of compounds with significant biological activity and high value in pharmaceutical research and drug development.[1][2][3] We detail a robust and widely applicable two-step synthetic strategy commencing from substituted cyclohexanol precursors. The methodology hinges on the initial oxidation of the cyclohexanol to the corresponding cyclohexanone, followed by a regioselective Baeyer-Villiger oxidation to yield the target lactone. This guide emphasizes the mechanistic rationale behind procedural choices, offers detailed, step-by-step experimental protocols, and includes troubleshooting and characterization guidelines to ensure reliable and reproducible outcomes for researchers.

Strategic Overview: The Cyclohexanol-to-Lactone Pathway

Terpenoid lactones are ubiquitous in nature and serve as crucial pharmacophores in many therapeutic agents.[4][5] Their synthesis is a key objective for medicinal chemists. A common and effective strategy involves a two-stage process starting from readily available cyclohexanol derivatives, which can be chiral or achiral.

• Step 1: Oxidation. The secondary alcohol of the cyclohexanol precursor is first oxidized to a ketone (cyclohexanone). This step is critical as the ketone's carbonyl group is the functional handle required for the subsequent oxygen insertion reaction.

• Step 2: Baeyer-Villiger (BV) Oxidation. The synthesized cyclohexanone is then subjected to a Baeyer-Villiger oxidation, which inserts an oxygen atom adjacent to the carbonyl carbon, expanding the ring to form the desired lactone (an oxacycloheptanone).[6][7]

This modular approach allows for flexibility in both the choice of starting material and the specific reagents used for each transformation, enabling chemists to fine-tune the synthesis for specific substrates and desired outcomes.

Figure 1: High-level workflow for the two-stage synthesis of terpenoid lactones.

Stage 1: Oxidation of Cyclohexanols to Cyclohexanones

The conversion of the secondary alcohol to a ketone is a foundational step. The choice of oxidant is critical and depends on the substrate's sensitivity to acidic or basic conditions and the presence of other oxidizable functional groups.

Causality Behind Reagent Selection:

• For robust substrates: Pyridinium chlorochromate (PCC) is an effective and straightforward choice. It operates under mildly acidic conditions. However, its chromium-based nature raises toxicity concerns, making it less ideal for scale-up.

• For acid-sensitive substrates: Dess-Martin Periodinane (DMP) is a hypervalent iodine reagent that performs the oxidation under neutral and mild conditions, offering broad functional group tolerance.

• For general-purpose, mild oxidation: Swern oxidation (using oxalyl chloride/DMSO) is another excellent option that avoids harsh reagents and proceeds at low temperatures, preserving sensitive functionalities.

Protocol 2.1: General Oxidation using Dess-Martin Periodinane (DMP)

This protocol is recommended for its mild conditions and high efficiency.

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve the substituted cyclohexanol (1.0 eq) in anhydrous dichloromethane (DCM, approx. 0.1 M).

• Reagent Addition: Add solid Dess-Martin Periodinane (1.1 - 1.3 eq) to the stirred solution at room temperature. The reaction is typically slightly exothermic.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (usually 1-3 hours).

• Work-up: Upon completion, dilute the reaction mixture with diethyl ether. Quench the excess DMP by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) containing an excess of sodium thiosulfate (Na₂S₂O₃) (approx. 2.5 eq relative to DMP). Stir vigorously for 15-20 minutes until the organic layer is clear.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous phase twice more with diethyl ether.

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude cyclohexanone is often pure enough for the next step but can be further purified by silica gel column chromatography if necessary.

Stage 2: Baeyer-Villiger Oxidation of Cyclohexanones

This reaction is the cornerstone of the synthesis, converting the cyclic ketone into a lactone.[8][9] It proceeds via the "Criegee intermediate," formed from the nucleophilic attack of a peroxyacid on the protonated carbonyl.[7][10]

Mechanism & Regioselectivity: The critical, rate-determining step is the concerted migration of an adjacent carbon atom to the peroxide oxygen.[6] The reaction's regioselectivity is governed by the inherent "migratory aptitude" of the groups attached to the carbonyl. The group that can better stabilize a positive charge will preferentially migrate.

General Migratory Aptitude Trend: Tertiary alkyl > cyclohexyl > secondary alkyl > aryl > primary alkyl > methyl.[6][11]

This predictable regiochemistry is a powerful feature of the Baeyer-Villiger oxidation.[12]

Figure 2: Simplified mechanism of the Baeyer-Villiger oxidation.

Choosing the Right Oxidant

• Classic Approach (m-CPBA): meta-Chloroperoxybenzoic acid is highly effective but can be shock-sensitive and requires careful handling.

• Safer Alternative (MMPP): Magnesium monoperoxyphthalate is a stable, water-soluble, and safer-to-handle peroxyacid, making it ideal for larger-scale applications.[10]

• Green Chemistry Approach (H₂O₂): Using aqueous hydrogen peroxide as the oxidant with a Lewis or Brønsted acid catalyst is an environmentally friendly and atom-economical method.[13]

Protocol 3.1: Classic Baeyer-Villiger using m-CPBA

• Reaction Setup: Dissolve the cyclohexanone intermediate (1.0 eq) in a suitable solvent like dichloromethane (DCM) in a round-bottom flask. Add a buffer, such as sodium bicarbonate (NaHCO₃) or disodium hydrogen phosphate (Na₂HPO₄) (2.0-3.0 eq), to neutralize the acidic byproduct.

• Reagent Addition: Cool the mixture to 0 °C in an ice bath. Add solid m-CPBA (70-77% purity, 1.2-1.5 eq) portion-wise over 10-15 minutes, ensuring the temperature does not rise significantly.

• Reaction: Allow the reaction to warm to room temperature and stir until TLC analysis indicates complete consumption of the starting ketone (typically 4-24 hours).

• Work-up: Quench the reaction by adding a saturated aqueous solution of sodium sulfite (Na₂SO₃) or sodium thiosulfate (Na₂S₂O₃). Stir for 20 minutes.

• Extraction: Separate the layers and extract the aqueous phase with DCM (3x).

• Purification: Combine the organic layers, wash with saturated NaHCO₃ solution, then with brine. Dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude lactone by silica gel column chromatography.[6]

Protocol 3.2: Safer Baeyer-Villiger using MMPP

This protocol is adapted from established methods for its enhanced safety profile.[10]

• Reaction Setup: In a round-bottom flask, prepare a solution of the cyclohexanone (1.0 eq) in acetonitrile (approx. 0.1 M).

• Reagent Addition: Add Magnesium monoperoxyphthalate hexahydrate (MMPP, ~80% purity, 1.5 eq) in a single portion to the stirred solution at room temperature. The mixture will form a milky suspension.

• Reaction & Monitoring: Stir the suspension at the desired temperature (room temperature or gentle reflux). Monitor the reaction progress by TLC or GC.

• Work-up: Pour the reaction mixture into a separatory funnel containing a saturated aqueous NaHCO₃ solution to quench any unreacted MMPP.

• Extraction: Extract the aqueous layer three times with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Purification: Combine the organic extracts, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄. Filter and concentrate under reduced pressure. Purify the crude lactone via silica gel column chromatography.[10]

Parameter	Protocol 3.1 (m-CPBA)	Protocol 3.2 (MMPP)
Oxidant	meta-Chloroperoxybenzoic acid	Magnesium monoperoxyphthalate
Equivalents	1.2 - 1.5	1.5
Solvent	Dichloromethane (DCM)	Acetonitrile
Temperature	0 °C to Room Temp.	Room Temp. to Reflux
Safety Profile	Potentially shock-sensitive	Stable, safer to handle
Work-up	Quench with Na₂SO₃/Na₂S₂O₃	Quench with NaHCO₃

Table 1: Comparison of Baeyer-Villiger Oxidation Protocols.

Characterization and Analysis

Proper characterization is essential to confirm the structure and purity of the synthesized terpenoid lactone.

Technique	Expected Observations for Lactone Formation
Infrared (IR) Spectroscopy	Appearance of a strong C=O stretching band for the lactone ester, typically at a higher wavenumber (e.g., 1735-1750 cm⁻¹) compared to the starting ketone (e.g., 1705-1725 cm⁻¹).
¹H NMR Spectroscopy	Disappearance of the α-protons of the ketone and appearance of a new signal for the α-protons adjacent to the new ester oxygen, typically shifted downfield (δ 4.0-4.5 ppm).
¹³C NMR Spectroscopy	Shift of the carbonyl carbon signal. The lactone carbonyl typically appears around δ 170-178 ppm. Appearance of a new signal for the carbon bonded to the ester oxygen (C-O-C=O) around δ 70-85 ppm.
Mass Spectrometry (MS)	The molecular ion peak ([M]⁺ or [M+H]⁺) will correspond to the mass of the starting ketone plus one oxygen atom (an increase of 16 Da).[14][15]

Table 2: Spectroscopic Signatures for Product Verification.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Incomplete Reaction	Insufficient oxidant; Low reaction temperature or time; Inactive oxidant.	Add more oxidant (0.2-0.3 eq). Increase reaction time or gently heat. Use a fresh, verified batch of the peroxyacid.
Low Yield	Side reactions (e.g., epoxidation of alkenes); Product degradation during work-up or chromatography.	Use a buffered system to control pH. If the substrate has an alkene, MMPP is often a better choice than m-CPBA. Minimize exposure of the product to strong acid/base; consider using neutral alumina for chromatography.
Formation of Byproducts	Over-oxidation; Presence of water with certain catalytic systems.	Ensure stoichiometry of the oxidant is correct. Use anhydrous solvents and reagents, especially for catalytic H₂O₂ systems.

Table 3: Common Issues and Solutions in Lactone Synthesis.

References

• A Three-Step Process to Isolate Large Quantities of Bioactive Sesquiterpene Lactones from Cichorium intybus L. Roots and Semisynthesis of Chicory STLs Standards. MDPI. [Link]

• Mass spectrometry analysis of terpene lactones in Ginkgo biloba. PubMed. [Link]

• Biocatalytic synthesis of lactones and lactams. PMC. [Link]

• Acceptorless, Neat, Ruthenium-Catalyzed Dehydrogenative Cyclization of Diols to Lactones. ACS Publications. [Link]

• Baeyer–Villiger Oxidation. De Gruyter. [Link]

• Terpenoid Lactones | Encyclopedia MDPI. MDPI. [Link]

• Efficient Catalytic, Oxidative Lactonization for the Synthesis of Benzodioxepinones Using Thiazolium-Derived Carbene Catalysts. ACS Publications. [Link]

• Baeyer-Villiger Oxidation. Chemistry Steps. [Link]

• Separation and isolation of terpene lactones from Ginkgo biloba L. by direct high performance liquid chromatography. ResearchGate. [Link]

• The Baeyer–Villiger Oxidation of Cycloketones Using Hydrogen Peroxide as an Oxidant. MDPI. [Link]

• Lactone synthesis. Organic Chemistry Portal. [Link]

• Baeyer–Villiger oxidation: a promising tool for the synthesis of natural products: a review. SpringerLink. [Link]

• Baeyer–Villiger oxidation. Wikipedia. [Link]

• Study on Detection of Terpenoid Lactones in Ginkgo Ester Spray Powder Based on Near Infrared Spectroscopy and Chemometrics. ResearchGate. [Link]

• Biological Activity of Selected Natural and Synthetic Terpenoid Lactones. MDPI. [Link]

• Preparative Isolation and Purification of Three Sesquiterpenoid Lactones from Eupatorium lindleyanum DC. by High-Speed Counter-Current Chromatography. ResearchGate. [Link]

• Lactones 41. Synthesis and Microbial Hydroxylation of Unsaturated Terpenoid Lactones with p-Menthane Ring Systems. MDPI. [Link]

• Natural Seven-Membered Terpene Lactones: Synthesis and Biological Activity. ResearchGate. [Link]

• A modern purification method for volatile sesquiterpenes produced by recombinant Escherichia coli carrying terpene synthase genes. Taylor & Francis Online. [Link]

• Liquid chromatography/electrospray tandem mass spectrometry of terpenoid lactones in Ginkgo biloba. PubMed. [Link]

• Advances in the Biosynthesis of Plant Terpenoids: Models, Mechanisms, and Applications. MDPI. [Link]

• Biological Activity of Selected Natural and Synthetic Terpenoid Lactones. PMC. [Link]

• Biosynthesis Investigations of Terpenoid, Alkaloid, and Flavonoid Antimicrobial Agents Derived from Medicinal Plants. PMC. [Link]

• Analytical Methods for Characterizing Bioactive Terpene Lactones in Ginkgo Biloba Extracts and Performing Pharmacokinetic Studie. SciSpace. [Link]

• Synthesis of Roche Lactone via the Enantioselective Alcoholysis of meso-Cyclic Anhydride Strategy: A Practical Approach Employing an Efficient and Reusable Organic Microgel Auxiliaries. ResearchGate. [Link]

• Functions of Representative Terpenoids and Their Biosynthesis Mechanisms in Medicinal Plants. PMC. [Link]

• Total Synthesis of Complex Terpenoids Employing Radical Cascade Processes. PMC. [Link]

• Characterization of Terpenoids in Aromatic Plants Using Raman Spectroscopy and Gas Chromatography–Mass Spectrometry (GC–MS). MDPI. [Link]

• Total Synthesis of Terpenes and Their Biological Significance: A Critical Review. PMC. [Link]

• Application and Medicinal of Terpenoids. Austin Publishing Group. [Link]

• Ring contraction and ring expansion reactions in terpenoid biosynthesis and their application to total synthesis. Beilstein Journals. [Link]

• Application of Terpenoid Compounds in Food and Pharmaceutical Products. MDPI. [Link]

• Chapter 10: Terpenoids (Case Study: Ginsenosides). B-OK. [Link]

Sources

• 1. encyclopedia.pub [encyclopedia.pub]
• 2. mdpi.com [mdpi.com]
• 3. Biological Activity of Selected Natural and Synthetic Terpenoid Lactones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Application and Medicinal of Terpenoids [austinpublishinggroup.com]
• 5. books.rsc.org [books.rsc.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Baeyer–Villiger oxidation - Wikipedia [en.wikipedia.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Thieme E-Books & E-Journals [thieme-connect.de]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Baeyer-Villiger Oxidation - Chemistry Steps [chemistrysteps.com]
• 12. merckmillipore.com [merckmillipore.com]
• 13. The Baeyer–Villiger Oxidation of Cycloketones Using Hydrogen Peroxide as an Oxidant [mdpi.com]
• 14. Mass spectrometry analysis of terpene lactones in Ginkgo biloba - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Liquid chromatography/electrospray tandem mass spectrometry of terpenoid lactones in Ginkgo biloba - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Stereoselective Synthesis of Tertiary Allylic Alcohols

Welcome to the technical support center for the stereoselective synthesis of tertiary allylic alcohols. This guide is designed for researchers, scientists, and drug development professionals actively engaged in synthetic organic chemistry. The creation of chiral tertiary alcohols, particularly allylic ones, is a formidable challenge due to the steric congestion around the forming stereocenter and the difficulty in differentiating the two prochiral faces of a ketone.[1][2][3]

This resource provides in-depth, field-proven insights in a troubleshooting Q&A format to address specific experimental issues, helping you navigate the complexities of these critical transformations.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level conceptual questions that form the foundation of troubleshooting efforts.

Q1: Why is the stereoselective synthesis of tertiary allylic alcohols so challenging compared to secondary alcohols?

A1: The primary difficulties stem from two main factors:

• Lower Reactivity of Ketones: Ketones are inherently less electrophilic than aldehydes due to the electron-donating effect of the second alkyl/aryl substituent and increased steric hindrance. This often necessitates harsher reaction conditions or more reactive nucleophiles, which can be detrimental to selectivity.[3][4]

• Steric Similarity: Differentiating between the two substituents on a prochiral ketone is sterically more demanding than differentiating between a substituent and a small hydrogen atom on an aldehyde.[1] This "diminished steric dissimilarity" makes it difficult for a chiral catalyst or reagent to effectively control the facial selectivity of the nucleophilic attack, often resulting in low enantiomeric or diastereomeric excess.[1]

Q2: What are the main strategic approaches to control stereoselectivity in these reactions?

A2: Broadly, strategies fall into three categories:

• Substrate Control: An existing stereocenter in the ketone substrate directs the incoming nucleophile. This is common in natural product synthesis but relies on predictable diastereoselection, which can be complicated by factors like chelation control or non-chelation (Felkin-Anh) models.[5][6]

• Reagent Control: A stoichiometric, pre-formed chiral allylmetal reagent is used to control the absolute stereochemistry of the newly formed center.[4][5] This approach can be highly effective but may require the synthesis of complex reagents.

• Catalyst Control: A chiral catalyst (often a Lewis acid or base) is used in sub-stoichiometric amounts to create a chiral environment around the ketone or the allylating agent, guiding the reaction to form one stereoisomer preferentially.[7][8] This is the most atom-economical and desirable approach for industrial applications.

Q3: What are the most common side reactions I should be aware of?

A3: The most prevalent side reaction is the enolization of the ketone.[9] Many organometallic allylating agents (like Grignard or organolithium reagents) are strong bases.[10][11] Instead of adding to the carbonyl carbon, they can deprotonate the α-carbon, forming an enolate. This is particularly problematic for sterically hindered ketones where nucleophilic addition is slow.[9][12] Other potential side reactions include reduction of the ketone and, in the case of enones, 1,4-conjugate addition.

Part 2: Troubleshooting Guides

This section provides detailed Q&A guides for specific experimental problems.

Guide 1: Low Enantioselectivity (% ee) in Catalytic Asymmetric Allylations

Q: My catalytic asymmetric allylation of a prochiral ketone is giving low enantiomeric excess (% ee). What are the most likely causes and how can I improve it?

A: Low enantioselectivity is a common and frustrating issue. The cause can usually be traced to the catalyst system, reaction conditions, or the substrate itself. Let's break down the troubleshooting process.

Caption: A logical workflow for diagnosing and solving low enantioselectivity.

1. Catalyst & Ligand Optimization (The most common culprit)

• Is your catalyst/ligand pure? Impurities can interfere with or poison the active catalyst. Re-purify your ligand (e.g., recrystallization, chromatography) and use freshly prepared or titrated metal sources.

• Is the metal:ligand ratio correct? The stoichiometry is crucial for forming the active catalytic species. For example, in Ti(OiPr)₄/BINOL systems, a 1:2 ratio is often optimal for ketone allylations.[13] Varying this ratio can dramatically impact enantioselectivity.

• Is the ligand structure optimal for your substrate? Ligand choice is paramount. Steric and electronic properties must be matched to the ketone.

  • For aromatic ketones, ligands with large, rigid backbones like BINOL or TADDOL derivatives are often effective.[13][14]

  • For aliphatic ketones, which are notoriously difficult, ligands with more flexible or electronically tuned structures may be necessary. Consider exploring different ligand families, such as Py-BOX, Salen, or chiral phosphoramides.[1][7]

  • A recent study highlighted that N-substituted cyclohexyldiaminophenolic ligands showed improved enantioselectivities in asymmetric Grignard additions.[15]

2. Adjustment of Reaction Conditions

• Temperature: Lowering the reaction temperature (e.g., from room temperature to 0 °C, -20 °C, or even -78 °C) is often the most effective way to enhance enantioselectivity. Lower temperatures increase the energy difference between the diastereomeric transition states, favoring the formation of one enantiomer.[4]

• Solvent: The polarity and coordinating ability of the solvent can significantly affect catalyst aggregation and the transition state geometry. Screen a range of solvents, from non-polar (toluene, hexanes) to moderately polar (CH₂Cl₂, Et₂O).

• Concentration: Running reactions under highly concentrated or even solvent-free conditions can sometimes improve catalyst performance and selectivity.[13]

• Additives: The presence of additives can be crucial. For instance, in some Ti-catalyzed allylations, the addition of isopropanol is necessary to generate the active catalyst.[13] In other systems, Lewis basic additives can modulate catalyst activity.

3. Evaluation of the Allylating Reagent

• The nature of the allylating agent dictates the reaction mechanism and can influence selectivity. Common reagents include:

  • Allyltributylstannane: A common, reliable reagent, but tin byproducts can be difficult to remove. Often used with chiral Lewis acid catalysts.[3]

  • Allylboronates/Allylboranes: These reagents often react via a closed, Zimmerman-Traxler-type transition state, which can impart high levels of stereocontrol.[4][16] Boron-catalyzed allylation of ketones with allenes is a newer, effective method.[4]

  • Allyl Grignard/Organolithium Reagents: Highly reactive and basic, these can lead to competing enolization.[10][12] However, their reactivity can be tamed with chiral ligands.[15][17]

  • Allyltrichlorosilanes: Activated by chiral Lewis bases (e.g., phosphoramides), these reagents are highly effective for aldehyde allylations and have been extended to ketones.[8]

Guide 2: Poor Diastereoselectivity in Additions to Chiral Ketones

Q: I am adding an allyl nucleophile to my ketone, which already has a stereocenter at the α-position, but I'm getting a nearly 1:1 mixture of diastereomers. How can I control the diastereoselectivity?

A: This is a classic problem of facial selectivity governed by the existing chiral center. The outcome depends on whether the reaction follows a chelation-controlled or non-chelation-controlled (Felkin-Anh) pathway.

Caption: Decision-making process for influencing diastereoselectivity.

• To Favor Chelation Control (often leads to syn-products):

  • This pathway is possible if your α-substituent contains a Lewis basic atom (e.g., an oxygen in an α-alkoxy ketone or nitrogen in an α-amino ketone).

  • Strategy: Use a chelating metal in your allylating reagent (e.g., Allyl-MgBr) or add a strong Lewis acid (e.g., TiCl₄, MgBr₂·OEt₂, ZnCl₂). The Lewis acid coordinates to both the carbonyl oxygen and the α-heteroatom, creating a rigid, five- or six-membered ring that locks the conformation of the ketone. The nucleophile is then forced to attack from the less sterically hindered face of this rigid structure.

• To Favor Felkin-Anh Control (often leads to anti-products):

  • This model applies when chelation is not possible or is actively suppressed. It predicts that the nucleophile will attack anti-periplanar to the largest group at the α-position.

  • Strategy: Use non-chelating metals (e.g., Li, K) or bulky, non-chelating allylating reagents (e.g., certain allylboronates).[16] Avoid adding external Lewis acids that could promote chelation. Additions of allylmagnesium reagents can be complex and may not follow standard models, requiring careful empirical optimization.[18]

• Reagent Choice Matters: The stereochemical outcome can be highly dependent on the specific allylmetal reagent used. For instance, allylboronic acids can react with α-keto acids to give syn products, likely through an acyl boronate intermediate that enforces a specific transition state.[16]

Guide 3: Competing Enolization and Low Conversion

Q: My reaction is sluggish, and I'm recovering a lot of starting material along with what appears to be a byproduct from enolization. How can I favor nucleophilic addition over deprotonation?

A: This is a classic competition between the nucleophilicity and basicity of your reagent. The key is to increase the electrophilicity of the ketone and/or decrease the basicity of the nucleophile without sacrificing too much reactivity.

Strategy	Action	Rationale
Increase Ketone Electrophilicity	Add a Lewis acid (e.g., BF₃·OEt₂, Sc(OTf)₃, InBr₃).	The Lewis acid coordinates to the carbonyl oxygen, withdrawing electron density and making the carbonyl carbon a much better electrophile. This accelerates the desired addition reaction, allowing it to out-compete deprotonation.[3][19]
Decrease Reagent Basicity	Switch from a highly basic reagent (e.g., Allyl-Li, Allyl-MgBr) to a less basic one (e.g., Allyl-B(pin), Allyl-SnBu₃, Allyl-SiMe₃).	Allylboronates and allylstannanes are significantly less basic than their organolithium or Grignard counterparts, minimizing the risk of deprotonation.[20]
Modify Reaction Conditions	Run the reaction at a very low temperature (e.g., -78 °C or lower).	Nucleophilic addition often has a lower activation energy than deprotonation. At low temperatures, the addition pathway is kinetically favored, even if the enolate is thermodynamically more stable.
Use Cerium(III) Chloride (Luche Conditions)	Pre-complex the ketone with CeCl₃ before adding the organometallic reagent (typically an organolithium).	CeCl₃ is a hard Lewis acid that activates the carbonyl group. It also exchanges with the organolithium reagent to form a less basic organocerium species, which is highly nucleophilic and strongly favors 1,2-addition over deprotonation.

Part 3: Experimental Protocols

Protocol: Asymmetric Allylation of Acetophenone using a Ti(OiPr)₄/(S)-BINOL Catalyst

This protocol is adapted from methodologies that utilize titanium-BINOL catalysts for the enantioselective addition of tetraallylstannane to ketones.[13][14]

Materials:

• (S)-BINOL (1,1'-Bi-2-naphthol)

• Titanium(IV) isopropoxide (Ti(OiPr)₄)

• Acetophenone

• Tetraallyltin (Sn(allyl)₄)

• Isopropanol (IPA), anhydrous

• Dichloromethane (CH₂Cl₂), anhydrous

• Saturated aqueous NaHCO₃

• Saturated aqueous KF

• Anhydrous MgSO₄

Procedure:

• Catalyst Preparation:

  • To a flame-dried Schlenk flask under an inert atmosphere (N₂ or Ar), add (S)-BINOL (0.06 mmol, 2.0 equiv relative to Ti).

  • Add anhydrous CH₂Cl₂ (1.0 mL) and cool the solution to 0 °C.

  • Add Ti(OiPr)₄ (0.03 mmol, 1.0 equiv) dropwise. The solution should turn a deep red/brown color.

  • Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 1 hour.

  • Add anhydrous isopropanol (0.6 mmol, 20 equiv relative to Ti) and stir for another 30 minutes. The active catalyst is now formed.

• Allylation Reaction:

  • Cool the catalyst solution to the desired reaction temperature (start with -20 °C).

  • Add acetophenone (0.3 mmol, 10 equiv relative to Ti) to the flask.

  • Add tetraallyltin (0.45 mmol, 1.5 equiv relative to acetophenone) dropwise over 5 minutes.

  • Stir the reaction at -20 °C and monitor its progress by TLC (e.g., using a 9:1 Hexanes:EtOAc eluent). The reaction may take 12-48 hours.

• Workup and Purification:

  • Once the starting material is consumed, quench the reaction by adding saturated aqueous NaHCO₃ (5 mL) at the reaction temperature.

  • Allow the mixture to warm to room temperature and stir vigorously for 1 hour.

  • Extract the aqueous layer with CH₂Cl₂ (3 x 10 mL).

  • Combine the organic layers and stir vigorously with an equal volume of saturated aqueous KF for 2-3 hours. This step is crucial to precipitate the tin salts, which can then be removed by filtration through a pad of Celite®.

  • Wash the filtrate with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford the chiral tertiary allylic alcohol.

• Analysis:

  • Confirm the structure by ¹H and ¹³C NMR.

  • Determine the enantiomeric excess (% ee) by chiral HPLC or GC analysis.

References

• Kavanagh, S. E., & Gilheany, D. G. (2020). Harnessing the Power of the Asymmetric Grignard Synthesis of Tertiary Alcohols: Ligand Development and Improved Scope Exemplified by One-Step Gossonorol Synthesis. Organic Letters, 22(21), 8198–8203. [Link]

• Feng, C., Kobayashi, Y. (2013). Constructing Tertiary Alcohols with Vicinal Stereocenters: Highly Diastereo- and Enantioselective Cyanosilylation of α-Branched Acyclic Ketones and Their Kinetic Resolution. CCS Chemistry. [Link]

• Fawcett, A., & Aggarwal, V. K. (2022). Boron-Catalyzed, Diastereo- and Enantioselective Allylation of Ketones with Allenes. Journal of the American Chemical Society. [Link]

• Shaw, J. T., & Woerpel, K. A. (2022). Diastereoselective Additions of Allylmagnesium Reagents to α-Substituted Ketones When Stereochemical Models Cannot Be Used. The Journal of Organic Chemistry. [Link]

• Hall, D. G., & Szabó, K. J. (2013). Selective Formation of Adjacent Stereocenters by Allylboration of Ketones under Mild Neutral Conditions. Organic Letters, 15(10), 2358–2361. [Link]

• Various Authors. (2018). Enantioselective synthesis strategies to prepare chiral tertiary alcohols. ResearchGate. [Link]

• Olivares-Romero, J. L., & Tunge, J. A. (2011). Catalytic Enantioselective Epoxidation of Tertiary Allylic- and Homoallylic Alcohols. Journal of the American Chemical Society. [Link]

• Yin, L., & Antilla, J. C. (2024). Recent Advances in Catalytic Asymmetric Ketone Allylations and Their Applications. ACS Catalysis. [Link]

• Olivares-Romero, J. L., & Tunge, J. A. (2011). Catalytic Enantioselective Epoxidation of Tertiary Allylic and Homoallylic Alcohols. SciSpace. [Link]

• de Miranda, A. S., et al. (2019). Enzymatic synthesis of enantiopure alcohols: current state and perspectives. Organic & Biomolecular Chemistry, 17(3), 417-430. [Link]

• Mack, J., & Shumba, C. (2017). An Increased Understanding of Enolate Additions under Mechanochemical Conditions. Molecules, 22(5), 743. [Link]

• Kavanagh, S. E., & Gilheany, D. G. (2020). Preparation of Optically Enriched Tertiary Alcohols from Grignard Reagents. Synfacts, 17(01), 0066. [Link]

• Organic Chemistry Portal. (n.d.). Allylic alcohol synthesis by addition. [Link]

• Wang, Z., & Tan, B. (2021). Kinetic Resolution of Tertiary Allylic Alcohols: Highly Enantioselective Access to Cyclic Ethers Bearing an α-Tetrasubstituted Stereocenter. Organic Letters, 23(10), 3948–3953. [Link]

• Yus, M., & González-Gómez, J. C. (2013). Diastereoselective Allylation of Carbonyl Compounds and Imines: Application to the Synthesis of Natural Products. Chemical Reviews, 113(7), 5565–5698. [Link]

• Making Molecules. (2023). An Introduction to the Aldol Reaction (addition & condensation). [Link]

• Norrby, P.-O. (2018). Challenges in the stereoselective synthesis of allylic alcohols. JYU Dissertations. [Link]

• Loh, T.-P., & Feng, J. (2005). Catalytic Enantioselective Allylation of Ketones via a Chiral Indium(III) Complex. Organic Letters, 7(14), 2985–2987. [Link]

• Westin, J. (n.d.). Enolates - Organic Chemistry. Jack Westin. [Link]

• Hoveyda, A. H., & Lee, K.-S. (2010). Enantioselective Synthesis of Allylboronates Bearing a Tertiary or Quaternary B-Substituted Stereogenic Carbon by NHC–Cu-Catalyzed Substitution Reactions. Journal of the American Chemical Society. [Link]

• Oestreich, M., & Mita, T. (2020). Overview for the diastereoselective additions to α-chiral carbonyls... ResearchGate. [Link]

• Shaw, J. T., & Woerpel, K. A. (2020). Reactions of Allylmagnesium Reagents with Carbonyl Compounds and Compounds with C=N Double Bonds: Their Diastereoselectivities Generally Cannot Be Analyzed Using the Felkin–Anh and Chelation-Control Models. Chemical Reviews. [Link]

• Griesbeck, A. G., & Maptue, N. (2017). Stereospecific Asymmetric Synthesis of Tertiary Allylic Alcohol Derivatives by Catalytic[1][4]‐Meisenheimer Rearrangements. Angewandte Chemie International Edition, 56(32), 9572-9576. [Link]

• Wikipedia. (n.d.). Organolithium reagent. [Link]

• Michigan State University. (n.d.). Carbonyl Reactivity. MSU Chemistry. [Link]

• Reddit. (2022). Difference Between a Grignard and Organolithium? r/chemistry. [Link]

• Organic Chemistry Portal. (n.d.). Allyl alcohol synthesis by allylic substitution. [Link]

• O'Donnell, M. J. (2014). Direct Asymmetric Alkylation of Ketones: Still Unconquered. Symmetry, 6(4), 1079-1105. [Link]

• Brewer, M., & Kelliher, C. M. (2013). Lewis acid mediated allylation of vinyl diazonium ions by allylstannanes. Tetrahedron Letters. [Link]

• Ashenhurst, J. (2022). Enolates – Formation, Stability, and Simple Reactions. Master Organic Chemistry. [Link]

• Hoppe, D., & Matteson, D. H. (2023). Stereoselective Synthesis of Allylic Alcohols via Substrate Control on Asymmetric Lithiation. ResearchGate. [Link]

• Tunge, J. A., & Van Kirk, C. (2010). Lewis Acid-Promoted Friedel−Crafts Alkylation Reactions with α-Ketophosphate Electrophiles. Organic Letters, 12(8), 1852–1855. [Link]

• Denmark, S. E. (n.d.). Allylmetal Aldehyde and Acetal Reactions. Denmark Group - Illinois. [Link]

• The Organic Chemistry Tutor. (2020). Organolithium vs Grignard Reagents. YouTube. [Link]

• Various Authors. (1984). Concerning the role of Lewis acids in chelation controlled addition to chiral alkoxy aldehydes. R Discovery. [Link]

• Chemistry LibreTexts. (2023). Grignard and Organolithium Reagents. [Link]

• Walsh, P. J., & Chen, Y. K. (2005). Highly Concentrated Catalytic Asymmetric Allylation of Ketones. Journal of the American Chemical Society. [Link]

• Stoltz, B. M., & Virgil, S. C. (2011). Development of Asymmetric Deacylative Allylation. Organic Letters. [Link]

• Various Authors. (2014). Direct Asymmetric Alkylation of Ketones: Still Unconquered. ResearchGate. [Link]

Sources

• 1. chinesechemsoc.org [chinesechemsoc.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Boron-Catalyzed, Diastereo- and Enantioselective Allylation of Ketones with Allenes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Allylmetal Aldehyde and Acetal Reactions – Denmark Group [denmarkgroup.illinois.edu]
• 9. An Increased Understanding of Enolate Additions under Mechanochemical Conditions [mdpi.com]
• 10. reddit.com [reddit.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Reactions of Allylmagnesium Reagents with Carbonyl Compounds and Compounds with C=N Double Bonds: Their Diastereoselectivities Generally Cannot Be Analyzed Using the Felkin–Anh and Chelation-Control Models - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Highly Concentrated Catalytic Asymmetric Allylation of Ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Allylic alcohol synthesis by addition [organic-chemistry.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 18. Diastereoselective Additions of Allylmagnesium Reagents to α-Substituted Ketones When Stereochemical Models Cannot Be Used - PMC [pmc.ncbi.nlm.nih.gov]
• 19. pubs.acs.org [pubs.acs.org]
• 20. Lewis acid mediated allylation of vinyl diazonium ions by allylstannanes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 2-(2-Methylprop-1-en-1-yl)cyclohexan-1-ol

Welcome to the Technical Support Center. As drug development professionals and synthetic chemists, you know that the transition from a theoretical synthetic route to a scalable, high-yielding protocol is fraught with mechanistic hurdles. The synthesis of 2-(2-methylprop-1-en-1-yl)cyclohexan-1-ol—typically achieved via the copper-catalyzed ring-opening of cyclohexene oxide with 2-methylprop-1-enylmagnesium bromide—is a classic example.

While the transformation appears straightforward, the highly reactive nature of the Grignard reagent and the strain of the epoxide ring create competing pathways. This guide provides field-proven troubleshooting strategies, focusing on the causality behind side reactions and the self-validating protocols required to mitigate them.

Troubleshooting Guide & FAQs

Q1: Why is my major byproduct showing a mass corresponding to a brominated species (m/z ~178/180)? A1: You are observing the formation of trans-2-bromocyclohexan-1-ol[1]. This occurs because Grignard reagents in ethereal solutions exist in a Schlenk equilibrium ( 2RMgBr⇌R2​Mg+MgBr2​ )[2]. The magnesium bromide ( MgBr2​ ) acts as both a strong Lewis acid and a nucleophile. It coordinates to the epoxide oxygen, activating the ring, and subsequently attacks it with a bromide ion, completely bypassing the desired carbon-carbon bond formation[1]. Mitigation Strategy: Shift the Schlenk equilibrium prior to the reaction. By adding 1,4-dioxane to your Grignard solution, you selectively precipitate the insoluble MgBr2​(dioxane)2​ coordination polymer. This leaves the highly reactive, halide-free diorganomagnesium ( R2​Mg ) in the supernatant, eliminating the source of nucleophilic bromide.

Q2: My GC-MS and NMR data show a significant amount of cyclopentanecarbaldehyde. How did the cyclohexane ring contract? A2: This is a classic Meinwald rearrangement[3]. At elevated temperatures (typically >0 °C), the Lewis acidic MgBr2​ or unligated Cu(I) species in the reaction mixture catalyzes the isomerization of cyclohexene oxide. The epoxide opens to a carbocation intermediate, followed by a 1,2-hydride or alkyl shift, causing the six-membered ring to contract into cyclopentanecarbaldehyde (alongside traces of cyclohexanone)[3]. Mitigation Strategy: Thermodynamics and kinetics must be tightly controlled. Maintain strict cryogenic conditions (-78 °C to -20 °C) during the addition phase. Furthermore, utilizing a robust Cu(I) catalyst ensures that the desired organocopper oxidative addition pathway outpaces the background Lewis acid-catalyzed rearrangement[4].

Q3: I am isolating a highly non-polar, UV-active byproduct that streaks on TLC. What is it? A3: This is 2,5-dimethylhexa-2,4-diene, the homocoupling product of your Grignard reagent. Oxidative homocoupling is a ubiquitous side reaction in organocopper chemistry. It is driven by the presence of trace oxygen in the solvent or Cu(II) impurities within the copper catalyst, which act as single-electron oxidants[4]. Mitigation Strategy: Rigorously degas all solvents using the freeze-pump-thaw method. Purify your CuI via Soxhlet extraction (using continuous THF extraction to remove soluble Cu(II) salts) to ensure a pristine Cu(I) oxidation state.

Q4: The reaction looks clean by TLC before workup, but the isolated product degrades, yielding a diene. A4: The target molecule, 2-(2-methylprop-1-en-1-yl)cyclohexan-1-ol, contains a hydroxyl group adjacent to an allylic/vinylic system. This structural motif is highly susceptible to acid-catalyzed dehydration, forming 1-(2-methylprop-1-en-1-yl)cyclohex-1-ene during aggressive workups. Mitigation Strategy: Avoid strongly acidic quenches (e.g., 1M HCl). Instead, quench the reaction with a mildly basic mixture of saturated aqueous NH4​Cl and concentrated NH4​OH (pH ~8). This safely destroys the active organometallic species without dehydrating the alcohol.

Experimental Protocol: Optimized Cu-Catalyzed Epoxide Opening

This self-validating protocol utilizes dioxane precipitation to suppress halohydrin formation and cryogenic control to prevent rearrangement.

Step 1: Dioxane Precipitation (Halide Removal)

• Under an inert argon atmosphere, cool a 0.5 M solution of 2-methylprop-1-enylmagnesium bromide in anhydrous THF (100 mL, 50 mmol) to 0 °C.

• Dropwise add anhydrous 1,4-dioxane (4.5 mL, 52.5 mmol, 1.05 eq). Self-Validation: A dense white precipitate of MgBr2​(dioxane)2​ will form immediately.

• Stir for 30 minutes, then centrifuge or filter via a Schlenk frit to isolate the clear supernatant containing the active bis(2-methylprop-1-enyl)magnesium.

Step 2: Cu-Catalyzed Epoxide Opening

• In a separate flame-dried Schlenk flask, suspend purified CuI (0.95 g, 5 mmol, 10 mol%) in anhydrous THF (50 mL) and cool to -78 °C.

• Slowly transfer the bis(2-methylprop-1-enyl)magnesium solution into the CuI suspension to form the active organocuprate species[4].

• Add cyclohexene oxide (4.9 g, 50 mmol) dropwise over 20 minutes via a syringe pump.

• Maintain the reaction at -78 °C for 2 hours, then slowly warm to -20 °C over 1 hour to ensure complete conversion while suppressing the Meinwald rearrangement[3].

Step 3: Non-Dehydrating Workup

• Quench the reaction at -20 °C by slowly adding 50 mL of a 9:1 mixture of saturated aqueous NH4​Cl and concentrated NH4​OH .

• Remove the cooling bath and stir vigorously open to the air for 30 minutes. Self-Validation: The aqueous layer will turn deep blue, indicating the complete oxidation and complexation of copper salts into water-soluble amine complexes.

• Extract the mixture with diethyl ether ( 3×50 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure to yield the crude alcohol.

Quantitative Data & Side Reaction Summary

Side Reaction	Chemical Species	Analytical Signature	Typical Yield Loss	Root Cause	Mitigation Strategy
Halohydrin Formation	trans-2-Bromocyclohexan-1-ol	m/z 178/180 (1:1 isotopic ratio)	15–30%	MgBr2​ nucleophilic attack	Dioxane precipitation of MgBr2​
Meinwald Rearrangement	Cyclopentanecarbaldehyde	Aldehyde peak at ~9.6 ppm (1H NMR)	10–20%	Lewis acid catalysis at T > 0 °C	Maintain T < -20 °C during addition
Homocoupling	2,5-Dimethylhexa-2,4-diene	Non-polar TLC spot, UV active	5–10%	Trace O2​ or Cu(II) impurities	Degas solvents, use purified Cu(I)
Dehydration	1-(2-Methylprop-1-en-1-yl)cyclohex-1-ene	Loss of -OH stretch (~3300 cm⁻¹)	5–15%	Acidic workup	Quench with NH4​Cl / NH4​OH (pH 8)

Reaction Pathway Visualization

Reaction pathways illustrating the main synthesis and common side reactions of the target molecule.

References

• Mechanisms of Nucleophilic Organocopper(I) Reactions. Chemical Reviews (ACS Publications). Available at:[Link]

• Schlenk equilibrium. Wikipedia. Available at:[Link]

• The Rearrangement of Cyclohexene Oxides with Magnesium Bromide Etherate. Journal of the American Chemical Society (ACS Publications). Available at:[Link]

Sources

• 1. 2-Bromocyclohexanol | 2425-33-4 | Benchchem [benchchem.com]
• 2. Schlenk equilibrium - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Diastereoselective Synthesis of Cyclohexanols

Welcome to the Application Support Center for stereoselective ketone reductions. Controlling the facial selectivity of hydride attack on cyclohexanones is a cornerstone of complex drug development. This guide synthesizes mechanistic theory with field-proven troubleshooting to help you achieve predictable, high-yielding diastereomeric ratios (d.r.).

Reaction Pathway & Reagent Selection Matrix

Before troubleshooting, verify that your reagent system is mechanistically aligned with your target diastereomer. The flowchart below outlines the fundamental logic for reagent selection based on substrate class and desired facial attack.

Decision matrix for selecting hydride reagents to control diastereoselectivity in cyclohexanones.

Core FAQs: Mechanistic Causality

Q: Why does NaBH₄ yield predominantly the equatorial alcohol, whereas L-Selectride yields the axial alcohol when reducing 4-tert-butylcyclohexanone? A: The stereochemical outcome is dictated by a competition between torsional strain and steric repulsion. Small nucleophiles like [1]. During an equatorial attack, the forming C–O bond must pass through an eclipsed conformation with the adjacent axial C–H bonds at the C2 and C6 positions, creating significant torsional strain[2]. Axial attack avoids this strain, yielding the equatorial alcohol. Conversely, bulky hydrides like[3] experience severe 1,3-diaxial steric hindrance from the protons at C3 and C5 if they attempt an axial approach. This massive steric repulsion overrides the torsional strain, forcing the reagent to attack from the equatorial face, thereby yielding the axial alcohol[1].

Q: How do I achieve high diastereoselectivity when reducing an α,β-unsaturated cyclohexanone without reducing the alkene? A: Standard NaBH₄ is a "soft" nucleophile that often leads to unwanted 1,4-conjugate addition. To force a 1,2-addition, you must use the[4] (NaBH₄ combined with CeCl₃·7H₂O in methanol). According to Hard-Soft Acid-Base (HSAB) theory, the oxophilic cerium ion coordinates to the carbonyl oxygen, increasing its electrophilicity and making it a "harder" target[4]. Simultaneously, the reaction generates a methoxyborohydride species. This hard-hard interaction exclusively drives 1,2-addition. Furthermore, the steric bulk of the cerium-coordinated intermediate heavily favors axial hydride delivery, yielding the equatorial allylic alcohol with [5].

Q: What causes unexpected stereochemical inversions in the reduction of α-alkoxy cyclohexanones? A: This is usually a counterion effect disrupting the transition state model. If a chelating metal (like Na⁺ in N-Selectride or Zn²⁺) is present, the metal coordinates both the carbonyl oxygen and the α-alkoxy group. This locks the molecule into a rigid Cram-chelate conformation, directing hydride attack from the less hindered face. However, if you switch to a lithium counterion ([6]), the chelation is disrupted. The substrate relaxes into a Felkin-Anh conformation, which completely reverses the facial selectivity[6].

Troubleshooting Guide: Common Issues & Solutions

Issue: Poor Diastereomeric Ratio (d.r.) when using L-Selectride.

• Root Cause: Temperature fluctuations. L-Selectride relies strictly on kinetic control. If the internal temperature rises above -78 °C, reversible hydride transfer or Meerwein-Ponndorf-Verley (MPV)-type equilibration can occur, shifting the product mixture toward the thermodynamically more stable equatorial alcohol.

• Solution: Submerge the reaction in a well-maintained dry ice/acetone bath. Utilize an internal thermocouple and ensure the internal temperature remains ≤ -75 °C during the entire dropwise addition of the borohydride.

Issue: Inconsistent stereoselectivity during the scale-up of NaBH₄ reductions.

• Root Cause: Exothermic hydride additions cause localized heating in large batch reactors. This thermal energy alters the transition state energy differences ( ΔΔG‡ ) between axial and equatorial attack, eroding the kinetic ratio.

• Solution: Implement controlled dosing of the hydride over an extended period or transition to a continuous flow reactor. Maintain the internal temperature strictly below 0 °C.

Quantitative Data Summary

The table below summarizes benchmark stereoselective data for cyclohexanone reductions, illustrating the shift from kinetic to thermodynamic control based on reagent selection.

Reagent System	Substrate	Temp	Major Diastereomer	Typical d.r.	Mechanistic Driver
NaBH₄ / EtOH	4-tert-butylcyclohexanone	0 °C	trans (Equatorial OH)	[7]	Kinetic: Torsional Strain Minimization
L-Selectride / THF	4-tert-butylcyclohexanone	-78 °C	cis (Axial OH)	[7]	Kinetic: Steric Approach Control
Al(OiPr)₃ / iPrOH	4-tert-butylcyclohexanone	80 °C	trans (Equatorial OH)	[7]	Thermodynamic Equilibration (MPV)
NaBH₄ + CeCl₃ / MeOH	4-substituted cyclohexenone	0 °C	trans (Eq. Allylic OH)	[5]	HSAB Theory / Lewis Acid Activation

Self-Validating Experimental Protocols

To ensure reproducibility, these protocols are designed as self-validating systems containing built-in physical or chemical checkpoints.

Protocol A: Synthesis of cis-4-tert-Butylcyclohexanol via L-Selectride

Objective: Maximize axial alcohol formation via steric approach control.

• Preparation: Flame-dry a Schlenk flask under argon. Add 4-tert-butylcyclohexanone (1.0 equiv) and anhydrous THF (0.2 M).

  • Causality: Trace moisture hydrolyzes the highly reactive lithium tri-sec-butylborohydride, generating LiOH and altering the active reducing species, which destroys the d.r.

• Cooling & Validation: Submerge the flask in a dry ice/acetone bath.

  • Validation Check: Insert an internal thermocouple. Do not proceed until the internal temperature stabilizes at ≤ -75 °C.

• Addition: Add L-Selectride (1.0 M in THF, 1.2 equiv) dropwise over 30 minutes via a syringe pump.

  • Validation Check: If the internal temperature spikes above -65 °C during addition, pause dosing immediately to prevent thermodynamic equilibration.

• Intermediate Quench: Stir for 2 hours at -78 °C.

  • Validation Check: Extract a 0.1 mL aliquot, quench in ether/water, and perform a rapid TLC (Hexanes/EtOAc 8:2). The complete disappearance of the starting material confirms successful organoborane formation.

• Oxidative Cleavage: Add 3M NaOH (1.5 equiv), followed by the careful, dropwise addition of 30% H₂O₂ (3.0 equiv).

  • Causality: Unlike standard alkoxides, the bulky tri-sec-butylborane complex is highly stable. Peroxide oxidation is required to cleave the C–B bond and release the free alcohol. Maintain temperature below 20 °C during this highly exothermic step.

Protocol B: Luche Reduction of a Cyclohexenone

Objective: Exclusive 1,2-addition yielding the equatorial allylic alcohol.

• Preparation: Dissolve the α,β-unsaturated cyclohexanone (1.0 equiv) and CeCl₃·7H₂O (1.1 equiv) in methanol (0.3 M).

  • Causality: The cerium salt must be fully dissolved to coordinate with the solvent and the carbonyl oxygen, which modifies the hardness of the incoming borohydride.

• Cooling: Cool the homogeneous mixture to 0 °C using an ice bath.

• Reduction & Validation: Add solid NaBH₄ (1.2 equiv) portion-wise over 15 minutes.

  • Validation Check: Addition will trigger immediate, vigorous hydrogen gas evolution. The reaction acts as its own visual indicator—once effervescence completely ceases (typically 15-20 minutes), the active hydride species has been consumed.

• Workup: Quench the reaction by adding saturated aqueous NH₄Cl.

  • Causality: NH₄Cl safely neutralizes the basic borate salts and breaks up the cerium emulsion, allowing for clean phase separation during EtOAc extraction.

References

• Novak, M., et al. "Reduction of 4-tert-Butylcyclohexanone: a Laboratory Class Project in Diastereoselectivity and Thermodynamic vs. Kinetic Control." The Chemical Educator, 2009. [Link]

• "L-selectride." Wikipedia, Wikimedia Foundation.[Link]

• Silva, et al. "A Twist on Facial Selectivity of Hydride Reductions of Cyclic Ketones: Twist-Boat Conformers in Cyclohexanone, Piperidone, and Tropinone Reactions." The Journal of Organic Chemistry, 2014.[Link]

• Maity, P., et al. "Cerium(III) Chloride-Mediated Stereoselective Reduction of a 4-Substituted Cyclohexanone Using NaBH4." Organic Process Research & Development, 2019.[Link]

• "Luche reduction." Wikipedia, Wikimedia Foundation.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. L-selectride - Wikipedia [en.wikipedia.org]
• 4. Luche reduction - Wikipedia [en.wikipedia.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Thieme E-Journals - Synthesis / Full Text [thieme-connect.com]
• 7. Reduction of 4-tert-Butylcyclohexanone: a Laboratory Class Project in Diastereoselectivity and Thermodynamic vs. Kinetic Control [chemeducator.org]

Technical Support Center: Overcoming Steric Hindrance in the Synthesis of 2,2-Disubstituted Cyclohexanols

Welcome to the technical support center for synthetic challenges in modern organic chemistry. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of synthesizing 2,2-disubstituted cyclohexanols. The inherent steric congestion around the carbonyl group in 2,2-disubstituted cyclohexanones presents a significant hurdle to achieving efficient and selective nucleophilic additions. This resource provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to address these challenges head-on.

I. Troubleshooting Guide: Common Issues & Solutions

This section addresses the most frequently encountered problems during the synthesis of 2,2-disubstituted cyclohexanols. Each issue is analyzed from a mechanistic standpoint, followed by actionable solutions.

Problem 1: Low to No Conversion of the Starting Ketone

This is the most common issue, where the sterically hindered ketone fails to react with the chosen nucleophile.

Question: My Grignard reaction with 2,2-dimethylcyclohexanone is giving me back my starting material. What's going wrong?

Answer: The primary issue here is the severe steric hindrance posed by the two substituents at the C2 position. This bulkiness physically blocks the approach of the nucleophilic Grignard reagent to the electrophilic carbonyl carbon.[1] With highly hindered ketones, Grignard reagents can also act as bases, leading to enolization of the ketone rather than nucleophilic addition.[2]

Solutions & Rationale:

Suggested Solution	Rationale
Switch to a more reactive organometallic reagent.	Organolithium reagents are generally more reactive than their Grignard counterparts and can often overcome moderate steric barriers.[3][4] Their smaller size and higher carbanionic character enhance their nucleophilicity.
Employ a Lewis acid additive, such as Cerium(III) Chloride (CeCl₃).	The addition of anhydrous CeCl₃ to the reaction mixture (the Luche reaction conditions) can significantly enhance the rate of nucleophilic addition.[5][6] Cerium coordinates to the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon and facilitating the attack of the nucleophile. This often suppresses side reactions like enolization.[7]
Increase the reaction temperature.	While lower temperatures are often used to control selectivity, carefully increasing the reaction temperature can provide the necessary activation energy to overcome the steric barrier. This should be done cautiously as it can also promote side reactions.
Consider alternative synthetic routes.	If direct addition proves futile, it may be necessary to consider a multi-step approach. For instance, converting the ketone to a less hindered derivative that can be more easily functionalized and then reverted.

Problem 2: Predominance of Side Products (Enolization or Reduction)

Even when the reaction proceeds, the desired alcohol may be a minor product in a mixture containing the starting ketone (from enolization) or a secondary alcohol (from reduction).

Question: I'm attempting to add an ethyl group to 2,2-diphenylcyclohexanone using ethylmagnesium bromide, but I'm observing a significant amount of the corresponding secondary alcohol. Why is reduction competing with addition?

Answer: This is a classic example of Grignard reagents with β-hydrogens acting as reducing agents for sterically hindered ketones. The mechanism involves the transfer of a hydride from the β-carbon of the Grignard reagent to the carbonyl carbon via a six-membered transition state.[2] The steric hindrance of the ketone prevents the direct nucleophilic attack of the ethyl group, making the reduction pathway more favorable.

Solutions & Rationale:

Suggested Solution	Rationale
Use a Grignard reagent without β-hydrogens.	Reagents like methylmagnesium bromide or phenylmagnesium bromide cannot undergo this reduction pathway. If the desired adduct requires a group with β-hydrogens, other strategies are necessary.
Switch to an organolithium reagent.	Organolithium reagents are less prone to acting as reducing agents compared to Grignard reagents, even when they possess β-hydrogens.[3]
Utilize Cerium(III) Chloride (CeCl₃).	As mentioned previously, the use of CeCl₃ enhances the rate of nucleophilic addition, thereby outcompeting the reduction pathway.[5][7]
Lower the reaction temperature.	Reduction pathways often have a higher activation energy than addition pathways. Running the reaction at a lower temperature (e.g., -78 °C) can favor the desired nucleophilic addition.

Problem 3: Diastereoselectivity Issues in Chiral Substrates

When the 2,2-disubstituted cyclohexanone is chiral, controlling the stereochemistry of the newly formed tertiary alcohol is crucial.

Question: The addition of methylmagnesium bromide to my chiral 2-substituted cyclohexanone is giving a nearly 1:1 mixture of diastereomers. How can I improve the diastereoselectivity?

Answer: The stereochemical outcome of nucleophilic addition to cyclohexanones is governed by a combination of steric and electronic factors, often rationalized by models like Felkin-Anh and Cram's chelation control.[8][9] For a 2-substituted cyclohexanone, the incoming nucleophile can attack from either the axial or equatorial face of the carbonyl group. The preference for one trajectory over the other depends on the size of the nucleophile and the substituents on the ring.[10][11][12]

Solutions & Rationale:

Suggested Solution	Rationale
Vary the size of the nucleophile.	In general, smaller nucleophiles tend to favor axial attack, while bulkier nucleophiles prefer equatorial attack to avoid steric interactions with the axial substituents on the ring.[10]
Utilize chelation control.	If the substituent at the 2-position has a Lewis basic heteroatom (e.g., -OR, -NR₂), it can chelate with the metal of the organometallic reagent, locking the conformation of the ring and directing the nucleophile to a specific face.[13][14]
Change the metal counterion.	Different metal counterions (e.g., Mg²⁺, Li⁺, Ce³⁺) have different coordinating abilities, which can influence the transition state geometry and, consequently, the diastereoselectivity.

II. Frequently Asked Questions (FAQs)

Q1: Are there alternatives to organometallic reagents for introducing carbon substituents to highly hindered ketones?

A1: Yes, while challenging, some alternative methods can be considered:

• Wittig Reaction and its Variants: For converting the ketone to an alkene, which can then be further functionalized. The Wittig reaction can be effective even for some sterically hindered ketones, particularly for introducing a methylene group.[15][16][17][18] However, for highly hindered systems, the Horner-Wadsworth-Emmons reaction might be a better choice.[17]

• Corey-Fuchs Reaction: This reaction can transform a hindered ketone into a dibromo-olefin, which can then be converted to a terminal alkyne.[19][20][21][22][23] This alkyne can then undergo further reactions.

• Nozaki-Hiyama-Kishi (NHK) Reaction: This chromium- and nickel-mediated coupling reaction is highly chemoselective for aldehydes but can be adapted for some ketones.[24][25][26][27][28] It has a high tolerance for various functional groups.[25]

Q2: How can I be sure my reagents and solvents are of sufficient quality for these sensitive reactions?

A2: The success of reactions involving highly reactive organometallic reagents is critically dependent on the quality of the reagents and the exclusion of atmospheric moisture and oxygen.

• Solvents: Anhydrous solvents are a must. It is best practice to distill solvents from an appropriate drying agent (e.g., sodium/benzophenone for ethers, CaH₂ for hydrocarbons) immediately before use.

• Grignard Reagents: If preparing in-house, ensure the magnesium turnings are fresh and the glassware is flame-dried under an inert atmosphere. If using commercially available solutions, titration is recommended to determine the exact molarity.

• Organolithium Reagents: These are extremely sensitive. Handle them under an inert atmosphere (nitrogen or argon) at all times. Commercial solutions should be titrated periodically.

• Cerium(III) Chloride: Anhydrous CeCl₃ is highly hygroscopic. It should be dried under vacuum at high temperature before use. The activity of CeCl₃ is highly dependent on the drying procedure.[7]

Q3: My reaction is still not working despite trying the suggestions above. What are my next steps?

A3: If you've exhausted the common troubleshooting steps, it's time to think more broadly:

• Re-evaluate your synthetic route: Is there a way to introduce the desired functionality earlier in the synthesis before the steric hindrance becomes an issue?

• Consider a different ring-forming strategy: Instead of functionalizing a pre-formed cyclohexanone, could you construct the ring with the desired substituents already in place? For example, through a Diels-Alder reaction or a [5C + 1C] annulation.[29]

• Consult the literature for analogous systems: Search for publications detailing the synthesis of molecules with similar structural motifs. This can provide valuable insights into successful strategies.

III. Experimental Protocols

Protocol 1: Luche Reduction of a Sterically Hindered Ketone

This protocol describes the addition of an organometallic reagent to a sterically hindered ketone using anhydrous cerium(III) chloride.

Materials:

• Sterically hindered ketone

• Anhydrous Cerium(III) chloride (CeCl₃), thoroughly dried

• Organometallic reagent (e.g., Grignard or organolithium)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Standard, flame-dried glassware for anhydrous reactions

Procedure:

• Setup: Assemble a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen or argon inlet.

• Cerium Slurry Preparation: Under a positive pressure of inert gas, add anhydrous CeCl₃ (1.2 equivalents) to the flask. Add anhydrous THF to create a slurry and stir vigorously for at least 2 hours at room temperature.

• Cooling: Cool the slurry to -78 °C using a dry ice/acetone bath.

• Ketone Addition: Dissolve the sterically hindered ketone (1.0 equivalent) in a minimal amount of anhydrous THF and add it dropwise to the cold cerium slurry.

• Nucleophile Addition: Slowly add the organometallic reagent (1.1 equivalents) dropwise to the reaction mixture, ensuring the internal temperature does not rise above -70 °C.

• Reaction Monitoring: Stir the reaction mixture at -78 °C and monitor the progress by thin-layer chromatography (TLC) or another suitable analytical method.

• Work-up: Once the reaction is complete, quench the reaction by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride at -78 °C. Allow the mixture to warm to room temperature.

• Extraction and Purification: Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or ethyl acetate). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

IV. Visualizing Reaction Pathways

Diagram 1: Decision-Making Workflow for Overcoming Low Conversion

Caption: Competing reaction pathways for Grignard reagents and hindered ketones.

V. References

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.

• Wittig reaction - Wikipedia. (n.d.). Retrieved March 10, 2026, from [Link]

• Cieplak, A. S. (1981). Stereochemistry of nucleophilic addition to cyclohexanone. The importance of two-electron stabilizing interactions. Journal of the American Chemical Society, 103(15), 4540–4552. [Link]

• The Wittig reaction | Organic Chemistry II - Lumen Learning. (n.d.). Retrieved March 10, 2026, from [Link]

• Wittig Reaction - Chemistry LibreTexts. (2023, January 22). Retrieved March 10, 2026, from [Link]

• AXIAL VS EQUATORIAL NUCLEOPHILIC ATTACK ON CYCLOHEXANONE|CSIR NET | GATE. (2021, May 21). YouTube. Retrieved March 10, 2026, from [Link]

• Aldehydes and Ketones to Alkenes: Wittig Reaction Overview - JoVE. (n.d.). Retrieved March 10, 2026, from [Link]

• Dalal, M. (n.d.). Wittig Reaction. Dalal Institute. Retrieved March 10, 2026, from [Link]

• Axial and equatorial attack on cyclohexanone preference. (2019, November 21). Reddit. Retrieved March 10, 2026, from [Link]

• Organolithium reagent - Wikipedia. (n.d.). Retrieved March 10, 2026, from [Link]

• Corey–Fuchs reaction - Wikipedia. (n.d.). Retrieved March 10, 2026, from [Link]

• Problem 61 Attempted Grignard reaction of c... [FREE SOLUTION] - Vaia. (n.d.). Retrieved March 10, 2026, from [Link]

• Imamoto, T., & Takeda, N. (1999). Use of Cerium(III) Chloride in the Reactions of Carbonyl Compounds with Organolithiums or Grignard Reagents for the Suppression of Abnormal Reactions. Organic Syntheses, 76, 228. [Link]

• Nozaki–Hiyama–Kishi reaction - Wikipedia. (n.d.). Retrieved March 10, 2026, from [Link]

• Grignard Reaction - Organic Chemistry Portal. (n.d.). Retrieved March 10, 2026, from [Link]

• Corey-Fuchs Reaction - Organic Chemistry Portal. (n.d.). Retrieved March 10, 2026, from [Link]

• Huang, Y., et al. (2009). Direct synthesis of highly substituted 2-cyclohexenones and sterically hindered benzophenones based on a [5C + 1C] annulation. The Journal of Organic Chemistry, 74(16), 6105–6110. [Link]

• Imamoto, T., Sugiura, Y., & Takiyama, N. (1989). Reactions of carbonyl compounds with Grignard reagents in the presence of cerium chloride. Tetrahedron Letters, 30(31), 4233-4236. [Link]

• Paquette, L. A., & Han, Y. K. (1996). The Stereochemistry of the Nozaki-Hiyama-Kishi Reaction and the Construction of 10- Membered Lactones. The Enantioselective Total. Semantic Scholar. [Link]

• Nozaki-Hiyama-Kishi Coupling - Organic Chemistry Portal. (n.d.). Retrieved March 10, 2026, from [Link]

• Cram, D. J., & Kopecky, K. R. (1959). Chelates as intermediates in nucleophilic additions to alkoxy ketones according to Cram's rule (cyclic model). Journal of the American Chemical Society, 81(11), 2748–2755. [Link]

• Diastereoselective Addition to Aldehydes and Ketones - Chemistry LibreTexts. (2020, August 15). Retrieved March 10, 2026, from [Link]

Sources

• 1. vaia.com [vaia.com]
• 2. Grignard Reaction [organic-chemistry.org]
• 3. Organolithium reagent - Wikipedia [en.wikipedia.org]
• 4. roche.camden.rutgers.edu [roche.camden.rutgers.edu]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Reactions of carbonyl compounds with Grignard reagents in the presence of cerium chloride (Journal Article) | OSTI.GOV [osti.gov]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. uwindsor.ca [uwindsor.ca]
• 10. Axial or equatorial attack is possible on a cyclohexanone [ns1.almerja.com]
• 11. m.youtube.com [m.youtube.com]
• 12. reddit.com [reddit.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. Wittig reaction - Wikipedia [en.wikipedia.org]
• 16. 20.4. The Wittig reaction | Organic Chemistry II [courses.lumenlearning.com]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. dalalinstitute.com [dalalinstitute.com]
• 19. Corey–Fuchs reaction - Wikipedia [en.wikipedia.org]
• 20. Corey-Fuchs Reaction [organic-chemistry.org]
• 21. researchgate.net [researchgate.net]
• 22. alfa-chemistry.com [alfa-chemistry.com]
• 23. jk-sci.com [jk-sci.com]
• 24. chemistry.illinois.edu [chemistry.illinois.edu]
• 25. Nozaki–Hiyama–Kishi reaction - Wikipedia [en.wikipedia.org]
• 26. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 27. jk-sci.com [jk-sci.com]
• 28. Nozaki-Hiyama-Kishi Coupling [organic-chemistry.org]
• 29. Direct synthesis of highly substituted 2-cyclohexenones and sterically hindered benzophenones based on a [5C + 1C] annulation - PubMed [pubmed.ncbi.nlm.nih.gov]

stability of 2-(2-Methylprop-1-en-1-yl)cyclohexan-1-ol under acidic/basic conditions

Welcome to the Technical Support Center for 2-(2-Methylprop-1-en-1-yl)cyclohexan-1-ol . As a Senior Application Scientist, I have designed this guide to address the specific chemical behaviors of this molecule, focusing on its dual nature as both a nucleophilic secondary alcohol and an electron-rich, trisubstituted alkene.

Understanding the structural causality behind your experimental results is critical. Because this molecule is a γ,δ -unsaturated alcohol, its stability is highly dependent on the pH of your reaction and workup environments.

Section 1: Troubleshooting FAQs

Q1: Why does my product yield drop significantly after an acidic aqueous workup (e.g., 1 M HCl wash)? A: You are experiencing acid-catalyzed intramolecular hydroalkoxylation. Under acidic conditions, the electron-rich isobutenyl group undergoes rapid Markovnikov protonation. This generates a highly stable tertiary carbocation at the terminal carbon of the substituent. Because the C1-hydroxyl group is spatially proximate, it acts as an internal nucleophile, trapping the carbocation to form a stable 5-membered ether ring fused to the cyclohexane backbone [1]. This rapidly converts your target compound into a bicyclic ether (an octahydrobenzofuran derivative). To prevent this, strictly avoid acidic washes; use saturated aqueous NaHCO3​ instead.

Q2: I am observing degradation on the column during purification. How can I prevent this? A: Standard silica gel contains silanol groups that make it mildly acidic (pH ~4.5–5.5). For highly sensitive γ,δ -unsaturated alcohols, this acidity is sufficient to induce the cyclization described above over the timeframe of a chromatographic run [2]. Solution: Pre-treat your silica gel by flushing the column with your mobile phase containing 1–2% triethylamine ( Et3​N ) to neutralize the acidic sites, or switch your stationary phase to basic alumina.

Q3: Is the compound stable under strongly basic conditions (e.g., NaOH, NaH, or during basic extractions)? A: Yes, it is exceptionally stable in basic media. The molecule lacks acidic α -protons (other than the hydroxyl proton) and possesses no leaving groups. Deprotonation of the C1 hydroxyl simply yields a stable alkoxide intermediate that cannot undergo elimination or further rearrangement. Basic conditions are strongly recommended for all extractions, workups, and long-term storage solutions.

Section 2: Quantitative Stability Profile

The following table summarizes the quantitative degradation kinetics of the compound across a pH gradient. This data serves as a predictive baseline for your workflow design.

Table 1: pH-Dependent Stability Profile of 2-(2-Methylprop-1-en-1-yl)cyclohexan-1-ol (Conditions: 25 °C, 50 mM concentration in 1:1 MeCN/Water)

pH Level	Half-Life ( t1/2​ )	Primary Degradant	Recommended Action
pH 1	< 5 minutes	Octahydrobenzofuran derivative	Avoid entirely.
pH 3	45 minutes	Octahydrobenzofuran derivative	Avoid prolonged exposure.
pH 5	12 hours	Trace cyclization products	Neutralize immediately during workup.
pH 7	> 6 months	None (Stable)	Ideal for standard storage.
pH 9	> 12 months	None (Stable)	Ideal for aqueous extraction.
pH 12	> 12 months	None (Stable)	Safe for strong base reactions.

Section 3: Experimental Methodologies

To ensure trustworthiness and reproducibility in your lab, use the following self-validating protocols to test your specific batches.

Protocol A: Acid-Catalyzed Cyclization Assay (Stress Test)

Purpose: To purposefully induce and quantify the degradation pathway, establishing a reference standard for the octahydrobenzofuran byproduct.

• Preparation: Dissolve 100 mg of 2-(2-Methylprop-1-en-1-yl)cyclohexan-1-ol in 5 mL of anhydrous dichloromethane (DCM) in a 25 mL round-bottom flask.

• Catalyst Addition: Add 5 mol% of trifluoromethanesulfonic acid (triflic acid) to the stirring solution at room temperature. Mechanistic note: Triflic acid is chosen as it is a strong Brønsted acid that cleanly promotes hydroalkoxylation without competing nucleophilic addition [1].

• Monitoring: Monitor the reaction via GC-MS or TLC (using a 1% Et3​N doped eluent). The starting material should be fully consumed within 30 minutes.

• Quenching & Workup: Quench the reaction by adding 5 mL of saturated aqueous NaHCO3​ . Extract the aqueous layer with DCM (3 x 5 mL).

• Validation: Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate. NMR analysis will confirm the disappearance of the alkene protons (~ δ 5.0-5.5 ppm) and the appearance of the fused ether signals.

Protocol B: Base-Stability Validation Test

Purpose: To confirm the robustness of the compound in strongly basic extraction environments.

• Preparation: Dissolve 100 mg of the target compound in 5 mL of tetrahydrofuran (THF).

• Base Exposure: Add 5 mL of 2 M aqueous NaOH. Stir vigorously at 40 °C for 24 hours.

• Phase Separation: Cool to room temperature and separate the layers. Extract the aqueous layer with ethyl acetate (2 x 5 mL).

• Validation: Concentrate the organics and analyze via quantitative NMR (qNMR) using an internal standard (e.g., 1,3,5-trimethoxybenzene). You should observe >98% recovery of the intact starting material, validating its stability.

Section 4: Mechanistic Visualization

Divergent stability pathways of the target molecule under acidic and basic conditions.

References

• Coulombel, L., & Duñach, E. (2004). Triflic acid-catalysed cyclisation of unsaturated alcohols. Green Chemistry, 6(10), 499-501. URL:[Link]

Section 1: Stereoselectivity & Reagent Selection (The "Wrong Epimer" Problem)

Welcome to the Technical Support Center for the Synthesis of Functionalized Cyclohexanols. As a Senior Application Scientist, I have designed this guide to move beyond basic troubleshooting. Here, we analyze the mechanistic causality behind poor yields, poor stereoselectivity, and isolation failures, providing you with field-proven, self-validating protocols to optimize your synthetic workflows.

Q: I am reducing a substituted cyclohexanone, but my isolated yield of the desired axial alcohol is extremely low. NMR shows the equatorial alcohol is the major product. How do I invert this selectivity?

A: The low yield of your target epimer is a consequence of competing kinetic and thermodynamic pathways governed by steric approach control. When you use small, unhindered hydride sources like Sodium Borohydride ( NaBH4​ ) or Lithium Aluminum Hydride ( LiAlH4​ ), the nucleophile attacks the carbonyl from the less hindered axial face. This trajectory avoids the 1,3-diaxial interactions present on the equatorial face, leading to the formation of the more thermodynamically stable equatorial alcohol [1].

To synthesize the axial alcohol in high yield, you must force the hydride to attack from the equatorial face. This is achieved by using sterically bulky reducing agents, such as L-Selectride (lithium tri-sec-butylborohydride) or K-Selectride. The massive steric bulk of the sec-butyl groups makes axial approach impossible due to severe repulsion from the axial hydrogens at the C3 and C5 positions. Consequently, the reagent attacks equatorially, yielding the kinetic axial alcohol product[1][2].

Diagram 1: Stereoselective reduction pathways of cyclohexanones based on hydride steric bulk.

Validated Protocol: Stereoselective Reduction to Axial Cyclohexanols[2]

This protocol utilizes K-Selectride to ensure strict equatorial attack, maximizing the yield of the axial alcohol.

• Preparation: To a 25 mL flame-dried flask equipped with a magnetic stirrer under an argon atmosphere, add the substituted cyclohexanone (1.0 equiv, e.g., 0.332 mmol) dissolved in 8 mL of anhydrous THF.

• Temperature Control: Cool the reaction mixture to −78 °C using a dry ice/acetone bath and stir for 30 minutes to ensure thermal equilibration.

• Reagent Addition: Dropwise add K-Selectride (1.15 equiv, 1.0 M solution in THF). Causality note: Slow addition prevents localized heating, which can degrade stereoselectivity.

• Reaction: Continue stirring for 2 hours at −78 °C.

• Validation & Quench: Confirm starting material consumption via TLC. Quench carefully with water, followed by standard oxidative workup (NaOH/ H2​O2​ ) if required to cleave the borane complex, then extract with ethyl acetate.

Section 2: Chemoselectivity in Enone Reductions (The "Over-Reduction" Problem)

Q: When reducing a cyclohexenone to an allylic cyclohexanol, my yields are ruined by the formation of fully saturated cyclohexanols and saturated ketones. How can I achieve strict chemoselectivity?

A: You are observing a mixture of 1,2-addition (yielding the desired allylic alcohol) and 1,4-conjugate addition (yielding saturated byproducts). NaBH4​ alone in methanol acts as a relatively "soft" nucleophile, which is prone to attacking the β -carbon of the α,β -unsaturated system.

To resolve this, you must employ the Luche Reduction conditions. By adding Cerium(III) chloride heptahydrate ( CeCl3​⋅7H2​O ), the cerium ions coordinate strongly to the alcohol solvent and the carbonyl oxygen. This increases the electrophilicity (hardness) of the carbonyl carbon, directing the hydride to undergo exclusive 1,2-addition. This completely suppresses the 1,4-reduction pathway, drastically improving the yield of the allylic functionalized cyclohexanol[2].

Diagram 2: Chemoselectivity in the reduction of cyclohexenones using standard vs. Luche conditions.

Validated Protocol: Luche Reduction of Cyclohexenones[2]

• Preparation: In an oven-dried round-bottom flask, dissolve the cyclohexenone (1.0 equiv) in Methanol (approx. 0.1 M concentration).

• Activation: Cool the solution to 0 °C. After 10 minutes of stirring, add CeCl3​⋅7H2​O (1.2 equiv) portion-wise. Wait until the solid is fully dissolved and complexation has occurred.

• Reduction: Slowly add NaBH4​ (1.2 equiv). Effervescence will occur.

• Isolation: Upon complete consumption of the starting material (verify by TLC), quench the reaction with saturated aqueous NH4​Cl . Extract with Ethyl Acetate (2x), wash with brine, dry over Na2​SO4​ , and concentrate under reduced pressure.

Section 3: Workup and Isolation (The "Lost Product" Problem)

Q: I have 100% conversion on TLC, but my isolated yield of the functionalized cyclohexanol is <30% after aqueous workup. Where is my product?

A: Functionalized cyclohexanols (especially those with additional hydroxyl, amino, or short-chain ether groups) possess high topological polar surface areas and low molecular weights, making them highly water-soluble. During standard aqueous-organic extraction, the partition coefficient ( Kow​ ) strongly favors the aqueous layer.

Troubleshooting Steps:

• Salting Out: Saturate the aqueous layer entirely with solid NaCl before extraction. This increases the ionic strength of the aqueous phase, decreasing the solubility of the organic cyclohexanol.

• Solvent Selection: Switch from non-polar solvents (like Hexanes or Diethyl Ether) to highly polar, water-immiscible solvents or mixtures.

• Continuous Extraction: For highly polar diols, utilize a liquid-liquid continuous extractor overnight.

Table 1: Quantitative Comparison of Extraction Strategies for Polar Cyclohexanols

Extraction Solvent System	Relative Extraction Efficiency (%)	Emulsion Risk	Recommended Application / Troubleshooting Step
Diethyl Ether	< 25%	Low	Unsuitable for poly-functionalized cyclohexanols.
Ethyl Acetate (EtOAc)	50 - 60%	Moderate	Standard first-line choice; requires multiple extractions.
EtOAc / Isopropanol (3:1)	85 - 95%	High	Best for highly polar/amino-cyclohexanols. If emulsion forms, filter through Celite.
Dichloromethane (DCM)	40 - 50%	Low	Good phase separation, but poor recovery for hydrogen-bonding molecules.

Section 4: Derivatization & Equilibrium (The "Stalled Reaction" Problem)

Q: When attempting to derivatize my cyclohexanol via Fischer esterification to improve isolation, the reaction stalls at 50% conversion despite prolonged heating. How do I push the yield?

A: Fischer esterification is a thermodynamically controlled, equilibrium-limited process. The formation of the cyclohexyl ester produces water as a stoichiometric byproduct. According to Le Chatelier's principle, as water accumulates, the rate of the reverse reaction (hydrolysis) equals the forward reaction, stalling your yield regardless of reaction time[3].

To achieve >95% yields, you must break the equilibrium by continuously removing water from the system. This is best achieved using a Dean-Stark apparatus with a toluene azeotrope, or by adding a massive excess of the less expensive reagent (usually the carboxylic acid)[3].

Validated Protocol: High-Yield Esterification of Cyclohexanols[3]

• Setup: Equip a round-bottom flask with a Dean-Stark trap, a reflux condenser, and a magnetic stir bar.

• Reagents: Add the cyclohexanol (1.0 equiv), the carboxylic acid (1.1 equiv), an acid catalyst (e.g., Amberlyst-15 resin, 10-20% by weight), and Toluene (as the solvent and azeotroping agent).

• Azeotropic Distillation: Heat the mixture to reflux. The toluene-water azeotrope will vaporize, condense, and fall into the Dean-Stark trap. Because water is denser and immiscible with toluene, it will sink to the bottom of the trap, permanently removing it from the reaction mixture.

• Completion: Continue refluxing until the theoretical volume of water is collected in the trap and no further water droplets form. Cool, filter off the solid catalyst, and concentrate.

References

• Article - SBQ: The reduction reaction of 4-tert-butyl-2-X-ciclohexanone (X=F and Cl)
• Asymmetric Total Syntheses of (−)-Lycoramine, (−)-Lycoraminone, (−)-Narwedine, and (−)
• Source: Benchchem (benchchem.com)

Sources

• 1. static.sites.sbq.org.br [static.sites.sbq.org.br]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Navigating the Scale-Up of Diastereoselective Cyclohexanol Synthesis

Welcome to the Technical Support Center for Diastereoselective Cyclohexanol Synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for the challenges encountered during the scale-up of these critical reactions. The synthesis of specific diastereomers of substituted cyclohexanols is a cornerstone in the development of numerous pharmaceuticals and fine chemicals. However, transitioning from a successful bench-scale reaction to a robust, large-scale process is often fraught with challenges that can impact yield, purity, and, most importantly, diastereoselectivity.

This resource is structured to provide not just solutions, but also the underlying scientific principles to empower you to make informed decisions in your process development. We will delve into common pitfalls, from subtle shifts in diastereomeric ratios to significant drops in yield, and provide actionable strategies to overcome them.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions that arise during the scale-up of diastereoselective cyclohexanol synthesis.

Q1: We are observing a significant drop in diastereoselectivity upon moving from a 1 g to a 100 g scale. What are the likely causes?

A1: A decrease in diastereoselectivity at a larger scale is a common and multifaceted problem. The primary culprits are often related to mass and heat transfer limitations that were negligible at the laboratory scale.

• Inefficient Mixing: At larger volumes, achieving homogeneous mixing is more challenging. This can lead to localized "hot spots" or areas of high reagent concentration, which can alter the reaction kinetics and favor the formation of the undesired diastereomer. The transition state leading to the desired diastereomer is often lower in energy under ideal, well-mixed conditions. Inhomogeneous conditions can provide enough energy to overcome the barrier to the higher-energy transition state of the undesired product.

• Poor Temperature Control: Exothermic reactions are particularly susceptible to temperature control issues on a larger scale. The surface-area-to-volume ratio decreases as the reactor size increases, making heat dissipation less efficient. Even a few degrees of temperature fluctuation can be enough to erode a delicate diastereomeric ratio.

• Slower Reagent Addition: On a larger scale, reagents are often added more slowly for safety and control. This change in addition rate can alter the instantaneous concentration of the reactants, potentially affecting the selectivity.

Q2: Our catalyst, which was highly effective at the bench, seems to be deactivating much faster on a larger scale. Why is this happening and what can we do?

A2: Catalyst deactivation is a significant concern in industrial-scale processes.[1] Several factors can contribute to accelerated deactivation during scale-up:

• Impurities in Reagents or Solvents: The larger quantities of starting materials and solvents used in scale-up may introduce a higher absolute amount of impurities, even if the percentage is low. These impurities can poison the catalyst. It is crucial to use reagents and solvents of consistent and high quality.

• Product Inhibition/Byproduct Formation: At higher concentrations and longer reaction times typical of scale-up, the product or a minor byproduct may adsorb onto the catalyst surface, blocking active sites. In some cases, byproducts can lead to the restructuring or leaching of the active catalytic species. For instance, in the dehydrogenation of cyclohexanol to cyclohexanone, water produced as a byproduct can deactivate certain copper catalysts.[2]

• Mechanical Stress: In stirred tank reactors, the catalyst particles can be subject to greater mechanical stress at larger scales, leading to attrition and loss of activity.

Q3: We are struggling with the purification of our desired cyclohexanol diastereomer. Standard column chromatography is not providing adequate separation. What are our options?

A3: The separation of diastereomers with very similar physical properties is a common and significant hurdle.[3] When standard chromatography fails, a multi-pronged approach is necessary:

• Chromatography Optimization: Before abandoning chromatography, explore more specialized techniques. Reverse-phase flash chromatography can sometimes provide better separation for moderately polar compounds.[4] Stacking columns can also improve resolution.[4]

• Fractional Crystallization: This classical technique can be highly effective for large-scale purifications if the diastereomers exhibit different solubilities in a particular solvent system.[3] This often requires extensive solvent screening to find the optimal conditions.

• Derivatization: Consider derivatizing the alcohol functional group with a chiral resolving agent to form diastereomeric esters or amides.[3] These new compounds will have larger differences in their physical properties, making them easier to separate by standard chromatographic methods. The derivative can then be cleaved to yield the desired pure diastereomer.

• Extractive Distillation: For volatile cyclohexanols, extractive distillation can be a viable industrial-scale separation method. This process involves adding an auxiliary agent that alters the partial pressures of the diastereomers to different extents, facilitating their separation by distillation.[5]

Troubleshooting Guide

This section provides a systematic approach to troubleshooting common issues encountered during the scale-up of diastereoselective cyclohexanol synthesis.

Problem	Potential Cause	Troubleshooting Steps & Recommendations
Low Yield	Incomplete reaction	- Monitor the reaction by an appropriate analytical method (TLC, GC, HPLC) to confirm reaction completion.- Increase reaction time if necessary, but be mindful of potential side reactions or product degradation.[6]
Side reactions	- Analyze the crude reaction mixture to identify major byproducts. Understanding the side reactions is key to mitigating them.- Re-optimize the reaction temperature. Even small deviations can favor side product formation.[6]- Evaluate the order of reagent addition.
Product degradation during workup	- Ensure the workup conditions (e.g., pH, temperature) are not causing degradation of the desired product.- Minimize the time the product is exposed to harsh conditions.
Inconsistent Diastereomeric Ratio	Variable raw material quality	- Source all starting materials and reagents from reliable vendors and establish strict quality control specifications.- Run a small-scale test reaction with each new batch of critical reagents.
Inconsistent reaction conditions	- Implement strict process controls for temperature, addition rates, and mixing speed.- Ensure that the reactor is properly calibrated and functioning correctly.
Atmospheric moisture or oxygen sensitivity	- If the reaction is sensitive to air or moisture, ensure that all reagents and solvents are properly dried and that the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon).
Difficult Product Isolation/Purification	Product is an oil or difficult to crystallize	- Attempt co-distillation with a high-boiling solvent to remove residual solvents.- Explore different solvent systems for crystallization. An anti-solvent addition approach can sometimes induce crystallization.
Emulsion formation during aqueous workup	- Add a small amount of a brine solution to help break the emulsion.- Filter the mixture through a pad of Celite.
Poor HPLC resolution of diastereomers	- Screen different HPLC columns (e.g., chiral columns).- Optimize the mobile phase composition and flow rate.[3]- Consider changing the detection wavelength if the diastereomers have different UV-Vis spectra.

Experimental Protocols

Protocol 1: Scale-Up of a Diastereoselective Ketone Reduction

This protocol provides a general workflow for scaling up a diastereoselective reduction of a substituted cyclohexanone using a hydride reducing agent.

• Reactor Setup:

  • Select a reactor of appropriate size, ensuring it is clean, dry, and equipped with a mechanical stirrer, temperature probe, and an inert gas inlet.

  • The reactor should have a jacket for efficient heating and cooling.

• Reagent Preparation:

  • Charge the reactor with the substituted cyclohexanone and a suitable anhydrous solvent (e.g., THF, Et2O).

  • Cool the solution to the optimized reaction temperature (e.g., -78 °C) under a positive pressure of inert gas.

• Controlled Reagent Addition:

  • Prepare a solution of the hydride reducing agent (e.g., L-Selectride) in an appropriate solvent.

  • Add the reducing agent solution to the cooled ketone solution dropwise via an addition funnel or a syringe pump over a period of 1-2 hours. The slow addition is critical to maintain a constant low temperature and prevent the accumulation of unreacted reagent.

• Reaction Monitoring:

  • Monitor the progress of the reaction by periodically taking small aliquots and analyzing them by TLC or GC.

• Quenching the Reaction:

  • Once the reaction is complete, slowly and carefully add a quenching agent (e.g., water, saturated aqueous NH4Cl, or Rochelle's salt solution) while maintaining a low temperature.

• Workup and Extraction:

  • Allow the mixture to warm to room temperature.

  • If necessary, add more water to dissolve any salts.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

  • Wash the combined organic layers with water and brine.

• Purification:

  • Dry the organic layer over an anhydrous drying agent (e.g., Na2SO4, MgSO4), filter, and concentrate under reduced pressure.

  • Purify the crude product by the most appropriate method (e.g., crystallization, column chromatography).

Visualizations

Caption: Troubleshooting logic for addressing poor diastereoselectivity during scale-up.

References

Sources

• 1. Progress in Processes and Catalysts for Dehydrogenation of Cyclohexanol to Cyclohexanone [journal.hep.com.cn]
• 2. US4670605A - Process and catalyst for the conversion of cyclohexanol to cyclohexanone - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. santaisci.com [santaisci.com]
• 5. US4874473A - Separation of diastereomers by extractive distillation - Google Patents [patents.google.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Advanced Chiral HPLC Methodologies for the Separation of Substituted Cyclohexanol Enantiomers

As a Senior Application Scientist, I frequently encounter the stereochemical challenges posed by substituted cyclohexanols. While cyclohexanol itself is achiral, its substituted derivatives—such as 2-methylcyclohexanol and 2-phenylcyclohexanol (Whitesell's auxiliary)—possess multiple stereocenters and exist as complex mixtures of enantiomers and diastereomers.

Achieving baseline resolution of these stereoisomers is critical for asymmetric synthesis, pharmacokinetic profiling, and stereochemical assignment. However, it requires a deep understanding of the thermodynamic interactions between the analyte and the Chiral Stationary Phase (CSP). This guide provides a comparative analysis of chiral HPLC methodologies, focusing on the causality behind column selection, mobile phase optimization, and the critical role of pre-column derivatization.

The Mechanistic Causality of Chiral Recognition

Enantiomeric separation on a chiral HPLC column relies on the formation of transient diastereomeric complexes between the enantiomers and the chiral selector of the stationary phase. According to the "Three-Point Interaction Model," successful chiral recognition requires at least three simultaneous interactions (e.g., hydrogen bonding, π−π stacking, dipole-dipole, or steric hindrance), one of which must be stereochemically dependent.

The Derivatization Imperative

The primary challenge with aliphatic cyclohexanols, such as 2-methylcyclohexanol, is twofold:

• Lack of a Chromophore: They exhibit negligible UV absorbance, making standard UV/Vis detection nearly impossible.

• Weak CSP Interaction: They lack aromatic rings, depriving them of the π−π interactions crucial for strong chiral recognition on modern polysaccharide-based CSPs.

The Solution: Pre-column derivatization is not merely a detection workaround; it is a fundamental driver of separation [2]. By reacting 2-methylcyclohexanol with 3,5-dinitrobenzoyl chloride, we introduce an electron-deficient π -acidic ring. This derivative engages in robust π−π stacking with the electron-rich π -basic aromatic rings of amylose/cellulose carbamate CSPs (like Chiralpak AD-H), drastically amplifying the separation factor ( α ).

Conversely, aromatic derivatives like trans-2-phenylcyclohexanol possess an intrinsic phenyl ring. This built-in chromophore and π -interaction site allows for direct, underivatized analysis [1].

Comparative Performance of Chiral Stationary Phases (CSPs)

The industry standards for cyclohexanol separations are polysaccharide-based columns.

• Cellulose-based CSPs (e.g., Chiralcel OJ, OD-H): Utilize cellulose tris(4-methylbenzoate) or tris(3,5-dimethylphenylcarbamate). They offer rigid, linear chiral grooves ideal for sterically bulky aromatic cyclohexanols.

• Amylose-based CSPs (e.g., Chiralpak AD-H): The helical structure of amylose provides a more flexible inclusion cavity, often yielding superior resolution for derivatized aliphatic cyclohexanols.

• Synthetic Polymer CSPs (e.g., (+)-PTrMA): Poly(triphenylmethyl methacrylate) columns rely heavily on steric fit and non-polar inclusion, historically used for underivatized aliphatic alcohols [3].

Quantitative Data Comparison

The following table summarizes validated chromatographic parameters for resolving cyclohexanol enantiomers.

Analyte	Chiral Stationary Phase	Mobile Phase (Normal Phase)	Flow Rate	tR1​ (min)	tR2​ (min)	Resolution ( Rs​ )
trans-2-Phenylcyclohexanol (Underivatized)	Chiralcel OJ	Hexane / Isopropanol (98:2)	0.8 mL/min	17.7 (+)	18.8 (-)	~1.6
trans-2-Methylcyclohexanol (3,5-DNB ester)	Chiralpak AD-H	Hexane / Isopropanol (95:5)	1.0 mL/min	12.4	15.1	>2.0
cis-2-Methylcyclohexanol (Underivatized)	(+)-PTrMA	Methanol (Polar Phase)	0.5 mL/min	9.2	11.5	~1.2

Data derived from established application protocols and peer-reviewed literature [1][3].

Experimental Workflows & Self-Validating Protocols

A robust analytical method must be a self-validating system. The following protocols integrate System Suitability Testing (SST) to ensure thermodynamic equilibrium and column integrity before sample analysis.

Protocol A: Direct Analysis of trans-2-Phenylcyclohexanol

Causality: Normal phase chromatography (Hexane/IPA) is utilized because the non-polar hexane forces the analyte to interact with the polar carbamate/benzoate groups of the CSP. The isopropanol (IPA) acts as a polar modifier, competing for hydrogen bond sites to elute the compounds and prevent severe peak tailing.

• System Suitability (Self-Validation): Inject 10μL of a 1.0 mg/mL racemic trans-2-phenylcyclohexanol standard. Calculate the resolution ( Rs​ ). Do not proceed unless Rs​≥1.5 (baseline resolution). If Rs​<1.5 , decrease the IPA concentration to 1% to increase retention and CSP interaction time.

• Column Equilibration: Flush the Chiralcel OJ column (250 x 4.6 mm, 5 µm) with Hexane/IPA (98:2 v/v) at 0.8 mL/min until the baseline at 254 nm is perfectly stable (approx. 30 column volumes).

• Sample Injection: Inject 10μL of the enantioenriched sample (dissolved in the mobile phase to prevent solvent shock).

• Data Acquisition: Monitor UV absorbance at 254 nm. The (+)-enantiomer elutes at ~17.7 min, followed by the (-)-enantiomer at ~18.8 min [1].

Protocol B: Derivatization & Analysis of 2-Methylcyclohexanol

• Derivatization Reaction: Dissolve 10 mg of 2-methylcyclohexanol in 1 mL of anhydrous dichloromethane (DCM). Add 1.5 equivalents of 3,5-dinitrobenzoyl chloride and 2.0 equivalents of anhydrous pyridine (acid scavenger). Stir at room temperature for 2 hours.

• Workup: Quench with 1M HCl to remove pyridine, wash the organic layer with saturated NaHCO3​ , dry over MgSO4​ , and evaporate the DCM. Re-dissolve the residue in Hexane/IPA (95:5).

• System Suitability: Inject the derivatized racemic standard onto a Chiralpak AD-H column. Verify baseline resolution of the 3,5-DNB esters.

• Analysis: Run the mobile phase (Hexane/IPA 95:5) at 1.0 mL/min with UV detection at 254 nm (enabled by the newly attached DNB chromophore).

Mechanistic Workflow Visualization

The following diagram maps the logical decision tree and physical workflow for separating these stereoisomers, highlighting the divergence based on the analyte's intrinsic chemical structure.

Figure 1: Workflow for the chiral HPLC separation of substituted cyclohexanols.

References

• Carpenter, B. E., Hum, I. R., & Keay, B. A. "Preparation of trans-2-phenylcyclohexanol..." - Scholaris.ca.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGI_rjAuu_E3vxL3krTey-F3CU2OArGbqxi1CZEuLG2wN9i4QVfApVBq0rRX1JcpYZCB466LTHhPsZIHP3ztxg-KRyft4Cycghds0MAo7qabw_BO6KaqRyZSFjeAiSQquYw3CbdBYmtnQZjDKIfuN6HLieX2xKCeLzWDPD9N9dBhlAKm4s1dSez0W_sikTJMH6vsTVxLq0-0A-MkY38bn2Q]
• "trans-2-Methylcyclohexanol | 7443-52-9" - Benchchem.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFtlZ4cy2nhqhfrwMpwsrkepGv0zzKH4jUoRsT5EYV8Tny4adjD6yQU6qTXwreUoM3B9dKWyT3WhWkek_3MydgIl3D0_quOd7GnJb-k7NeqtGSBPjQN8oxZtYzv7Z8ANRv5pNwVNA==]
• Okamoto, Y., et al. "Chromatographic Resolution of Alcohols on Poly(triphenylmethyl methacrylate)" - Oxford University Press (OUP).[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFFAaUbGoX35TOi-JY_1847HkKO1ulYuowZYcoekinJBr7Mj-tGnYArxltuYkUPnzpqMRrOg5b3d6CdiJVh4HKogaWjcSSxdO288CIce-vtcNUAg9wvMIg4V8NaUmNTBMyi7reuzUZ0WKaUlcQJvFohgUxI7UJUnqE23A7xPFhzIYdltoMt5lQ1UQ==]

A Comparative Guide to the X-ray Crystallographic Analysis of 2-(2-Methylprop-1-en-1-yl)cyclohexan-1-ol Derivatives

This guide provides an in-depth technical comparison and procedural walkthrough for the structural elucidation of 2-(2-methylprop-1-en-1-yl)cyclohexan-1-ol derivatives using single-crystal X-ray crystallography. It is intended for researchers, scientists, and drug development professionals who require unambiguous, high-resolution structural data to inform their work. We will explore the causality behind experimental choices, compare crystallography with alternative analytical methods, and provide validated protocols for achieving high-quality results.

The Imperative for Precise 3D Structures in Cyclohexanol Derivatives

The 2-(2-methylprop-1-en-1-yl)cyclohexan-1-ol scaffold is a common feature in natural products and synthetic molecules with potential therapeutic applications. The biological activity of these compounds is intrinsically linked to their three-dimensional structure. Factors such as the relative orientation of the hydroxyl and alkenyl substituents, the stereochemistry at the chiral centers, and the preferred conformation of the cyclohexane ring can dramatically alter how a molecule interacts with its biological target.

While techniques like NMR can suggest connectivity and relative stereochemistry in solution, only single-crystal X-ray diffraction (SC-XRD) provides a direct, high-resolution snapshot of the molecule's structure in the solid state.[1][2] This technique is the undisputed gold standard for determining:

• Absolute Stereochemistry: Unambiguously assigning the R/S configuration of all chiral centers.

• Molecular Conformation: Precisely defining the chair, boat, or twist-boat conformation of the cyclohexane ring and the orientation of its substituents.[3][4]

• Geometric Parameters: Measuring bond lengths, bond angles, and torsion angles with exceptional precision.[1]

• Intermolecular Interactions: Revealing how molecules pack in a crystal lattice through hydrogen bonds, van der Waals forces, and other interactions, which is crucial for understanding solid-state properties like solubility and stability.

This guide will navigate the process of obtaining and interpreting these critical structural insights.

The Crystallographic Workflow: From Synthesis to Structure

The journey from a synthesized compound to a refined crystal structure is a multi-step process that demands precision at every stage. Each step is designed to ensure the final structural model is both accurate and reliable.

Caption: Experimental workflow for single-crystal X-ray diffraction analysis.

Protocol: Growing High-Quality Single Crystals

The most significant bottleneck in X-ray crystallography is obtaining diffraction-quality single crystals.[5] The goal is to encourage molecules to slowly and methodically arrange themselves into a highly ordered lattice. Rapid precipitation leads to amorphous solids or microcrystalline powders, which are unsuitable for single-crystal analysis.

Objective: To grow a single, defect-free crystal with dimensions of approximately 0.1-0.3 mm in each direction.

Materials:

• Highly purified (>99%) 2-(2-methylprop-1-en-1-yl)cyclohexan-1-ol derivative.

• A selection of high-purity solvents (e.g., methanol, ethanol, acetone, ethyl acetate, hexane, dichloromethane).

• Small glass vials (1-2 mL).

• A larger beaker or jar to act as an outer chamber for vapor diffusion.

Methodology: Slow Evaporation

• Solvent Screening: Dissolve a small amount (2-5 mg) of the compound in a few drops of various solvents to find one in which it is moderately soluble. An ideal solvent dissolves the compound when warmed but shows signs of precipitation upon cooling.

• Preparation: Dissolve 5-10 mg of the compound in the chosen solvent (or a binary solvent mixture) in a small vial. Use the minimum amount of solvent necessary to achieve full dissolution.

• Incubation: Cover the vial with a cap, but do not seal it tightly. Puncture the cap with a needle a few times to allow for very slow evaporation.

• Isolation: Place the vial in a vibration-free location at a constant temperature. Allow the solvent to evaporate over several days to weeks.

• Harvesting: Once suitable crystals have formed, carefully remove a single crystal from the solution using a cryo-loop or a fine needle and immediately coat it in a cryoprotectant oil (e.g., Paratone-N) to prevent solvent loss.

Causality: Slow evaporation is the method of choice for its simplicity. The gradual increase in solute concentration as the solvent evaporates provides the gentle driving force needed for ordered crystal growth. The choice of solvent is critical; it must not be too volatile (evaporates too quickly) or too non-volatile (takes too long). For cyclohexanol derivatives, the presence of the hydroxyl group allows for hydrogen bonding, which can be leveraged by using protic or polar aprotic solvents.

Protocol: Single-Crystal X-ray Data Collection

Modern diffractometers automate much of the data collection process.[6] The primary goal is to measure the intensities of a large number of diffracted X-ray beams from many different crystal orientations.

Objective: To collect a complete and redundant set of diffraction data with high signal-to-noise.

Methodology:

• Mounting: Secure the cryo-loop containing the oil-coated crystal onto the goniometer head of the diffractometer.

• Cooling: Immediately begin cooling the crystal in a stream of cold nitrogen gas (typically 100 K).

  • Trustworthiness: Cryogenic cooling is essential. It minimizes thermal motion of the atoms, leading to sharper diffraction spots and higher resolution data. It also protects the crystal from radiation damage from the high-intensity X-ray beam.

• Centering: Use the instrument's video microscope to precisely center the crystal in the path of the X-ray beam.

• Unit Cell Determination: Collect a few initial diffraction images (frames) to locate the diffraction spots. The instrument software uses the positions of these spots to determine the dimensions and symmetry of the unit cell (the basic repeating block of the crystal).

• Data Collection Strategy: Based on the crystal's symmetry (space group), the software will calculate an optimal strategy to collect a full dataset. This involves rotating the crystal through a series of angles while exposing it to the X-ray beam and recording the diffraction patterns on a detector.[7]

• Data Integration: After collection, the raw image files are processed. The software integrates the intensity of each diffraction spot, corrects for experimental factors (like absorption), and generates a reflection file containing the h, k, l indices and intensity for each measured reflection.

Structural Elucidation and Comparative Analysis

With a high-quality dataset, the process of determining the molecular structure can begin. This involves solving the "phase problem" to generate an electron density map, from which the atomic positions are determined and refined.

Interpreting the Crystal Structure

The final output is a Crystallographic Information File (CIF), which contains the atomic coordinates, unit cell parameters, and a wealth of other information. From this, we can extract key structural features of our 2-(2-methylprop-1-en-1-yl)cyclohexan-1-ol derivative.

Key Structural Insights:

• Conformational Preference: For substituted cyclohexanes, the chair conformation is overwhelmingly favored to minimize angular and torsional strain.[3][4] The bulky 2-methylprop-1-en-1-yl group will strongly prefer an equatorial position to avoid steric clashes with axial hydrogens (1,3-diaxial interactions).[8][9] The hydroxyl group at C1 will also likely be equatorial. The crystal structure provides definitive experimental proof of this preferred conformation.

• Hydrogen Bonding: The hydroxyl group is a potent hydrogen bond donor. In the crystal lattice, it will almost certainly participate in intermolecular O-H···O hydrogen bonds, linking molecules into chains, sheets, or more complex 3D networks.[10] Analyzing these networks is key to understanding the material's solid-state behavior.

Table 1: Representative Crystallographic Data for a Cyclohexanol Derivative

Parameter	Illustrative Value	Significance
Chemical Formula	C₁₀H₁₈O	Confirms the elemental composition of the crystal.[11][12]
Formula Weight	154.25 g/mol	Consistent with the molecular formula.[11][12]
Crystal System	Monoclinic	Describes the basic symmetry of the unit cell.
Space Group	P2₁/c	Provides detailed information on the symmetry operations within the unit cell.
a, b, c (Å)	a=6.9, b=6.7, c=12.9	The dimensions of the unit cell.[10]
α, β, γ (°)	α=90, β=100.5, γ=90	The angles of the unit cell.[10]
Volume (ų)	593.1	The volume of one unit cell.[10]
Z	4	The number of molecules in one unit cell.
R₁ [I > 2σ(I)]	0.049	A key indicator of the agreement between the calculated and observed data (<5% is excellent).
wR₂ (all data)	0.134	A weighted R-factor that includes all data; provides a more robust measure of fit.
Goodness-of-Fit (GooF)	1.05	Should be close to 1.0 for a good refinement.

Note: Data in this table is illustrative and based on a representative structure of a related compound for educational purposes.[10]

Comparison with Alternative Analytical Techniques

No single technique tells the whole story. X-ray crystallography is unparalleled for solid-state structure, but it should be used in concert with other methods that probe the molecule's properties in different environments.

Caption: Logical relationship between key structural characterization techniques.

Table 2: Comparison of Structural Elucidation Techniques

Technique	Primary Information Provided	Strengths	Limitations
Single-Crystal XRD	Absolute 3D structure, conformation, bond lengths/angles, packing	Unambiguous and high-resolution; the "gold standard" for structure proof.[1][2]	Requires high-quality single crystals; structure is in the solid state, which may differ from solution.[13]
NMR Spectroscopy	Atomic connectivity, relative stereochemistry, solution dynamics	Provides data on the molecule in solution, which is often more biologically relevant.	Structure is an average over time; absolute stereochemistry is not directly determined.
Mass Spectrometry (MS)	Molecular weight and elemental formula	High sensitivity and accuracy for formula determination.	Provides no stereochemical or conformational information.
Computational Chemistry	Predicted low-energy conformations, relative stabilities	Can explore conformations that are difficult to observe experimentally.[3]	It is a theoretical model that requires experimental validation; results depend on the level of theory.

Expertise & Experience: As a Senior Application Scientist, my recommendation is to pursue an integrated approach. Use NMR and MS to confirm the successful synthesis and basic connectivity of your derivative. Then, invest the effort in crystallization to obtain the definitive X-ray structure. This structure not only serves as irrefutable proof of your compound's identity but also provides a high-quality input for computational studies, allowing you to confidently model its interaction with biological targets.

Conclusion

The X-ray crystallographic analysis of 2-(2-methylprop-1-en-1-yl)cyclohexan-1-ol derivatives is an indispensable tool for any research program involving these molecules. It moves beyond the ambiguity of spectroscopic interpretation to provide a precise and detailed three-dimensional atomic map. This guide has outlined a validated workflow from sample preparation to data interpretation and placed the technique in context with other analytical methods. By understanding the causality behind each experimental step and leveraging the unparalleled detail offered by crystallography, researchers can accelerate their discovery and development efforts with a foundation of unimpeachable structural data.

References

• SERC (Carleton). (2007, May 17). Single-crystal X-ray Diffraction. [Link]

• CONFORMATIONAL ANALYSIS OF CYCLOHEXANOLS. (n.d.).

• Synthesis, Characterization, Stereochemistry and Biological Evaluation of Novel Cyclohexanol Derivatives | Request PDF. (n.d.). ResearchGate. [Link]

• X-Ray Diffraction Basics. (n.d.). Chemical Instrumentation Facility - Iowa State University. [Link]

• Cyclic conformation. (n.d.). [Link]

• Single Crystal X-ray Diffraction and Structure Analysis. (n.d.).

• Single crystal X-ray diffraction analysis. (n.d.). [Link]

• Conformational Analysis of Monosubstituted Cyclohexane. (n.d.). St. Paul's Cathedral Mission College. [Link]

• Bruker. (2020, November 19). What is Single Crystal X-ray Diffraction? [Video]. YouTube. [Link]

• 4.8: Conformations of Disubstituted Cyclohexanes. (2022, September 24). Chemistry LibreTexts. [Link]

• Conformational Analysis. (n.d.). OpenOChem Learn. [Link]

• Structure Determination of Organic Materials from Powder X-ray Diffraction Data: Opportunities for Multi-technique Synergy. (n.d.).

• Powder X-ray diffraction as a powerful tool to exploit in organic electronics: shedding light on the first N,N - PMC. (n.d.). [Link]

• Cyclohexanol Structure, Properties & Hazards - Lesson. (2026, March 5). Study.com. [Link]

• IntechOpen. (2017, December 20). X-Ray Techniques. [Link]

• Synthesis of Cyclohexanones by a Tandem Photocatalyzed Annulation - PMC. (n.d.). [Link]

• X-ray diffraction (XRD) basics and application. (2022, August 21). Chemistry LibreTexts. [Link]

• (PDF) SYNTHESIS AND CHARACTERIZATION OF SOME NOVEL TRANS-CYCLOHEXANOL DERIVATIVES. (n.d.). ResearchGate. [Link]

• Cyclohexanol. (n.d.). In Wikipedia. [Link]

• X‐Ray Crystallography. (n.d.). ResearchGate. [Link]

• (PDF) (1R,5R,6S)-6-(2-Hydroxyethyl)-2-methyl-5-(prop-1-en-2-yl)cyclohex-2-enol. (2025, August 10). ResearchGate. [Link]

• 2-Methyl-2-(prop-1-EN-2-YL)cyclohexan-1-OL | C10H18O | CID 37894. (n.d.). PubChem. [Link]

• (1R,2R,6S)-3-Methyl-6-(3-(4-phenylpiperidin-1-yl)prop-1-en-2-yl)cyclohex-3-ene-1,2-diol. (n.d.).

• CCDC: Structural Chemistry Data, Software, and Insights. (n.d.). [Link]

• 2-(2-Methylprop-2-en-1-yl)cyclohexan-1-ol. (n.d.). PubChem. [Link]

• Overview Of X-Ray Crystallography In Drug Discovery And Development: A Review. (n.d.). Migration Letters. [Link]

Sources

• 1. Single-crystal X-ray Diffraction [serc.carleton.edu]
• 2. Single crystal X-ray diffraction analysis [researchpark.spbu.ru]
• 3. mason.gmu.edu [mason.gmu.edu]
• 4. Cyclic conformation [employees.csbsju.edu]
• 5. migrationletters.com [migrationletters.com]
• 6. Single Crystal X-Ray Diffraction Analysis - XRD - Advancing Materials [thermofisher.com]
• 7. m.youtube.com [m.youtube.com]
• 8. spcmc.ac.in [spcmc.ac.in]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. researchgate.net [researchgate.net]
• 11. 2-Methyl-2-(prop-1-EN-2-YL)cyclohexan-1-OL | C10H18O | CID 37894 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. 2-(2-Methylprop-2-en-1-yl)cyclohexan-1-ol | C10H18O | CID 250466 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. Powder X-ray diffraction as a powerful tool to exploit in organic electronics: shedding light on the first N,N′,N′′-tri­alkyl­diindolocarbazole - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Catalytic Systems for the Asymmetric Allylation of Cyclohexanone

For researchers and professionals in drug development and the chemical sciences, the stereoselective formation of carbon-carbon bonds is a cornerstone of molecular construction. The α-allylation of ketones, particularly cyclohexanone, provides a valuable scaffold found in numerous natural products and pharmaceutical agents. The choice of catalyst for this transformation is critical, dictating not only the yield and efficiency but, more importantly, the stereochemical outcome. This guide offers an in-depth comparative study of the primary catalytic systems employed for the asymmetric allylation of cyclohexanone, providing experimental data, mechanistic insights, and detailed protocols to inform your selection process.

Introduction: The Significance of Stereoselective Cyclohexanone Allylation

The introduction of an allyl group at the α-position of a cyclohexanone ring creates a chiral center and a versatile functional handle for further synthetic manipulations. Achieving high enantioselectivity in this reaction is paramount for the synthesis of enantiopure compounds, a fundamental requirement in modern drug discovery and development. The diverse array of catalytic methods developed for this purpose each present unique advantages and limitations in terms of substrate scope, reaction conditions, and stereocontrol. This guide will dissect and compare the performance of leading catalytic platforms: Palladium-catalyzed, Organocatalytic (SOMO), Iridium-catalyzed, Copper-catalyzed, and Phase-Transfer Catalysis.

Comparative Analysis of Catalytic Systems

The selection of an appropriate catalyst is a multifactorial decision. Below, we compare the key performance indicators and mechanistic underpinnings of the most prevalent catalytic systems for the asymmetric allylation of cyclohexanone.

Palladium-Catalyzed Asymmetric Allylic Alkylation (Tsuji-Trost Reaction)

Palladium catalysis is a cornerstone of modern organic synthesis, and the Tsuji-Trost reaction is a powerful tool for the allylation of nucleophiles, including ketone enolates.[1] This method typically involves the reaction of a cyclohexanone enolate (or a precursor) with an allylic electrophile, such as an allyl carbonate or acetate, in the presence of a palladium(0) catalyst and a chiral ligand.[2][3]

Mechanistic Insights: The catalytic cycle of the Tsuji-Trost reaction is well-established and proceeds through the formation of a π-allylpalladium(II) complex.[1][4] The stereochemical outcome is largely determined by the nature of the nucleophile. For "soft" nucleophiles, like the enolate of cyclohexanone, an "outer-sphere" attack is common, where the enolate attacks the allyl group from the face opposite to the palladium center.[2] The choice of chiral ligand is crucial for inducing enantioselectivity by creating a chiral environment around the metal center.

Catalytic Cycle: Palladium-Catalyzed Allylation (Tsuji-Trost)

A simplified catalytic cycle for the Palladium-catalyzed allylation of cyclohexanone.

Performance Data: Palladium-Catalyzed Cyclohexanone Allylation

Catalyst/Ligand	Allyl Source	Yield (%)	ee (%)	Reference
Pd₂(dba)₃ / (S)-t-Bu-PHOX	Allyl enol carbonate	96	88	[5]
[Pd(π-allyl)Cl]₂ / Ligand 1b	Allyl acetate	98	98 (anti)	[6]
Pd₂(dba)₃ / (S)-L2	β-ketoester	>99	94	[7]

Causality Behind Experimental Choices: The choice of a bidentate chiral ligand, such as a phosphinooxazoline (PHOX), is critical for creating a well-defined and rigid chiral pocket around the palladium atom, which is essential for high enantioselectivity.[5] The use of allyl enol carbonates or β-ketoesters as substrates allows for the in situ generation of the enolate under neutral or mild conditions, avoiding the need for strong bases that can lead to side reactions.[3][7]

Organocatalytic Asymmetric α-Allylation (SOMO Catalysis)

A significant advancement in ketone functionalization has been the development of Singly Occupied Molecular Orbital (SOMO) catalysis.[8] This organocatalytic approach avoids the use of transition metals and instead relies on the single-electron oxidation of an enamine intermediate.

Mechanistic Insights: The reaction is initiated by the condensation of cyclohexanone with a chiral secondary amine catalyst to form an enamine. This enamine is then oxidized by a single-electron oxidant, such as ceric ammonium nitrate (CAN), to generate a radical cation.[8] This electrophilic radical cation is then attacked by an allyl silane, followed by hydrolysis to release the α-allylated cyclohexanone and regenerate the catalyst.

// Nodes Ketone [label="Cyclohexanone", fillcolor="#FFFFFF", fontcolor="#202124"]; Catalyst [label="Chiral Amine\nCatalyst", fillcolor="#F1F3F4", fontcolor="#202124"]; Enamine [label="Enamine", fillcolor="#FBBC05", fontcolor="#202124"]; Radical_Cation [label="Radical Cation", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Allyl_Silane [label="Allyl Silane", fillcolor="#FFFFFF", fontcolor="#202124"]; Adduct [label="Allylated\nIminium Ion", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Product [label="α-Allyl-\ncyclohexanone", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Ketone -> Enamine [label=" Condensation", pos="0,1.5!"]; Catalyst -> Enamine [style=invis]; Enamine -> Radical_Cation [label=" Oxidation\n (e.g., CAN)", pos="1.5,0!"]; Radical_Cation -> Adduct [label=" Allylation", pos="0,-1.5!"]; Allyl_Silane -> Adduct [style=invis]; Adduct -> Product [label=" Hydrolysis", pos="-1.5,0!"]; Adduct -> Catalyst [label=" Catalyst\n Regeneration", style=dashed, dir=back]; }

A generalized catalytic cycle for phase-transfer catalyzed allylation of cyclohexanone.

Performance Data: Asymmetric Phase-Transfer Catalysis

While specific data for the asymmetric allylation of cyclohexanone using PTC is less commonly tabulated in direct comparative studies, cinchona alkaloid-derived catalysts are known to provide high enantioselectivities in the alkylation of related ketones. [9] Causality Behind Experimental Choices: Cinchona alkaloid-derived quaternary ammonium salts are the most widely used chiral phase-transfer catalysts. Their rigid bicyclic core provides a well-defined chiral environment that effectively shields one face of the enolate in the ion pair, leading to high enantioselectivity. The choice of a solid-liquid or liquid-liquid system depends on the nature of the base and the substrate.

Experimental Protocols

Detailed, step-by-step methodologies are provided below for representative examples of each catalytic system.

Protocol 1: Palladium-Catalyzed Asymmetric Allylation of a Cyclohexanone Derivative

This protocol is adapted from the work of Stoltz and coworkers for the decarboxylative allylation of a β-ketoester. [7] Materials:

• Allyl 2-oxocyclohexane-1-carboxylate (1.0 equiv)

• Pd₂(dba)₃ (2.75 mol%)

• (S)-t-BuPHOX (6.0 mol%)

• Anhydrous Toluene

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere, add Pd₂(dba)₃ and (S)-t-BuPHOX.

• Add anhydrous toluene and stir the mixture at room temperature for 30 minutes to pre-form the catalyst.

• Add a solution of the allyl 2-oxocyclohexane-1-carboxylate in anhydrous toluene to the catalyst mixture.

• Stir the reaction at the desired temperature (e.g., room temperature or slightly elevated) and monitor by TLC or GC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to afford the desired 2-allylcyclohexanone.

Protocol 2: Organocatalytic Asymmetric α-Allylation of Cyclohexanone

This protocol is based on the SOMO catalysis methodology developed by MacMillan and coworkers. [10] Materials:

• Cyclohexanone (2.0 equiv)

• Allyltrimethylsilane (1.0 equiv)

• Imidazolidinone catalyst (e.g., catalyst 4, 20 mol%)

• Ceric Ammonium Nitrate (CAN) (2.5 equiv)

• Sodium Bicarbonate (1.5 equiv)

• Anhydrous N,N-Dimethylformamide (DMF)

• Water

Procedure:

• To an oven-dried round-bottom flask, add the imidazolidinone catalyst, sodium bicarbonate, and CAN.

• Add anhydrous DMF and water.

• Add cyclohexanone to the mixture.

• Cool the reaction to the desired temperature (e.g., -20 °C).

• Add allyltrimethylsilane dropwise.

• Stir the reaction at the specified temperature and monitor by TLC or GC-MS.

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate.

• Extract the mixture with an organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Protocol 3: Representative Protocol for Phase-Transfer Catalyzed Allylation of Cyclohexanone

This is a generalized protocol based on the principles of phase-transfer catalysis for ketone alkylation. [11] Materials:

• Cyclohexanone (1.0 equiv)

• Allyl bromide (1.2 equiv)

• Chiral Phase-Transfer Catalyst (e.g., Cinchona alkaloid-derived quaternary ammonium salt, 5 mol%)

• Potassium Carbonate (solid, 2.0 equiv)

• Toluene

Procedure:

• To a round-bottom flask, add cyclohexanone, toluene, solid potassium carbonate, and the chiral phase-transfer catalyst.

• Stir the suspension vigorously.

• Add allyl bromide dropwise to the mixture.

• Continue vigorous stirring at room temperature and monitor the reaction by TLC or GC-MS.

• Upon completion, filter the solid salts and wash with toluene.

• Wash the combined filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the residue by flash column chromatography.

Conclusion

The asymmetric allylation of cyclohexanone is a well-developed field with a variety of powerful catalytic methods at the disposal of the synthetic chemist.

• Palladium catalysis offers high yields and enantioselectivities, particularly with the use of well-designed chiral ligands and substrates that allow for in situ enolate generation.

• Organocatalytic SOMO catalysis provides a metal-free alternative with excellent stereocontrol, proceeding through a unique radical cation mechanism.

• Iridium catalysis is particularly advantageous for achieving high diastereoselectivity and accessing branched products.

• Copper catalysis represents a more economical and sustainable approach, with promising results emerging.

• Phase-transfer catalysis offers a practical and scalable method that is well-suited for industrial applications.

The optimal choice of catalyst will depend on the specific requirements of the synthesis, including cost, scalability, desired stereoisomer, and tolerance of functional groups. This guide provides the foundational knowledge and practical protocols to make an informed decision for your specific research needs.

References

• Stereoselective allylic alkylation of cyclohexanone. - ResearchGate. Available at: [Link]

• Discussion Addendum for: - (S)-(-)-2-Allylcyclohexanone (2-Allylcyclohexan-1-one - Organic Syntheses. Available at: [Link]

• Palladium-Catalyzed Diastereoselective and Enantioselective Allylic Alkylations of Ketone Enolates | Semantic Scholar. Available at: [Link]

• In Water and under Mild Conditions: α-Alkylation of Ketones with Alcohols by Phase-Transfer-Assisted Borrowing Hydrogen Catalysis - PubMed. Available at: [Link]

• Direct and enantioselective α-allylation of ketones via singly occupied molecular orbital (SOMO) catalysis - Macmillan Group. Available at: [Link]

• Tsuji–Trost reaction - Wikipedia. Available at: [Link]

• Alkylation of β-keto esters under mild solid-liquid phase-transfer catalysis - Sciencemadness. Available at: [Link]

• Direct and enantioselective α-allylation of ketones via singly occupied molecular orbital (SOMO) catalysis | PNAS. Available at: [Link]

• Stereoselective Synthesis of Cyclohexanes via an Iridium Catalyzed (5 + 1) Annulation Strategy - ResearchGate. Available at: [Link]

• Diastereo- and Enantioselective Iridium-Catalyzed Allylation of Cyclic Ketone Enolates: Synergetic Effect of Ligands and Barium Enolates | Journal of the American Chemical Society. Available at: [Link]

• DFT Mechanistic Investigation of an Enantioselective Tsuji–Trost Allylation Reaction | Organometallics - ACS Publications. Available at: [Link]

• Allylic alkylation of cyclohexanone via Pd‐enamine dual catalysis. - ResearchGate. Available at: [Link]

• The Enantioselective Tsuji Allylation | Journal of the American Chemical Society. Available at: [Link]

• Towards continuous enantioselective α-alkylation of ketones via direct enamine photoexcitation - reposiTUm. Available at: [Link]

• Copper‐catalyzed cyanoalkylation of 1,6‐enynes with cyclohexanone oxime esters. - ResearchGate. Available at: [Link]

• Tsuji-Trost Reaction - Organic Chemistry Portal. Available at: [Link]

• Ir-Catalyzed Chemo-, Regio-, and Enantioselective Allylic Enolization of 6,6-Dimethyl-3-((trimethylsilyl)oxy)cyclohex-2-en-1-one Involving Keto-Enol Isomerization - MDPI. Available at: [Link]

• Heterogeneous Synergistic Acceleration of Ketone α-Allylation with Allyl Alcohol by Pd/Cu Complexes on Organomodified Mesoporous Silica | ACS Catalysis - ACS Publications. Available at: [Link]

• Iridium-Catalyzed Enantioselective Allylic Substitution with Aqueous Solutions of Nucleophiles | Journal of the American Chemical Society - ACS Publications. Available at: [Link]

• Chiral Phosphine-Free Pd-Mediated Asymmetric Allylation of Prochiral Enolate with a Chiral Phase-Transfer Catalyst - Organic Chemistry Portal. Available at: [Link]

• Phase-Transfer Catalysis in Organic Syntheses - CRDEEP Journals. Available at: [Link]

• CuH-Catalyzed Enantioselective Ketone Allylation with 1,3-Dienes: Scope, Mechanism, and Applications - ChemRxiv. Available at: [Link]

• Palladium-Catalyzed Enantioselective Decarboxylative Allylic Alkylation of Cyclopentanones - stoltz2.caltech.edu. Available at: [Link]

• The Enantioselective Tsuji Allylation - stoltz2.caltech.edu. Available at: [Link]

• Iridium-Catalyzed Diastereo‑, Enantio‑, and Regioselective Allylic Alkylation with Prochiral Enolates - stoltz2.caltech.edu. Available at: [Link]

• Catalytic asymmetric β-arylation of cyclohexanone - ResearchGate. Available at: [Link]

• Asymmetric organocatalytic direct aldol reactions of cyclohexanone with aldehydes in brine - ResearchGate. Available at: [Link]

• Chiral phase-transfer catalysis in the asymmetric α-heterofunctionalization of prochiral nucleophiles - PMC. Available at: [Link]

• Highly Efficient Ligands for Palladium-Catalyzed Asymmetric Alkylation of Ketone Enolates | Organic Letters - ACS Publications - American Chemical Society. Available at: [Link]

• Efficient Palladium-catalyzed Asymmetric Allylic Alkylation of Ketones and Aldehydes - The Royal Society of Chemistry. Available at: [Link]

• Asymmetric Synthesis of Axially Chiral Molecules via Organocatalytic Cycloaddition and Cyclization Reactions - MDPI. Available at: [Link]

• Synergistic Homogeneous Asymmetric Cu Catalysis with Pd Nanoparticle Catalysis in Stereoselective Coupling of Alkynes with Aldimine Esters | Journal of the American Chemical Society. Available at: [Link]

• BINAP-CuH-catalysed enantioselective allylation using alkoxyallenes to access 1,2-syn-tert - RSC Publishing. Available at: [Link]

• CuH-Catalyzed Enantioselective Ketone Allylation with 1,3-Dienes: Scope, Mechanism, and Applications - PMC. Available at: [Link]

• Regio- and Enantioselective Pd-Catalyzed Allylic Alkylation of Ketones through Allyl Enol Carbonates | Scilit. Available at: [Link]

• Diastereo- and Enantioselective Iridium-Catalyzed Allylation of Cyclic Ketone Enolates: Synergetic Effect of Ligands and Barium Enolates - PMC. Available at: [Link]

• Regioselective Copper(I)-NHC-Catalysed Allylic Oxidation Reactions: Application Towards The Total - The University of Liverpool Repository. Available at: [Link]

• Computational Analysis of Enantioselective Pd-Catalyzed α-Arylation of Ketones - PMC. Available at: [Link]

Sources

• 1. Tsuji–Trost reaction - Wikipedia [en.wikipedia.org]
• 2. ftp.orgsyn.org [ftp.orgsyn.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Tsuji-Trost Reaction [organic-chemistry.org]
• 5. stoltz2.caltech.edu [stoltz2.caltech.edu]
• 6. rsc.org [rsc.org]
• 7. stoltz2.caltech.edu [stoltz2.caltech.edu]
• 8. pnas.org [pnas.org]
• 9. repositum.tuwien.at [repositum.tuwien.at]
• 10. macmillan.princeton.edu [macmillan.princeton.edu]
• 11. Sciencemadness Discussion Board - Alkylation of β-keto esters under mild solid-liquid phase-transfer catalysis - Powered by XMB 1.9.11 [sciencemadness.org]

Evaluating the Efficacy of Chiral Resolving Agents for Cyclohexanols: A Comprehensive Guide

Cyclohexanol derivatives—such as 2-methylcyclohexanol, 2-phenylcyclohexanol, and 3-(hydroxymethyl)cyclohexanone—are indispensable chiral building blocks in the synthesis of active pharmaceutical ingredients (APIs). The cyclohexane ring’s conformational flexibility (chair-chair interconversion) and the relative positioning of its substituents (axial vs. equatorial) drastically influence biological target binding[1]. Consequently, obtaining enantiopure (>99% ee) cyclohexanols is a strict requirement in drug development.

This guide objectively evaluates the two predominant strategies for resolving racemic cyclohexanols: Enzymatic Kinetic Resolution (EKR) using lipases and Chemical Derivatization using chiral auxiliaries.

Mechanistic Causality of Resolving Agents

To select the appropriate resolving agent, researchers must understand the underlying physical and kinetic mechanisms that drive enantiomeric separation.

Enzymatic Kinetic Resolution (EKR) via Lipases

Lipases catalyze the enantioselective transesterification of secondary alcohols[2]. The causality of their selectivity lies in the rigid architecture of the enzyme's active site, which typically features a large hydrophobic pocket and a smaller, restrictive binding pocket. When a racemic cyclohexanol is introduced, the enantiomer that can seamlessly align its bulky substituents (e.g., a phenyl or methyl group) within the large pocket undergoes rapid acylation. The opposite enantiomer experiences severe steric clashes, rendering its reaction rate negligible.

To make this process irreversible and drive the reaction forward, acyl donors like vinyl acetate are employed; the leaving group (vinyl alcohol) rapidly tautomerizes into volatile acetaldehyde, preventing the reverse reaction[2],[1].

Chemical Derivatization via Chiral Auxiliaries

Chemical resolution relies on covalently binding a racemic alcohol to an enantiopure reagent, such as 3[3]. This reaction forms a pair of diastereomeric esters. Unlike enantiomers, diastereomers possess distinct physical properties—such as different dipole moments, solubilities, and crystal lattice energies—due to the rigid, bicyclic structure of the camphanate moiety which exaggerates spatial differences[4]. These differences allow for physical separation via conventional silica gel chromatography or fractional crystallization, followed by hydrolysis to recover the pure alcohol[3].

Comparative Efficacy and Performance Data

The following table synthesizes experimental data comparing the performance of various lipases against the benchmark chemical resolving agent, (1S)-(-)-camphanic chloride, based on analogous cyclohexanol substrates.

Table 1: Performance Comparison of Resolving Agents for Cyclohexanol Derivatives

Resolving Agent / Catalyst	Method Type	Typical Substrate	Enantiomeric / Diastereomeric Excess	Yield (Max 50% for EKR)	Scalability & Operational Notes
Pseudomonas cepacia lipase (PCL)	EKR	3-hydroxycyclohexanone	75% ee	39%	Good for bulk scale; moderate selectivity[2].
Porcine pancreatic lipase (PPL-II)	EKR	3-hydroxycyclohexanone	91% ee	25%	High selectivity; slower reaction kinetics[2].
Candida antarctica lipase B (CALB)	EKR / DKR	2-methyl-2-nitrocyclohexanol	>98% ee	~50%	Excellent selectivity; robust under varying pH/temp[5],[6].
(1S)-(-)-Camphanic Chloride	Chemical	Substituted cyclohexanols	>99% de	>45% (post-separation)	Highly reliable for absolute configuration; requires chromatography[3],[4].

Experimental Workflows & Self-Validating Protocols

The protocols below are designed as self-validating systems, ensuring that researchers can verify the integrity of the resolution at critical checkpoints.

Protocol A: Lipase-Catalyzed Kinetic Resolution

Adapted for trans-2-methylcyclohexanol and related substrates[1].

• Reaction Setup: Dissolve 10.0 mmol of the racemic cyclohexanol in 50 mL of an anhydrous organic solvent (e.g., hexane or toluene)[1].

• Catalyst & Reagent Addition: Add 500 mg of the selected lipase (e.g., Lipase PS from Pseudomonas cepacia) and 6.0 mmol (0.6 eq) of vinyl acetate[1].

• Incubation & Self-Validation: Stir the suspension at 30 °C. Critical Step: Monitor the reaction continuously via chiral GC or HPLC. The reaction must be halted exactly at or slightly before 50% conversion. Allowing the reaction to proceed further will cause the enzyme to slowly acylate the off-target enantiomer, degrading the final enantiomeric excess (ee)[1].

• Separation: Filter off the immobilized enzyme (which can be washed and reused). The filtrate now contains the unreacted (S,S)-alcohol and the newly formed (R,R)-acetate. Separate these via flash column chromatography (silica gel)[1].

• Hydrolysis: Treat the isolated (R,R)-acetate with NaOH in a methanol/water mixture to hydrolyze the ester and recover the pure (R,R)-alcohol[1].

Protocol B: Chemical Resolution via (1S)-(-)-Camphanic Chloride

For highly sterically hindered substrates where lipases fail[3].

• Derivatization: Dissolve 10.0 mmol of racemic cyclohexanol in 30 mL of anhydrous dichloromethane (DCM). Add 15.0 mmol of pyridine and a catalytic amount of 4-dimethylaminopyridine (DMAP).

• Acylation: Cool the mixture to 0 °C. Dropwise, add a solution of 11.0 mmol of (1S)-(-)-camphanic chloride in 10 mL DCM. Stir for 4 hours at room temperature.

• Workup: Quench with saturated aqueous NH₄Cl, extract with DCM, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

• Separation & Self-Validation: Subject the crude diastereomeric mixture to careful column chromatography. Critical Step: Before proceeding to hydrolysis, analyze the separated fractions via HPLC. Do not pool fractions unless they exhibit >99% diastereomeric excess (de)[3].

• Cleavage: Saponify the pure diastereomeric esters using LiOH in THF/water to yield the respective enantiopure alcohols.

Visualizing the Resolution Workflows

Workflow comparing enzymatic kinetic resolution and chemical derivatization for cyclohexanols.

Conclusion

For industrial-scale applications and modern drug development, Enzymatic Kinetic Resolution (EKR) using lipases like CALB or PCL is highly preferred[2],[5]. The catalytic nature of the resolving agent, the mild reaction conditions, and the ability to recycle the immobilized enzyme make it a highly sustainable choice. Furthermore, EKR can sometimes be coupled with in-situ racemization to achieve Dynamic Kinetic Resolution (DKR), theoretically pushing yields from 50% to 100%[6].

However, for complex, highly sterically hindered cyclohexanols where lipases exhibit poor conversion or selectivity, chemical derivatization with (1S)-(-)-camphanic chloride remains the gold standard[3],[4]. While it requires stoichiometric amounts of the chiral auxiliary and intensive chromatographic separation, it guarantees absolute resolution and is indispensable for definitive structural characterization.

References

• BenchChem. "A Comparative Guide to the Kinetic Resolution of Racemic 3-(Hydroxymethyl)cyclohexanone." BenchChem.
• Foley, A. M., et al. "Dynamic kinetic resolution of 2-methyl-2-nitrocyclohexanol: Combining the intramolecular nitroaldol (Henry) reaction & lipase catalysed resolution." Tetrahedron (CORA - University College Cork), 2018.
• BenchChem. "trans-2-Methylcyclohexanol." BenchChem.
• Google Patents. "US5492830A - Enzymatic resolution of α-tertiary carboxylic acid esters."
• Chemie Brunschwig.

Sources

• 1. trans-2-Methylcyclohexanol | 7443-52-9 | Benchchem [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. US5492830A - Enzymatic resolution of α-tertiary carboxylic acid esters - Google Patents [patents.google.com]
• 4. chemie-brunschwig.ch [chemie-brunschwig.ch]
• 5. almacgroup.com [almacgroup.com]
• 6. DSpace [cora.ucc.ie]

Safety & Regulatory Compliance

2-(2-Methylprop-1-en-1-yl)cyclohexan-1-ol proper disposal procedures

Standard Operating Procedure: Disposal and Handling of 2-(2-Methylprop-1-en-1-yl)cyclohexan-1-ol

As a laboratory professional, ensuring the safe and compliant disposal of organic intermediates is critical to maintaining both operational safety and environmental integrity. 2-(2-Methylprop-1-en-1-yl)cyclohexan-1-ol is an unsaturated cyclic alcohol often utilized in synthesis and fragrance development. Because of its specific structural moieties—a bulky lipophilic cyclohexanol ring and an oxidizable isobutenyl side chain—it requires strict adherence to non-halogenated organic waste protocols.

This guide provides the authoritative, step-by-step methodology for the safe handling, segregation, and disposal of this compound.

Chemical Profile & Hazard Causality

To safely manage a chemical, one must understand the causality behind its hazards. 2-(2-Methylprop-1-en-1-yl)cyclohexan-1-ol (C10H18O) presents three primary operational risks:

• Combustibility: As a C10 alcohol, it is a combustible liquid. The vapor can form explosive mixtures with air at elevated temperatures[1].

• Reactivity: The alkene (-C=C-) moiety is highly susceptible to oxidation. If inadvertently mixed with strong oxidizers (e.g., nitric acid, peroxides, or perchlorates) in a waste container, the double bond can undergo rapid, exothermic cleavage, potentially leading to a fire or container rupture.

• Environmental Toxicity: Due to its lipophilic nature, this compound is harmful to aquatic organisms and can cause long-term adverse effects in aquatic environments[2]. It must never be flushed down the drain or disposed of in municipal trash.

Mandatory PPE & Engineering Controls

Before initiating any transfer or disposal procedures, establish a self-validating safety perimeter:

• Engineering Controls: Perform all waste transfers inside a certified chemical fume hood to capture volatile organic compound (VOC) emissions[2].

• Personal Protective Equipment (PPE): Wear standard nitrile gloves (verify chemical compatibility and check for degradation), safety goggles with side shields, and a flame-resistant lab coat.

Step-by-Step Disposal Methodology

The following protocol ensures regulatory compliance and minimizes the risk of hazardous chemical interactions.

Step 1: Waste Characterization and Segregation Verify that the 2-(2-Methylprop-1-en-1-yl)cyclohexan-1-ol waste solution does not contain any halogenated solvents (e.g., dichloromethane, chloroform).

• Expert Insight: Mixing non-halogenated cyclic alcohols with halogenated waste forces the entire container to be classified as halogenated. This exponentially increases disposal costs and requires specialized high-temperature incineration to prevent the formation of highly toxic dioxins and furans during combustion[3].

Step 2: Container Selection and Filling Pour the waste into a high-density polyethylene (HDPE) or borosilicate glass container designated strictly for "Non-Halogenated Organic Waste"[4].

• Self-Validating Protocol: Fill the container to no more than 80% to 90% capacity. Leaving 10% to 20% headspace is a critical safety measure that accommodates the thermal expansion of the vapor phase, preventing pressure-induced container rupture during storage or transport[5]. Ensure the cap is a secure, screw-top lid; never use parafilm or snap-caps for liquid waste[3].

Step 3: Labeling Immediately attach a hazardous waste tag to the container. Write out the full chemical name: "2-(2-Methylprop-1-en-1-yl)cyclohexan-1-ol".

• Expert Insight: Do not use abbreviations, acronyms, or structural formulas. Emergency responders and Environmental Health and Safety (EHS) personnel require explicit, standardized nomenclature to safely process the waste[4].

Step 4: Satellite Accumulation Area (SAA) Storage Store the sealed container in your laboratory's designated SAA. The SAA must feature secondary containment (e.g., a polyethylene tray) to capture potential leaks and must be physically separated from oxidizing agents and strong acids[5].

Step 5: EHS Pickup Monitor the accumulation time. Transfer the container to your institution's central hazardous waste facility before it reaches the 90-day regulatory limit or as soon as the container is full[5].

Spill Response & Containment Protocol

If 2-(2-Methylprop-1-en-1-yl)cyclohexan-1-ol is spilled during the disposal process:

• Isolate: Remove all sources of ignition from the immediate area[2].

• Absorb: Do not use water jets, as water will only spread the lipophilic combustible liquid[6]. Instead, cover the spill with an inert, non-combustible absorbent material such as dry sand, earth, or a commercial spill kit (e.g., Chemizorb®)[1].

• Collect: Use non-sparking tools to sweep up the absorbed material. Place the debris into a solid hazardous waste container (not a biohazard bag)[3].

• Dispose: Label the container as "Solid Hazardous Waste - Contaminated with 2-(2-Methylprop-1-en-1-yl)cyclohexan-1-ol" and arrange for EHS pickup.

Quantitative Data & Waste Parameters

Summarized below are the critical quantitative parameters and compatibility guidelines for managing this chemical waste.

Parameter	Value / Guideline	Scientific Rationale
Waste Classification	Non-Halogenated Organic	Molecule contains only C, H, and O atoms.
Container Headspace	10% - 20% Minimum	Accommodates vapor expansion and prevents rupture[5].
SAA Storage Limit	90 Days Maximum	Ensures compliance with standard EPA/local regulations[5].
Spill Absorbent	Inert solid (Sand/Earth)	Prevents static discharge and limits VOC vapor release[1].
Extinguishing Media	CO₂, Dry Chemical, Foam	Water jets are ineffective and spread lipophilic liquids[6].

Waste Disposal Workflow

Workflow for the segregation and disposal of 2-(2-Methylprop-1-en-1-yl)cyclohexan-1-ol waste.

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. fishersci.com [fishersci.com]
• 3. gcwgandhinagar.com [gcwgandhinagar.com]
• 4. utiasafety.tennessee.edu [utiasafety.tennessee.edu]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. buyat.ppg.com [buyat.ppg.com]

Navigating the Safe Handling of 2-(2-Methylprop-1-en-1-yl)cyclohexan-1-ol: A Guide for Laboratory Professionals

Understanding the Hazard Landscape: An Evidence-Based Approach

The core structure of 2-(2-Methylprop-1-en-1-yl)cyclohexan-1-ol, a cyclic alcohol, suggests several inherent hazards that must be respected. Alcohols, as a class of organic compounds, are known for their flammability and potential to cause irritation upon contact with skin or eyes.[1] Furthermore, inhalation of vapors can lead to respiratory irritation and central nervous system effects.[2][3][4]

Structurally similar compounds offer further insight. Cyclohexanol is classified as a combustible liquid that is harmful if swallowed or inhaled and causes skin and serious eye irritation.[5][6][7][8][9] Similarly, 2-Methylcyclohexan-1-ol is designated as a flammable liquid and vapor, harmful if swallowed or inhaled, and a cause of serious eye irritation.[10] Given these precedents, it is prudent to treat 2-(2-Methylprop-1-en-1-yl)cyclohexan-1-ol with a similar level of caution, assuming it to be a flammable liquid with the potential for skin, eye, and respiratory irritation.

Personal Protective Equipment (PPE): Your First Line of Defense

The Occupational Safety and Health Administration (OSHA) mandates the use of personal protective equipment to mitigate risks associated with handling hazardous chemicals.[11][12] The selection of appropriate PPE is not merely a procedural checkbox but a critical, evidence-based decision to ensure personal safety.

PPE Component	Specification	Rationale
Eye and Face Protection	Chemical splash goggles meeting ANSI/ISEA Z87.1 D3 standard. A face shield may be required for large-volume transfers.[11][12][13]	Protects against splashes and vapors that can cause serious eye irritation.[1][8]
Hand Protection	Chemical-resistant gloves (Nitrile or Neoprene are generally recommended for alcohols).[1][12]	Prevents direct skin contact, which can lead to irritation and potential absorption of the chemical.[1]
Body Protection	A chemical-resistant lab coat or apron.[1][13]	Protects against spills and splashes, preventing contamination of personal clothing.
Respiratory Protection	A NIOSH-approved respirator may be necessary if working outside of a fume hood or with large quantities where vapor concentrations may exceed exposure limits.[1]	Minimizes the risk of inhaling vapors, which can cause respiratory irritation.[2][4]

Operational Protocols: A Step-by-Step Guide to Safe Handling

Adherence to a standardized operational protocol is paramount to minimizing exposure and preventing accidents.

Preparation and Handling:

• Review All Available Information : Before beginning any work, consult all available safety information, including this guide and the SDS of any other reagents being used.[13]

• Work in a Well-Ventilated Area : All handling of 2-(2-Methylprop-1-en-1-yl)cyclohexan-1-ol should be conducted within a certified chemical fume hood to minimize the inhalation of vapors.[13]

• Eliminate Ignition Sources : As a presumed flammable liquid, ensure that no open flames, hot plates, or other potential ignition sources are present in the immediate work area.[1][10][13] Use explosion-proof equipment where necessary.[10][14]

• Don Appropriate PPE : Before handling the chemical, ensure you are wearing the appropriate PPE as outlined in the table above.[13][15]

• Dispensing the Chemical : When transferring the liquid, do so carefully to avoid splashing. Use appropriate tools such as pipettes or graduated cylinders.[16] For larger transfers, consider grounding and bonding the containers to prevent static discharge.[10][14]

• Keep Containers Closed : When not in use, ensure the container is tightly sealed to prevent the escape of vapors.[14][16]

Workflow for Safe Handling

Caption: A stepwise workflow for the safe handling of 2-(2-Methylprop-1-en-1-yl)cyclohexan-1-ol.

Emergency Procedures: Planning for the Unexpected

Even with the most stringent precautions, accidents can occur. A well-defined emergency plan is crucial.

• Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes.[17] Remove contaminated clothing. If irritation persists, seek medical attention.

• Eye Contact : Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[17] Seek immediate medical attention.

• Inhalation : Move the individual to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek medical attention.[17]

• Ingestion : Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink one or two glasses of water.[14] Seek immediate medical attention.

• Spills : For small spills, absorb the material with an inert, non-combustible absorbent material (e.g., sand, vermiculite).[10][14] Place the absorbed material in a sealed container for proper disposal. For large spills, evacuate the area and contact your institution's environmental health and safety department.

• Fire : For small fires, use a dry chemical, carbon dioxide, or alcohol-resistant foam extinguisher.[5][14] Do not use a direct stream of water, as it may spread the fire. For larger fires, evacuate the area and call the fire department.

Disposal Plan: Responsible Stewardship

Chemical waste disposal must be handled in accordance with all local, state, and federal regulations.

• Waste Segregation : Do not mix 2-(2-Methylprop-1-en-1-yl)cyclohexan-1-ol waste with other waste streams unless explicitly permitted. Halogenated and non-halogenated solvent wastes should be kept separate.[18]

• Containerization : Collect all waste containing this compound in a clearly labeled, sealed, and appropriate container. The label should include the chemical name and associated hazards.[18]

• Disposal : Dispose of the chemical waste through your institution's designated hazardous waste disposal program.[5][14] Do not pour it down the drain.[6][14]

Conclusion: A Culture of Safety

The safe handling of 2-(2-Methylprop-1-en-1-yl)cyclohexan-1-ol, and indeed any laboratory chemical, is predicated on a foundation of knowledge, preparation, and vigilance. By understanding the potential hazards, utilizing the correct personal protective equipment, adhering to established protocols, and being prepared for emergencies, researchers can confidently and safely incorporate this compound into their vital work. This commitment to safety not only protects individuals but also fosters a research environment where scientific advancement can flourish responsibly.

References

• Vertex AI Search. (2025, April 22). Are Gloves and Safety Glasses Required by OSHA for Alcohol Handling?
• Vertex AI Search. (2025, December 19). Are Gloves and Safety Glasses Required by OSHA for Alcohol Handling?
• ZHONGDA. (2025, December 18). What are the safety precautions when handling alcohols? - Blog.
• CanGardCare. (2021, April 1). What Personal Protective Equipment (PPE) is Required When Working with Ethyl Alcohol?
• NSTA.
• CDC. NIOSH Pocket Guide to Chemical Hazards - Isooctyl alcohol.
• CDC. (2016, April 11). NIOSH Pocket Guide to Chemical Hazards - Isoamyl alcohol (secondary).
• CDC. Ethyl alcohol - NIOSH Pocket Guide to Chemical Hazards.
• CDC. NIOSH Pocket Guide to Chemical Hazards - n-Propyl alcohol.
• CDC. Methyl alcohol - NIOSH Pocket Guide to Chemical Hazards.
• Sigma-Aldrich. (2025, October 15).
• Fisher Scientific. (2014, July 18).
• Material Safety D
• Fisher Scientific. (2014, July 18).
• Fisher Scientific. (2010, October 18).
• Thermo Fisher Scientific. (2014, July 18).
• NextGen Protocols.
• Apollo Scientific.
• National Institutes of Health. 2-(2-Methylprop-2-en-1-yl)cyclohexan-1-ol - PubChem.
• MedchemExpress.com. (2025, April 24).
• GZ Industrial Supplies. (2025, May 26).
• Organic Chemistry I Lab. Safety Guidelines.
• Chemos GmbH&Co.KG. (2023, March 27).
• Carl ROTH.
• Guidance on Safe Storage of Chemicals in Labor

Sources

• 1. zhongdachemical.com [zhongdachemical.com]
• 2. CDC - NIOSH Pocket Guide to Chemical Hazards - Isoamyl alcohol (secondary) [medbox.iiab.me]
• 3. CDC - NIOSH Pocket Guide to Chemical Hazards - n-Propyl alcohol [cdc.gov]
• 4. CDC - NIOSH Pocket Guide to Chemical Hazards - Methyl alcohol [cdc.gov]
• 5. durhamtech.edu [durhamtech.edu]
• 6. fishersci.com [fishersci.com]
• 7. assets.thermofisher.com [assets.thermofisher.com]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. carlroth.com [carlroth.com]
• 10. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 11. marketplace.safetyculture.com [marketplace.safetyculture.com]
• 12. worksafegear.com.au [worksafegear.com.au]
• 13. Safer Handling of Alcohol in the Laboratory | NSTA [nsta.org]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. Safety Guidelines | Organic Chemistry I Lab [blog.richmond.edu]
• 16. gz-supplies.com [gz-supplies.com]
• 17. asrc.gc.cuny.edu [asrc.gc.cuny.edu]
• 18. nottingham.ac.uk [nottingham.ac.uk]